t-butyl ester-PEG4-CH2COOH

Core Science & Biosynthesis

t-butyl ester-PEG4-CH2COOH chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, and applications of t-butyl ester-PEG4-CH2COOH, a versatile heterobifunctional linker used extensively in bioconjugation, drug delivery, and the development of complex biomolecules.

Core Chemical Identity and Properties

t-butyl ester-PEG4-CH2COOH is a polyethylene (B3416737) glycol (PEG) derivative that features two distinct functional groups: a terminal carboxylic acid and a t-butyl protected carboxylic acid.[1][2] The molecule is characterized by a PEG4 spacer, which is a chain of four repeating ethylene (B1197577) glycol units. This hydrophilic spacer enhances the solubility of the molecule and its conjugates in aqueous media.[1][3][4]

The presence of a terminal carboxylic acid allows for its conjugation to primary amine groups on biomolecules, such as proteins or peptides, to form stable amide bonds.[1][2] The other end of the molecule contains a carboxylic acid group protected by a tert-butyl ester. This protecting group is stable under many reaction conditions but can be selectively removed under acidic conditions, such as with trifluoroacetic acid (TFA), to reveal a free carboxylic acid for further modification.[1][5][6]

The key properties of t-butyl ester-PEG4-CH2COOH are summarized in the table below for quick reference.

Property	Value	Source(s)
CAS Number	929087-83-2	[2][]
Molecular Formula	C15H28O8	[2][]
Molecular Weight	336.38 g/mol	[2]
Purity	Typically ≥95%	[2]
Appearance	Varies (often a liquid or oil)
Solubility	Soluble in water, DMSO, DCM, DMF	[4]
Storage	Recommended at -20°C for long-term storage	[6][8]

Chemical Structure

The structure consists of a central, flexible PEG4 chain. One terminus is a carboxylic acid (-COOH), and the other is an acetic acid moiety where the hydroxyl group is protected as a tert-butyl ester (-O-C(CH3)3).

Logical structure of the t-butyl ester-PEG4-CH2COOH molecule.

Applications and Mechanism of Action

This bifunctional linker is a cornerstone in modern chemical biology and drug development due to its versatility.

• Drug Delivery: It is used to link therapeutic agents to targeting moieties or to improve the pharmacokinetic profile of poorly soluble drugs by increasing their hydrophilicity and stability.[3]

• Antibody-Drug Conjugates (ADCs): The linker can be used to attach cytotoxic payloads to antibodies, forming ADCs that selectively target cancer cells.

• PROTACs Development: In the field of Proteolysis Targeting Chimeras (PROTACs), this linker can connect a target protein-binding ligand to an E3 ligase-binding ligand, facilitating the degradation of specific proteins.[9][10]

• Surface Modification: It is employed to modify the surfaces of nanoparticles or other materials to enhance biocompatibility and provide functional handles for further derivatization.[3]

The molecule's utility stems from its orthogonal reactivity. The free carboxylic acid can be activated for reaction with amines, while the t-butyl ester remains intact. Subsequently, the ester can be cleaved to expose a new carboxylic acid, enabling sequential conjugations.

Experimental Protocols

The following are generalized protocols for the two primary reactions involving t-butyl ester-PEG4-CH2COOH. Researchers should optimize these protocols for their specific molecules and experimental conditions.

This procedure describes the conjugation of the terminal carboxylic acid of the PEG linker to a primary amine-containing molecule (e.g., a protein, peptide, or small molecule).

Materials:

• t-butyl ester-PEG4-CH2COOH

• Amine-containing molecule (Substrate-NH₂)

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• Sulfo-NHS (N-hydroxysulfosuccinimide) or HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• Anhydrous, amine-free solvent (e.g., DMF or DMSO)

• Reaction buffer (e.g., PBS, pH 7.2-7.5)

• Quenching reagent (e.g., hydroxylamine)

• Purification system (e.g., dialysis, size-exclusion chromatography)

Methodology:

• Activation Step: Dissolve t-butyl ester-PEG4-CH2COOH in anhydrous DMF or DMSO. Add 1.5 equivalents of EDC and 1.1 equivalents of Sulfo-NHS. Allow the reaction to proceed for 15-30 minutes at room temperature to form the reactive NHS ester. If using HATU, co-addition with the carboxylic acid is typical in the presence of a non-nucleophilic base like DIEA.

• Conjugation Step: Prepare a solution of the amine-containing molecule in the reaction buffer. Add the activated PEG-linker solution dropwise to the protein solution while gently stirring.

• Reaction: Allow the reaction to proceed for 2-4 hours at room temperature or overnight at 4°C. The optimal time and temperature should be determined empirically.

• Quenching: Add a quenching reagent, such as hydroxylamine (B1172632) or Tris buffer, to a final concentration of 10-50 mM to quench any unreacted NHS ester.

• Purification: Remove excess reagents and byproducts by dialysis, desalting, or chromatography to obtain the purified conjugate (Substrate-NH-CO-PEG4-t-butyl ester).

This procedure describes the cleavage of the t-butyl protecting group to reveal the terminal carboxylic acid.

Materials:

• Purified conjugate (Substrate-NH-CO-PEG4-t-butyl ester)

• Trifluoroacetic acid (TFA)

• Anhydrous dichloromethane (B109758) (DCM) (optional, as a co-solvent)

• Scavenger (e.g., triisopropylsilane, TIS), if acid-sensitive groups are present.

• Nitrogen or Argon gas

• Lyophilizer or rotary evaporator

Methodology:

• Preparation: Dissolve the purified t-butyl protected conjugate in a minimal amount of solvent (e.g., DCM).

• Deprotection Reaction: Add a solution of TFA, typically 50-95% in DCM. If the substrate is sensitive, a scavenger like TIS (2-5%) can be included.

• Incubation: Incubate the reaction mixture at room temperature for 1-3 hours under an inert atmosphere (e.g., nitrogen). Monitor the reaction progress using an appropriate analytical method like LC-MS.

• Removal of Acid: Once the reaction is complete, remove the TFA and solvent under a stream of nitrogen or by using a rotary evaporator. Multiple co-evaporations with a solvent like DCM or ether may be necessary to remove residual TFA.

• Final Product: The resulting product, now containing a free carboxylic acid (Substrate-NH-CO-PEG4-CH2COOH), can be lyophilized or used directly in subsequent steps.

Workflow Visualization

The logical workflow for using t-butyl ester-PEG4-CH2COOH in a sequential bioconjugation process is illustrated below.

Sequential reaction workflow for the linker.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. t-butyl ester-PEG4-CH2COOH | CAS:929087-83-2 | AxisPharm [axispharm.com]
• 3. PEG-t-butyl ester | t-butyl ester-PEG linkers | AxisPharm [axispharm.com]
• 4. Amino-PEG4-t-butyl ester, 581065-95-4 | BroadPharm [broadpharm.com]
• 5. PEG4-tert-butyl acetate | 169751-72-8 [chemicalbook.com]
• 6. vectorlabs.com [vectorlabs.com]
• 8. medkoo.com [medkoo.com]
• 9. precisepeg.com [precisepeg.com]
• 10. precisepeg.com [precisepeg.com]

An In-Depth Technical Guide to the Synthesis and Purification of t-Butyl Ester-PEG4-CH2COOH

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of t-butyl ester-PEG4-CH2COOH, a heterobifunctional polyethylene (B3416737) glycol (PEG) linker. This versatile molecule is of significant interest in drug delivery, bioconjugation, and materials science due to its discrete PEG length, which imparts hydrophilicity, and its orthogonal protecting groups, which allow for selective chemical modifications.

Synthesis Pathway

The synthesis of t-butyl ester-PEG4-CH2COOH is typically achieved through a two-step process. The first step involves the formation of the intermediate, HO-PEG4-CH2COOtBu, via a Williamson ether synthesis. This is followed by the oxidation of the terminal hydroxyl group to a carboxylic acid.

Figure 1: Synthesis Pathway for t-Butyl Ester-PEG4-CH2COOH

Experimental Protocols

Step 1: Synthesis of HO-PEG4-CH2COOtBu

This procedure details the Williamson ether synthesis to form the intermediate alcohol.

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
Tetraethylene Glycol	194.23	10.0 g	51.5 mmol
Sodium Hydride (60% dispersion in mineral oil)	24.00	2.26 g	56.6 mmol
tert-Butyl Bromoacetate	195.04	10.5 g	53.8 mmol
Anhydrous Tetrahydrofuran (THF)	-	150 mL	-

Procedure:

• A flame-dried 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is charged with tetraethylene glycol and anhydrous THF.

• The solution is cooled to 0 °C in an ice bath.

• Sodium hydride is added portion-wise to the stirred solution over 30 minutes. The reaction mixture is then allowed to warm to room temperature and stirred for an additional 2 hours.

• The mixture is cooled back to 0 °C, and a solution of tert-butyl bromoacetate in anhydrous THF (50 mL) is added dropwise over 1 hour.

• The reaction is allowed to warm to room temperature and stirred overnight.

• The reaction is quenched by the slow addition of water (20 mL).

• The THF is removed under reduced pressure, and the aqueous residue is extracted with dichloromethane (B109758) (3 x 50 mL).

• The combined organic layers are washed with brine (50 mL), dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the crude product.

Purification:

The crude HO-PEG4-CH2COOtBu is purified by silica (B1680970) gel column chromatography.

Parameter	Value
Stationary Phase	Silica Gel (230-400 mesh)
Mobile Phase	Gradient elution: Ethyl acetate (B1210297) in Hexane (e.g., 30% to 70%)

Characterization Data for HO-PEG4-CH2COOtBu:

Data Type	Expected Values
1H NMR (CDCl3, 400 MHz)	δ 4.05 (s, 2H), 3.75-3.55 (m, 16H), 2.60 (t, 1H, -OH), 1.48 (s, 9H)
13C NMR (CDCl3, 100 MHz)	δ 170.5, 81.5, 72.5, 70.8, 70.6, 70.3, 69.0, 61.7, 28.1
Yield	Typically 70-85%
Purity	>95% (as determined by HPLC)

Step 2: Synthesis of t-Butyl Ester-PEG4-CH2COOH

This section describes the oxidation of the terminal alcohol to a carboxylic acid. Both Jones oxidation and TEMPO-mediated oxidation are viable methods. The TEMPO-mediated oxidation is often preferred due to its milder reaction conditions.

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
HO-PEG4-CH2COOtBu	308.37	5.0 g	16.2 mmol
TEMPO	156.25	0.025 g	0.16 mmol
Sodium Hypochlorite (B82951) (10-15% aqueous solution)	74.44	As required	-
Sodium Bromide	102.89	0.17 g	1.6 mmol
Sodium Bicarbonate	84.01	As required	-
Dichloromethane (DCM)	-	100 mL	-
Water	-	50 mL	-

Procedure:

• HO-PEG4-CH2COOtBu, TEMPO, and sodium bromide are dissolved in a mixture of DCM and water in a round-bottom flask.

• The biphasic mixture is cooled to 0 °C, and an aqueous solution of sodium bicarbonate is added to maintain the pH at approximately 9.

• Sodium hypochlorite solution is added dropwise while vigorously stirring, maintaining the temperature below 5 °C. The reaction progress is monitored by TLC.

• Upon completion, the reaction is quenched by the addition of a saturated aqueous solution of sodium thiosulfate.

• The layers are separated, and the aqueous layer is extracted with DCM (2 x 30 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

Purification:

The crude t-butyl ester-PEG4-CH2COOH is purified by silica gel column chromatography.

Parameter	Value
Stationary Phase	Silica Gel (230-400 mesh)
Mobile Phase	A gradient of methanol (B129727) in dichloromethane (e.g., 0% to 5%) is commonly used.

Characterization Data for t-Butyl Ester-PEG4-CH2COOH:

Data Type	Expected Values
1H NMR (CDCl3, 400 MHz)	δ 4.15 (s, 2H), 4.05 (s, 2H), 3.75-3.60 (m, 12H), 1.48 (s, 9H)
13C NMR (CDCl3, 100 MHz)	δ 171.0, 170.5, 81.5, 71.2, 70.8, 70.6, 70.3, 69.0, 68.8, 28.1
Yield	Typically 80-95%
Purity	>98% (as determined by HPLC and NMR)[1]

Purification Workflow

The general workflow for the purification of the final product involves extraction and chromatography.

Figure 2: Purification Workflow

Deprotection of the t-Butyl Ester

The tert-butyl ester protecting group can be readily removed under acidic conditions to yield the free carboxylic acid, PEG4-CH2COOH.

Procedure:

• Dissolve the purified t-butyl ester-PEG4-CH2COOH in a 1:1 mixture of dichloromethane (DCM) and trifluoroacetic acid (TFA).

• Stir the solution at room temperature for 2-4 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Remove the solvent and excess TFA under reduced pressure.

• The resulting PEG4-CH2COOH can be used directly or further purified if necessary.

This comprehensive guide provides the essential information for the successful synthesis and purification of t-butyl ester-PEG4-CH2COOH. Researchers should always adhere to standard laboratory safety practices when performing these procedures.

References

• 1. Acid-PEG4-t-butyl ester, 1835759-85-7 | BroadPharm [broadpharm.com]

t-butyl ester-PEG4-CH2COOH CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

Introduction

t-butyl ester-PEG4-CH2COOH is a heterobifunctional crosslinker of significant interest in the fields of bioconjugation, drug delivery, and proteomics. This monodisperse polyethylene (B3416737) glycol (PEG) derivative features a terminal carboxylic acid and a t-butyl protected carboxylic acid, providing a versatile platform for the covalent modification of biomolecules. The PEG4 spacer enhances aqueous solubility and provides flexibility, which is often crucial for maintaining the biological activity of the conjugated molecule. This guide provides an in-depth overview of its chemical properties, applications, and relevant experimental protocols.

Chemical and Physical Properties

The key quantitative data for t-butyl ester-PEG4-CH2COOH are summarized in the table below.

Property	Value	Reference
CAS Number	929087-83-2	[1][2]
Molecular Formula	C15H28O8	[1][2]
Molecular Weight	336.38 g/mol	[1]
Purity	Typically ≥95%	[1]

Applications in Research and Drug Development

The unique structure of t-butyl ester-PEG4-CH2COOH makes it a valuable tool in various applications:

• Bioconjugation and PEGylation: The terminal carboxylic acid can be activated to react with primary amine groups on biomolecules, such as proteins, peptides, and antibodies, to form stable amide bonds.[3] The PEG linker increases the solubility and stability of the resulting conjugate.[2]

• Drug Delivery: This linker is utilized in the development of advanced drug delivery systems.[4] Its hydrophilic nature can improve the pharmacokinetic properties of poorly soluble drugs.[2][4]

• PROTACs and Antibody-Drug Conjugates (ADCs): t-butyl ester-PEG4-CH2COOH serves as a flexible linker in the synthesis of Proteolysis Targeting Chimeras (PROTACs) and ADCs.[5][6] In PROTACs, it connects a target protein-binding ligand to an E3 ligase-binding ligand.[5]

• Surface Modification: The linker can be used to modify the surfaces of nanoparticles and other materials to enhance their biocompatibility and facilitate the attachment of biomolecules.[2]

Experimental Protocols

A critical step in utilizing t-butyl ester-PEG4-CH2COOH is the deprotection of the t-butyl ester to reveal a second carboxylic acid functionality. This allows for subsequent conjugation reactions.

Protocol: Deprotection of t-butyl ester using Trifluoroacetic Acid (TFA)

This protocol describes a standard procedure for the acidic removal of the t-butyl protecting group.

Materials:

• t-butyl ester-PEG4-CH2COOH containing molecule

• Dichloromethane (B109758) (DCM)

• Trifluoroacetic Acid (TFA)

• Toluene (B28343) (optional, for removal of residual TFA)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous sodium sulfate

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• Dissolution: Dissolve the t-butyl ester-protected compound in a 1:1 mixture of dichloromethane (DCM) and trifluoroacetic acid (TFA). A typical concentration is 0.1-0.2 M.

• Reaction: Stir the solution at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Reaction times can vary, but a common duration is around 5 hours.[1]

• Solvent Removal: Upon completion of the reaction, remove the DCM and excess TFA by rotary evaporation. To aid in the removal of residual TFA, toluene can be added and co-evaporated (this step can be repeated 2-3 times).[7]

• Work-up:

  • Dissolve the residue in dichloromethane.

  • Wash the organic solution with water (2 times) and then with a saturated aqueous sodium bicarbonate solution to neutralize any remaining acid.[1][7]

  • Wash with saturated aqueous sodium chloride (brine) solution.[1]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the deprotected product.[1][7]

Note: For molecules with other acid-sensitive functional groups, alternative deprotection methods, such as using zinc bromide (ZnBr2) in dichloromethane, may be considered to achieve selective cleavage of the t-butyl ester.[8][9]

Signaling Pathways and Experimental Workflows

The following diagram illustrates a typical experimental workflow involving the use of t-butyl ester-PEG4-CH2COOH for the bioconjugation of a protein.

Caption: Workflow for protein conjugation using t-butyl ester-PEG4-CH2COOH.

References

• 1. rsc.org [rsc.org]
• 2. PEG-t-butyl ester | t-butyl ester-PEG linkers | AxisPharm [axispharm.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Acid-PEG-t-butyl ester | AxisPharm [axispharm.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Boc-NH-PEG4-CH2CH2COOH | CAS#:756525-91-4 | Chemsrc [chemsrc.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Solubility of t-butyl ester-PEG4-CH2COOH

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of t-butyl ester-PEG4-CH2COOH, a heterobifunctional PEG linker crucial in bioconjugation and drug delivery systems. Due to the limited availability of specific quantitative solubility data in public literature, this guide summarizes the available qualitative information and presents established experimental protocols for determining the solubility of this compound. The inclusion of a detailed, generalized experimental workflow aims to equip researchers with the necessary methodology to generate precise and reliable solubility data for their specific applications. This document is intended to serve as a valuable resource for scientists and professionals engaged in the research and development of PEGylated compounds.

Introduction to t-butyl ester-PEG4-CH2COOH

t-Butyl ester-PEG4-CH2COOH is a versatile crosslinker molecule characterized by a tetraethylene glycol (PEG4) spacer, a terminal carboxylic acid group, and a t-butyl ester protected carboxyl group. The hydrophilic nature of the polyethylene (B3416737) glycol (PEG) chain generally enhances the aqueous solubility of molecules to which it is conjugated, a critical attribute in the development of therapeutic agents and other biomedical applications[1]. The terminal carboxylic acid allows for conjugation to primary amine groups, while the t-butyl ester can be deprotected under acidic conditions, enabling further chemical modifications[1]. Understanding the solubility of this linker in various solvents is paramount for its effective use in synthesis, purification, and formulation processes.

Solubility Profile

Qualitative Solubility Data

The following table summarizes the known qualitative solubility of t-butyl ester-PEG4-CH2COOH and closely related PEG4-containing linkers in common laboratory solvents. This information is compiled from various chemical supplier databases.

Solvent	Compound	Solubility
Water	Acid-PEG4-t-butyl ester	Soluble
Dimethyl Sulfoxide (DMSO)	Acid-PEG4-t-butyl ester	Soluble
Dichloromethane (DCM)	Acid-PEG4-t-butyl ester	Soluble
Dimethylformamide (DMF)	Acid-PEG4-t-butyl ester	Soluble
Water	Amino-PEG4-t-butyl ester	Soluble
Dimethyl Sulfoxide (DMSO)	Amino-PEG4-t-butyl ester	Soluble
Dichloromethane (DCM)	Amino-PEG4-t-butyl ester	Soluble
Dimethylformamide (DMF)	Amino-PEG4-t-butyl ester	Soluble
Dimethyl Sulfoxide (DMSO)	Mal-Amido-PEG4-t-butyl ester	Soluble

This table is based on publicly available data for structurally similar compounds and should be used as a general guideline. Experimental verification is highly recommended.

Experimental Protocol for Solubility Determination

The following section details a generalized experimental protocol for determining the thermodynamic solubility of t-butyl ester-PEG4-CH2COOH. The "shake-flask" method is considered the gold standard for thermodynamic solubility measurement and is described below, followed by analysis using either UV/Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).

Principle

An excess amount of the solid compound is equilibrated with a specific solvent for a sufficient period to ensure saturation. The resulting saturated solution is then separated from the undissolved solid, and the concentration of the dissolved compound is quantified using a suitable analytical technique.

Materials and Equipment

• t-butyl ester-PEG4-CH2COOH (solid)

• Selected solvents (e.g., water, phosphate-buffered saline (PBS), DMSO, DCM, DMF, ethanol)

• Vials with screw caps

• Orbital shaker or rotator with temperature control

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE or PVDF)

• Analytical balance

• UV/Vis spectrophotometer or HPLC system with a suitable detector (e.g., UV or Evaporative Light Scattering Detector - ELSD)

• Volumetric flasks and pipettes

Procedure: Shake-Flask Method

• Preparation of Solvent: Prepare the desired solvent system. For aqueous solubility, use purified water or a buffer solution (e.g., PBS at a specific pH).

• Sample Preparation: Add an excess amount of solid t-butyl ester-PEG4-CH2COOH to a vial. The amount should be sufficient to ensure that undissolved solid remains at the end of the experiment.

• Equilibration: Add a known volume of the selected solvent to the vial. Seal the vial tightly.

• Incubation: Place the vials on an orbital shaker or rotator in a temperature-controlled environment (e.g., 25 °C or 37 °C). Agitate the samples for a predetermined period (typically 24-48 hours) to allow the system to reach equilibrium.

• Phase Separation: After incubation, allow the vials to stand undisturbed to let the excess solid settle. Alternatively, centrifuge the vials at a high speed to pellet the undissolved solid.

• Sample Collection: Carefully withdraw an aliquot of the supernatant using a syringe.

• Filtration: Filter the collected supernatant through a syringe filter to remove any remaining solid particles. The filtrate is the saturated solution.

Quantification

This method is suitable if t-butyl ester-PEG4-CH2COOH has a chromophore that absorbs in the UV/Vis range.

• Preparation of Standard Solutions: Prepare a series of standard solutions of t-butyl ester-PEG4-CH2COOH of known concentrations in the same solvent used for the solubility experiment.

• Calibration Curve: Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax). Plot a calibration curve of absorbance versus concentration.

• Sample Analysis: Dilute the filtered saturated solution with the solvent to a concentration that falls within the linear range of the calibration curve.

• Concentration Determination: Measure the absorbance of the diluted sample and use the calibration curve to determine the concentration of the dissolved compound.

• Solubility Calculation: Calculate the solubility by multiplying the determined concentration by the dilution factor.

HPLC is a more selective and sensitive method, particularly if the compound lacks a strong UV chromophore (an ELSD can be used) or if the solvent itself has significant UV absorbance.

• Method Development: Develop a suitable HPLC method for the separation and quantification of t-butyl ester-PEG4-CH2COOH. This includes selecting an appropriate column (e.g., C18), mobile phase, and detector.

• Preparation of Standard Solutions: Prepare a series of standard solutions of t-butyl ester-PEG4-CH2COOH of known concentrations in the mobile phase or a compatible solvent.

• Calibration Curve: Inject the standard solutions into the HPLC system and generate a calibration curve by plotting the peak area versus concentration.

• Sample Analysis: Inject a known volume of the filtered saturated solution into the HPLC system.

• Concentration Determination: Determine the concentration of the compound in the saturated solution using the calibration curve.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the logical workflow for determining the solubility of t-butyl ester-PEG4-CH2COOH.

Caption: Experimental workflow for solubility determination.

Signaling Pathways

Currently, there is no publicly available information linking t-butyl ester-PEG4-CH2COOH to specific signaling pathways. This molecule is primarily utilized as a linker in the synthesis of larger conjugates, and its biological effects are typically attributed to the properties of the final conjugate rather than the linker itself.

Conclusion

This technical guide has summarized the available qualitative solubility information for t-butyl ester-PEG4-CH2COOH and provided a detailed, generalized protocol for its quantitative determination. While the hydrophilic PEG4 moiety suggests good solubility in aqueous and polar organic solvents, experimental verification is crucial for specific applications in research and drug development. The provided workflow and methodologies offer a robust framework for generating the precise solubility data necessary for advancing scientific and pharmaceutical endeavors involving this important PEG linker. Further studies are warranted to establish a comprehensive quantitative solubility profile for this compound in a wider range of solvents and conditions.

References

• 1. dissolutiontech.com [dissolutiontech.com]

A Technical Guide to the Mechanism and Application of t-butyl ester-PEG4-CH2COOH in Bioconjugation

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a comprehensive resource on the mechanism of action and practical application of t-butyl ester-PEG4-CH2COOH, a heterobifunctional linker pivotal in the field of bioconjugation. This document provides a detailed exploration of its core functionalities, experimental protocols, and data presentation to assist researchers in leveraging this versatile molecule for the development of advanced biotherapeutics, such as antibody-drug conjugates (ADCs).

Introduction to t-butyl ester-PEG4-CH2COOH

t-Butyl ester-PEG4-CH2COOH is a heterobifunctional linker designed for the covalent modification of biomolecules. Its structure is comprised of three key components:

• A free carboxylic acid (-COOH): This terminal group serves as the primary reactive site for conjugation to biomolecules, typically through the formation of an amide bond with primary amines.

• A polyethylene (B3416737) glycol (PEG) spacer (PEG4): The four-unit PEG chain is a hydrophilic spacer that enhances the solubility and stability of the resulting bioconjugate.[1] It also provides a defined distance between the conjugated molecules, which can be crucial for maintaining the biological activity of the biomolecule.

• A t-butyl ester protected carboxylic acid: This group provides a latent reactive site. The t-butyl ester is a robust protecting group that is stable under a variety of conditions but can be selectively removed under acidic conditions to reveal a second carboxylic acid for subsequent modification.[2]

The heterobifunctional nature of this linker allows for a sequential and controlled approach to bioconjugation, making it a valuable tool in the synthesis of complex biomolecular constructs.

Mechanism of Action in Bioconjugation

The bioconjugation process using t-butyl ester-PEG4-CH2COOH typically proceeds in a two-stage manner: initial conjugation of a biomolecule to the free carboxylic acid, followed by the deprotection of the t-butyl ester to reveal a second carboxylic acid for further functionalization.

Stage 1: Amine Conjugation via EDC/NHS Chemistry

The most common strategy for conjugating the free carboxylic acid of the linker to a biomolecule involves the use of carbodiimide (B86325) chemistry, specifically with 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC) and N-hydroxysuccinimide (NHS). This process occurs in two steps:

• Activation of the Carboxylic Acid: EDC reacts with the terminal carboxylic acid of t-butyl ester-PEG4-CH2COOH to form a highly reactive but unstable O-acylisourea intermediate.

• Formation of a Stable NHS Ester: This intermediate is then reacted with NHS to form a more stable, amine-reactive NHS ester. This activated linker is then ready to react with primary amines on the target biomolecule.

• Amide Bond Formation: The NHS ester of the linker reacts with a primary amine (e.g., the ε-amine of a lysine (B10760008) residue on an antibody) to form a stable amide bond, covalently linking the linker to the biomolecule.

Stage 2: Deprotection of the t-butyl Ester

Once the initial bioconjugate is formed and purified, the t-butyl ester can be removed to expose the second carboxylic acid. This is typically achieved by treatment with a strong acid, most commonly trifluoroacetic acid (TFA).[2] The deprotection reaction proceeds via an acid-catalyzed elimination mechanism, yielding the free carboxylic acid, isobutylene, and the trifluoroacetate (B77799) salt.[3]

Experimental Protocols

The following sections provide detailed methodologies for the key experiments involved in the use of t-butyl ester-PEG4-CH2COOH for bioconjugation.

Protocol 1: Activation of t-butyl ester-PEG4-CH2COOH with EDC/NHS

This protocol describes the activation of the terminal carboxylic acid of the linker in an aqueous buffer, suitable for immediate use in bioconjugation.

Materials:

• t-butyl ester-PEG4-CH2COOH

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC-HCl)

• N-hydroxysulfosuccinimide (Sulfo-NHS)

• Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

Procedure:

• Equilibrate all reagents to room temperature before use.

• Prepare a stock solution of t-butyl ester-PEG4-CH2COOH in anhydrous DMF or DMSO.

• Dissolve the desired amount of the linker stock solution in the Activation Buffer.

• Add Sulfo-NHS to a final concentration of ~5 mM.

• Add EDC-HCl to a final concentration of ~2 mM.

• Incubate the reaction mixture for 15 minutes at room temperature.

• The activated linker is now ready for immediate use in the conjugation reaction.

Protocol 2: Conjugation of Activated Linker to an Antibody

This protocol outlines the conjugation of the activated t-butyl ester-PEG4-CH2COOH-NHS ester to a primary amine-containing biomolecule, such as an antibody.

Materials:

• Activated t-butyl ester-PEG4-CH2COOH-NHS ester solution (from Protocol 1)

• Antibody in a non-amine-containing buffer (e.g., PBS), pH 7.2-7.5

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Desalting column

Procedure:

• Immediately add the activated linker solution to the antibody solution. A common starting point is a 10- to 20-fold molar excess of the linker to the antibody.

• Incubate the reaction mixture for 2 hours at room temperature with gentle stirring.

• To quench the reaction, add the Quenching Buffer to a final concentration of 50 mM and incubate for 15 minutes at room temperature.

• Purify the antibody-linker conjugate using a desalting column to remove excess linker and byproducts.

Protocol 3: Deprotection of the t-butyl Ester

This protocol describes the removal of the t-butyl protecting group from the conjugated antibody.

Materials:

• Purified antibody-linker conjugate

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Desalting column

Procedure:

• Lyophilize the purified antibody-linker conjugate to dryness.

• Prepare a solution of 50% TFA in DCM.

• Dissolve the lyophilized conjugate in the TFA/DCM solution.

• Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction progress by LC-MS.[2]

• Remove the TFA and DCM under a stream of nitrogen.

• Redissolve the deprotected conjugate in a suitable buffer and purify using a desalting column to remove residual TFA.

Data Presentation

Quantitative data is crucial for assessing the efficiency and success of the bioconjugation process. The following tables provide a template for summarizing key data points.

Table 1: Reagent Stoichiometry and Reaction Conditions

Parameter	Activation Step	Conjugation Step	Deprotection Step
Linker Concentration	1-10 mM	-	-
EDC Concentration	~2 mM	-	-
Sulfo-NHS Concentration	~5 mM	-	-
Antibody Concentration	-	1-5 mg/mL	-
Linker:Antibody Ratio	-	10:1 to 20:1	-
TFA Concentration	-	-	50% in DCM
Reaction Time	15 minutes	2 hours	2-4 hours
Temperature	Room Temperature	Room Temperature	Room Temperature

Table 2: Characterization of the Bioconjugate

Analysis	Unmodified Antibody	Antibody-Linker Conjugate (Protected)	Antibody-Linker Conjugate (Deprotected)
Molecular Weight (Da) by MS	e.g., 150,000	e.g., 150,000 + (n * 350.4)	e.g., 150,000 + (n * 294.3)
HPLC Retention Time (min)	e.g., 10.2	e.g., 11.5	e.g., 11.1
Drug-to-Antibody Ratio (DAR)	0	n	n
Reaction Yield (%)	-	> 80% (example)	> 90% (example)

Note: The molecular weight of t-butyl ester-PEG4-CH2COOH is approximately 350.4 g/mol , and after deprotection, the molecular weight of the attached linker is approximately 294.3 g/mol . 'n' represents the average number of linkers conjugated per antibody.

Mandatory Visualizations

Conclusion

t-Butyl ester-PEG4-CH2COOH is a highly effective heterobifunctional linker that enables a controlled and sequential approach to bioconjugation. Its properties of enhancing solubility and providing a latent reactive site make it a valuable tool in the development of complex biotherapeutics. The detailed protocols and data presentation guidelines provided in this technical guide are intended to equip researchers with the necessary information to successfully implement this linker in their work, ultimately contributing to the advancement of targeted therapies and other novel bioconjugates.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]

The Core Role of the PEG4 Spacer in Linker Technology: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of targeted therapeutics, particularly in the design of Antibody-Drug Conjugates (ADCs) and Proteolysis-Targeting Chimeras (PROTACs), the linker connecting the targeting moiety to the payload is a critical determinant of success. Among the various linker technologies, the discrete tetraethylene glycol (PEG4) spacer has emerged as a cornerstone, offering a unique combination of properties that address fundamental challenges in drug development. This technical guide provides a comprehensive exploration of the pivotal role of the PEG4 spacer, supported by quantitative data, detailed experimental protocols, and visualizations of key concepts.

Core Functions and Advantages of the PEG4 Spacer

The incorporation of a PEG4 spacer into a linker imparts several advantageous physicochemical and biological properties that are instrumental in optimizing the performance of bioconjugates.[1]

• Enhanced Hydrophilicity and Solubility: Many potent therapeutic payloads, such as cytotoxic drugs used in ADCs, are inherently hydrophobic, leading to a high propensity for aggregation in aqueous environments.[1][2] The repeating ethylene (B1197577) glycol units of the PEG4 spacer are highly hydrophilic, which significantly increases the overall water solubility of the conjugate.[3][] This enhanced solubility mitigates aggregation, improving the stability, formulation, and handling of the bioconjugate.[1][5]

• Reduced Aggregation and Immunogenicity: The hydrophilic nature of the PEG4 spacer helps to create a hydration shell around the payload, effectively shielding it from intermolecular hydrophobic interactions that lead to aggregation.[1][6] This "stealth" effect can also mask immunogenic epitopes on the payload or linker, thereby reducing the risk of an undesired immune response.[1]

• Minimized Steric Hindrance and Optimized Spacing: The defined and flexible nature of the PEG4 spacer provides critical spatial separation between the targeting molecule and the payload.[3][6] This separation is crucial for preventing the payload from interfering with the binding of the antibody to its target antigen or the PROTAC to its target protein and E3 ligase.[1] This can lead to faster reaction kinetics and higher conjugation efficiencies.[3]

• Improved Pharmacokinetics: By increasing hydrophilicity and stability, the PEG4 spacer can contribute to a longer circulation half-life of the therapeutic agent.[1][7] The increased hydrodynamic radius can reduce renal clearance, leading to improved drug exposure at the target site and a better overall therapeutic index.[6]

Quantitative Impact of PEGylation

While specific data can be proprietary, the general trends of incorporating PEG spacers are well-documented. The following tables summarize the typical effects observed with the inclusion of PEG linkers of varying lengths, with a focus on the balanced properties offered by shorter chains like PEG4.

Table 1: Influence of PEG Linker Length on Physicochemical Properties

PEG Linker Length	Hydrophilicity (Solubility)	Tendency for Aggregation	Steric Hindrance
No PEG	Low	High	Low
Short (e.g., PEG4)	Moderate Increase	Significantly Reduced	Moderate
Long (e.g., PEG24)	High Increase	Substantially Reduced	High

Table 2: Effect of PEG Linker Length on Pharmacokinetic Parameters

PEG Linker Length	Circulation Half-Life	Tumor Penetration
No PEG	Short	Favorable
Short (e.g., PEG4)	Moderate Increase	Balanced
Long (e.g., PEG24)	Significant Increase	Potentially Impeded

Note: The optimal PEG linker length is highly dependent on the specific antibody, payload, and target.[1]

Key Experimental Protocols

A thorough evaluation of conjugates containing PEG4 linkers involves a suite of analytical and biological assays. Below are detailed methodologies for key experiments.

Synthesis of a PEG4-Containing Linker (Example: BCN-PEG4-NHS Ester Conjugation to an Antibody)

This protocol describes the conjugation of a BCN-PEG4-NHS ester to the lysine (B10760008) residues of an antibody, a common step in preparing for strain-promoted alkyne-azide cycloaddition (SPAAC).[3]

Materials:

• Antibody in a suitable buffer (e.g., PBS, pH 7.4)

• BCN-PEG4-NHS ester

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Reaction Buffer: PBS, pH 8.0-8.5

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Purification system (e.g., Size Exclusion Chromatography (SEC) or dialysis cassettes)

Procedure:

• Antibody Preparation: Exchange the antibody into the Reaction Buffer. Adjust the antibody concentration to 5-10 mg/mL.

• Linker Preparation: Prepare a stock solution of the BCN-PEG4-NHS ester in anhydrous DMSO (e.g., 10 mM).

• Conjugation Reaction: Add a 5- to 10-fold molar excess of the BCN-PEG4-NHS ester stock solution to the antibody solution. Incubate the reaction at room temperature for 1-2 hours with gentle mixing.

• Quenching: Add the Quenching Buffer to a final concentration of 50 mM to quench any unreacted NHS ester. Incubate for 15 minutes at room temperature.

• Purification: Purify the BCN-PEG4-functionalized antibody using SEC or dialysis to remove unreacted linker and quenching reagents.[1]

Assessment of ADC Stability by Size Exclusion Chromatography (SEC)

SEC is used to separate and quantify monomers, dimers, and higher-order aggregates based on their hydrodynamic radius.[6]

Materials:

• ADC sample

• SEC column (e.g., TSKgel G3000SWxl)

• Mobile Phase: e.g., 100 mM sodium phosphate, 150 mM NaCl, pH 6.8

• HPLC system with a UV detector

Procedure:

• System Preparation: Equilibrate the SEC column with the mobile phase at a flow rate of 0.5 mL/min until a stable baseline is achieved.[6]

• Sample Preparation: Dilute the ADC sample to a suitable concentration (e.g., 1 mg/mL) in the mobile phase.

• Injection: Inject 10-20 µL of the prepared sample onto the column.[6]

• Chromatographic Separation: Run the separation for approximately 20-30 minutes.[6]

• Data Acquisition: Monitor the eluent at 280 nm using a UV detector.[6]

• Data Analysis: Integrate the peaks corresponding to aggregates, monomers, and fragments. Calculate the percentage of each species relative to the total peak area.[6]

Determination of Average Drug-to-Antibody Ratio (DAR) by Hydrophobic Interaction Chromatography (HIC) or LC-MS

Hydrophobic Interaction Chromatography (HIC):

• Objective: To separate ADC species based on their hydrophobicity, which correlates with the DAR.

• Sample Preparation: Dilute the ADC sample in Mobile Phase A.[6]

• Chromatographic Separation: Apply a linear gradient from high salt (Mobile Phase A) to low salt (Mobile Phase B) to elute the ADC species. Species with higher DARs are more hydrophobic and will elute later.[6]

• Data Analysis: Correlate the retention times of the peaks with the DAR values, often confirmed by mass spectrometry.[6]

Liquid Chromatography-Mass Spectrometry (LC-MS):

• Objective: To determine the precise mass of the intact or deglycosylated ADC, allowing for the calculation of the average DAR.

• Sample Preparation: The ADC may be analyzed intact or after deglycosylation with an enzyme like PNGase F.

• LC-MS Analysis: The sample is separated by reverse-phase chromatography and analyzed by a high-resolution mass spectrometer.

• Data Analysis: The resulting mass spectrum is deconvoluted to determine the masses of the different DAR species and their relative abundances.

In Vivo Plasma Stability Assay

This assay assesses the stability of the ADC in a physiological environment.[6]

Procedure:

• Dosing: Administer the ADC to a cohort of animals (e.g., mice) at a specified dose.

• Blood Sampling: Collect blood samples at various time points post-administration.

• Plasma Preparation: Process the blood samples to obtain plasma.

• Analysis:

  • Average DAR: Use LC-MS to determine the average DAR in the plasma samples at each time point.[6]

  • Free Payload Analysis: Precipitate the plasma proteins and quantify the concentration of the released payload in the supernatant using LC-MS/MS.[6]

• Data Analysis: Plot the change in average DAR and the concentration of free payload over time to determine the in vivo stability of the ADC.[6]

Visualizing the Role of the PEG4 Spacer

The following diagrams, generated using the DOT language, illustrate key concepts related to the function and application of PEG4 spacers.

References

• 1. benchchem.com [benchchem.com]
• 2. books.rsc.org [books.rsc.org]
• 3. benchchem.com [benchchem.com]
• 5. purepeg.com [purepeg.com]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Stability and Storage of t-Butyl ester-PEG4-CH2COOH

For researchers, scientists, and professionals in drug development, understanding the stability and optimal storage conditions of chemical reagents is paramount to ensuring experimental reproducibility and the integrity of results. This guide provides a comprehensive overview of the stability and recommended storage for t-butyl ester-PEG4-CH2COOH, a heterobifunctional PEG linker commonly utilized in bioconjugation and drug delivery applications.

Chemical Structure and Properties

t-Butyl ester-PEG4-CH2COOH is a polyethylene (B3416737) glycol (PEG) linker featuring a terminal carboxylic acid and a t-butyl ester protected carboxylic acid. The PEG4 spacer enhances the solubility of conjugated molecules in aqueous media.[1][2][3] The t-butyl ester serves as a protecting group for a carboxylic acid, which can be selectively removed under acidic conditions to reveal a reactive carboxyl group.[1][2] This allows for sequential conjugation strategies in the synthesis of complex biomolecules.[4]

Chemical Stability Profile

The stability of t-butyl ester-PEG4-CH2COOH is primarily dictated by the susceptibility of the t-butyl ester group to acidic hydrolysis. The ether linkages of the PEG backbone are generally stable under a wide range of conditions.

pH Stability

The critical functional group in terms of stability is the t-butyl ester. This group is stable under neutral and basic conditions but is readily cleaved under acidic conditions to yield the corresponding carboxylic acid and isobutylene. This susceptibility to acid is a key feature of its use as a protecting group.[1][2]

Thermal Stability

Recommended Storage Conditions

To ensure the long-term stability and integrity of t-butyl ester-PEG4-CH2COOH, it is crucial to adhere to proper storage conditions. The primary concerns for storage are temperature, moisture, and atmosphere.

Based on information from various suppliers and safety data sheets, the following storage conditions are recommended:

Parameter	Recommended Condition	Rationale
Temperature	-20°C	To minimize potential degradation over time.
Atmosphere	Under an inert gas (e.g., Argon, Nitrogen)	To prevent potential oxidation and reaction with atmospheric moisture.
Container	Tightly sealed container	To prevent exposure to moisture and air.
Moisture	Store in a dry environment	PEG compounds can be hygroscopic, and moisture can contribute to hydrolysis.

It is always recommended to consult the product-specific data sheet provided by the supplier for the most accurate storage information.

Experimental Protocols for Deprotection (Instability under Acidic Conditions)

The deprotection of the t-butyl ester is essentially a controlled degradation of the molecule to unmask the carboxylic acid. The following protocols are common methods for this process.

Deprotection using Trifluoroacetic Acid (TFA)

This is a standard and widely used method for the cleavage of t-butyl esters.[7]

Materials:

• t-Butyl ester-PEG4-CH2COOH conjugate

• Dichloromethane (B109758) (DCM)

• Trifluoroacetic acid (TFA)

• Cold diethyl ether

• Nitrogen or Argon gas

Procedure:

• Dissolve the t-butyl ester-PEG4-CH2COOH conjugate in dichloromethane (DCM).

• Add an equal volume of trifluoroacetic acid (TFA) to the solution (for a 50% TFA in DCM solution).[7]

• Stir the reaction mixture at room temperature for 1-4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Once the reaction is complete, remove the TFA and DCM under reduced pressure (e.g., using a rotary evaporator).

• Precipitate the deprotected product by adding cold diethyl ether.

• Collect the precipitate by filtration or centrifugation.

• Dry the final product under vacuum.

Deprotection using Zinc Bromide (ZnBr₂)

For molecules that are sensitive to strong acids like TFA, a milder Lewis acid such as zinc bromide can be used.[8]

Materials:

• t-Butyl ester-PEG4-CH2COOH conjugate

• Dichloromethane (DCM)

• Zinc Bromide (ZnBr₂)

• Saturated aqueous sodium bicarbonate

• DCM for extraction

• Anhydrous sodium sulfate

• Nitrogen or Argon gas

Procedure:

• Dissolve the t-butyl ester-PEG4-CH2COOH conjugate in dichloromethane (DCM).

• Add Zinc Bromide (ZnBr₂) to the solution. The molar excess of ZnBr₂ will depend on the substrate.

• Stir the reaction mixture at room temperature. Monitor the reaction by TLC or HPLC.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.[8]

• Extract the aqueous layer with DCM.

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure to obtain the deprotected product.

Visualizations

Chemical Degradation Pathway

Caption: Acid-catalyzed hydrolysis of t-butyl ester-PEG4-CH2COOH.

Experimental Workflow for Stability Assessment

Caption: A typical experimental workflow for assessing chemical stability.

Relationship Between Storage Conditions and Stability

Caption: Logical relationship of storage factors and compound stability.

Conclusion

The stability of t-butyl ester-PEG4-CH2COOH is robust under recommended storage conditions, which include low temperatures (-20°C), an inert atmosphere, and protection from moisture. The primary route of degradation is acid-catalyzed hydrolysis of the t-butyl ester group. This inherent instability in acidic environments is also a key functional feature, allowing for its use as a protecting group in multi-step synthesis. By adhering to the storage guidelines and understanding the chemical properties outlined in this guide, researchers can ensure the quality and performance of this versatile PEG linker in their applications.

References

• 1. Acid-PEG4-t-butyl ester, 1835759-85-7 | BroadPharm [broadpharm.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. t-butyl ester-PEG4-CH2COOH | CAS:929087-83-2 | AxisPharm [axispharm.com]
• 4. vectorlabs.com [vectorlabs.com]
• 5. Ester Deprotection - Wordpress [reagents.acsgcipr.org]
• 6. peptide.com [peptide.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]

Physicochemical Characteristics of t-butyl ester-PEG4-CH2COOH: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physicochemical characteristics of t-butyl ester-PEG4-CH2COOH, a heterobifunctional crosslinker pivotal in bioconjugation, drug delivery, and proteomics. This document details the compound's structural and chemical properties, including its molecular weight and chemical formula. Furthermore, it outlines its solubility, the acidity of its terminal carboxylic acid, and its stability profile. Detailed experimental protocols for the determination of these key parameters are provided to enable researchers to perform their own assessments. This guide is intended to be a critical resource for scientists and professionals in the field of drug development, facilitating the effective application of this versatile PEG linker.

Introduction

t-butyl ester-PEG4-CH2COOH is a polyethylene (B3416737) glycol (PEG) derivative that serves as a versatile tool in the field of bioconjugation and pharmaceutical sciences. Its structure features a tetra-ethylene glycol spacer, which imparts hydrophilicity, and two distinct functional groups at its termini: a carboxylic acid (COOH) and a t-butyl ester protected carboxylic acid. This heterobifunctional nature allows for sequential and controlled conjugation to different molecules. The terminal carboxylic acid can be activated to react with primary amines, while the t-butyl ester provides a stable protecting group that can be removed under acidic conditions to reveal a second carboxylic acid for further modification. The hydrophilic PEG chain enhances the solubility and biocompatibility of the resulting conjugates. This guide provides an in-depth analysis of its core physicochemical properties.

Core Physicochemical Characteristics

The fundamental properties of t-butyl ester-PEG4-CH2COOH are summarized in the table below, providing a quick reference for researchers.

Property	Value	Source
Chemical Formula	C₁₅H₂₈O₈	[1][2]
Molecular Weight	336.38 g/mol	[1]
CAS Number	929087-83-2	[1][2]
Appearance	Varies (typically a colorless oil or solid)
Purity	≥95% (as typically supplied)	[1]

Solubility Profile

The presence of the hydrophilic PEG4 spacer significantly enhances the aqueous solubility of t-butyl ester-PEG4-CH2COOH. It is also soluble in a wide range of polar organic solvents. While precise quantitative solubility data is not extensively published, the compound is known to be readily soluble in water and common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (B87167) (DMSO), and alcohols.

Solvent	Qualitative Solubility
Water	Soluble
DMF, DMSO	Soluble
Methanol, Ethanol	Soluble
Dichloromethane	Soluble
Hexanes	Sparingly Soluble

Acidity (pKa)

Stability

The stability of t-butyl ester-PEG4-CH2COOH is a critical consideration for its storage and handling. The primary points of potential degradation are the hydrolysis of the t-butyl ester and the oxidation of the PEG chain.

• t-Butyl Ester Hydrolysis : The t-butyl ester is stable under neutral and basic conditions but can be cleaved under acidic conditions (e.g., using trifluoroacetic acid) to yield the corresponding dicarboxylic acid.

• PEG Chain Stability : Polyethylene glycol chains are generally stable but can be susceptible to oxidative degradation over long-term storage or in the presence of oxidizing agents. It is recommended to store the compound under an inert atmosphere and protected from light.

Experimental Protocols

The following sections provide detailed methodologies for the experimental determination of the key physicochemical properties of t-butyl ester-PEG4-CH2COOH.

Determination of Aqueous Solubility

This protocol outlines a method for the quantitative determination of the aqueous solubility of t-butyl ester-PEG4-CH2COOH using a shake-flask method followed by quantification.

Materials:

• t-butyl ester-PEG4-CH2COOH

• Deionized water

• Vortex mixer

• Thermostatically controlled shaker

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., ELSD or CAD) or a Total Organic Carbon (TOC) analyzer.

Procedure:

• Add an excess amount of t-butyl ester-PEG4-CH2COOH to a known volume of deionized water in a sealed vial.

• Agitate the vial at a constant temperature (e.g., 25 °C) using a thermostatic shaker for 24-48 hours to ensure equilibrium is reached.

• After equilibration, visually confirm the presence of undissolved solid.

• Centrifuge the suspension at high speed to pellet the undissolved solid.

• Carefully withdraw a known volume of the supernatant and dilute it with a suitable solvent.

• Quantify the concentration of the dissolved compound in the diluted supernatant using a calibrated HPLC method or a TOC analyzer.

• Calculate the solubility in mg/mL or molarity.

Determination of pKa by Potentiometric Titration

This protocol describes the determination of the pKa of the terminal carboxylic acid using potentiometric titration.[1]

Materials:

• t-butyl ester-PEG4-CH2COOH

• Deionized water (carbonate-free)

• Standardized 0.1 M Hydrochloric Acid (HCl)

• Standardized 0.1 M Sodium Hydroxide (B78521) (NaOH)

• Potassium Chloride (KCl) for maintaining ionic strength

• Calibrated pH meter and electrode

• Magnetic stirrer and stir bar

• Burette

Procedure:

• Prepare a solution of t-butyl ester-PEG4-CH2COOH of known concentration (e.g., 1-10 mM) in deionized water containing a fixed concentration of KCl (e.g., 0.1 M) to maintain constant ionic strength.

• Acidify the solution to approximately pH 2 with a small volume of 0.1 M HCl.

• Titrate the solution with standardized 0.1 M NaOH, adding small increments of the titrant.

• Record the pH of the solution after each addition of NaOH, allowing the reading to stabilize.

• Continue the titration until the pH reaches approximately 12.

• Plot the pH versus the volume of NaOH added to generate a titration curve.

• The pKa is the pH at which half of the carboxylic acid has been neutralized (the midpoint of the buffer region). This can be determined from the first derivative of the titration curve (locating the equivalence point) or by fitting the data to the Henderson-Hasselbalch equation.

Stability Assessment by HPLC

This protocol outlines a forced degradation study to assess the stability of t-butyl ester-PEG4-CH2COOH under various stress conditions.

Materials:

• t-butyl ester-PEG4-CH2COOH

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC system with a UV or mass spectrometer (MS) detector

• C18 reverse-phase HPLC column

• Suitable mobile phases (e.g., acetonitrile (B52724) and water with a modifier like formic acid or trifluoroacetic acid)

• Temperature-controlled incubator

Procedure:

• Sample Preparation : Prepare solutions of t-butyl ester-PEG4-CH2COOH in water or a suitable buffer.

• Stress Conditions :

  • Acidic Hydrolysis : Add HCl to the sample solution to achieve a final concentration of 0.1 M. Incubate at a set temperature (e.g., 60 °C).

  • Basic Hydrolysis : Add NaOH to the sample solution to achieve a final concentration of 0.1 M. Incubate at a set temperature (e.g., 60 °C).

  • Oxidation : Add H₂O₂ to the sample solution to achieve a final concentration of 3%. Incubate at room temperature.

  • Thermal Stress : Incubate a solution of the compound at an elevated temperature (e.g., 60 °C).

• Time Points : Withdraw aliquots from each stress condition at various time points (e.g., 0, 2, 4, 8, 24 hours).

• HPLC Analysis :

  • Neutralize the acidic and basic samples before injection.

  • Analyze all samples by a validated reverse-phase HPLC method.

  • Monitor the decrease in the peak area of the parent compound and the appearance of any degradation products.

• Data Analysis : Calculate the percentage of degradation over time for each stress condition. Identify major degradation products if possible, using a mass spectrometer.

Applications and Workflow Visualization

t-butyl ester-PEG4-CH2COOH is frequently used as a linker in the synthesis of Antibody-Drug Conjugates (ADCs). The following diagram illustrates a typical workflow for the preparation of an ADC using this linker.

Caption: Workflow for Antibody-Drug Conjugate (ADC) synthesis.

Conclusion

t-butyl ester-PEG4-CH2COOH is a well-defined, heterobifunctional linker with valuable physicochemical properties for applications in drug delivery and bioconjugation. Its PEGylated structure confers aqueous solubility, while the terminal carboxylic acid and protected carboxylic acid allow for controlled, sequential conjugation chemistries. This guide provides a foundational understanding of its characteristics and offers detailed protocols for their experimental verification, empowering researchers to effectively utilize this important chemical tool in their research and development endeavors.

References

• 1. Protocol for Determining pKa Using Potentiometric Titration - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 2. Frontiers | Determination of the microscopic acid dissociation constant of piperacillin and identification of dissociated molecular forms [frontiersin.org]

In-Depth Technical Guide on the Spectral Data of t-butyl ester-PEG4-CH2COOH

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the expected nuclear magnetic resonance (NMR) and mass spectrometry (MS) spectral data for the bifunctional crosslinker, t-butyl ester-PEG4-CH2COOH. The information presented herein is essential for the characterization and quality control of this reagent, which is widely used in bioconjugation, drug delivery, and proteomics research.

Compound Identity

• Name: t-butyl ester-PEG4-CH2COOH (also known as Acid-PEG4-t-butyl ester)

• Systematic Name: tert-butyl 2-(2-(2-(2-(carboxymethoxy)ethoxy)ethoxy)ethoxy)acetate

• Molecular Formula: C₁₆H₃₀O₈[1]

• Molecular Weight: 350.4 g/mol [1]

• CAS Number: 1835759-85-7[1]

Predicted Spectral Data

Due to the unavailability of experimentally acquired spectra in public databases, the following data is predicted based on the chemical structure of t-butyl ester-PEG4-CH2COOH and known chemical shifts of analogous structures.

¹H NMR (Proton NMR) Data

The predicted ¹H NMR spectrum of t-butyl ester-PEG4-CH2COOH in a suitable solvent (e.g., CDCl₃ or DMSO-d₆) would exhibit characteristic signals for the t-butyl group, the polyethylene (B3416737) glycol (PEG) backbone, and the methylene (B1212753) groups adjacent to the ester and carboxylic acid functionalities.

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~10-12	Singlet	1H	-COOH
~4.1	Singlet	2H	-O-CH₂ -COOH
~3.7	Triplet	2H	-CH₂ -O-CH₂-COOH
~3.6	Multiplet	12H	PEG backbone (-O-CH₂ -CH₂ -O-)
~3.5	Triplet	2H	-CH₂ -O-CH₂-COO-tBu
~2.5	Triplet	2H	-CH₂ -COO-tBu
1.45	Singlet	9H	-C(CH₃)₃

¹³C NMR (Carbon NMR) Data

The predicted ¹³C NMR spectrum will show distinct signals for the carbonyl carbons of the ester and carboxylic acid, the carbons of the PEG chain, the t-butyl group, and the methylene carbons adjacent to the oxygen and carbonyl groups.

Chemical Shift (ppm)	Assignment
~172	C =O (Carboxylic Acid)
~170	C =O (t-butyl ester)
~81	-C (CH₃)₃
~71	-O-C H₂-COOH
~70	PEG backbone (-O-C H₂-C H₂-O-)
~69	-C H₂-O-CH₂-COOH
~68	-C H₂-O-CH₂-COO-tBu
~35	-C H₂-COO-tBu
~28	-C(C H₃)₃

Mass Spectrometry (MS) Data

Mass spectrometry is a critical tool for confirming the molecular weight of t-butyl ester-PEG4-CH2COOH. High-resolution mass spectrometry (HRMS) would provide the exact mass, confirming the elemental composition.

Parameter	Value
Molecular Formula	C₁₆H₃₀O₈
Molecular Weight	350.4 g/mol
Exact Mass	350.1941 g/mol
Predicted Ion (ESI+)	[M+H]⁺: 351.1968, [M+Na]⁺: 373.1787
Predicted Ion (ESI-)	[M-H]⁻: 349.1817

Experimental Protocols

The following are general protocols for acquiring NMR and MS data for t-butyl ester-PEG4-CH2COOH. Instrument parameters may need to be optimized for specific equipment.

NMR Spectroscopy

• Sample Preparation:

  • Accurately weigh 5-10 mg of t-butyl ester-PEG4-CH2COOH.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, DMSO-d₆, or Methanol-d₄) in a standard 5 mm NMR tube. The choice of solvent will depend on the sample's solubility.

  • Ensure the sample is fully dissolved; vortex or gently warm if necessary.

• ¹H NMR Acquisition:

  • Spectrometer: A 400 MHz or higher field NMR spectrometer.

  • Temperature: 298 K (25 °C).

  • Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30').

  • Number of Scans: 16 to 64 scans, depending on the sample concentration.

  • Relaxation Delay: 1-2 seconds.

  • Spectral Width: -2 to 14 ppm.

  • Referencing: The residual solvent peak is used as an internal reference (e.g., CDCl₃ at 7.26 ppm).

• ¹³C NMR Acquisition:

  • Spectrometer: A 400 MHz or higher field NMR spectrometer (operating at ~100 MHz for ¹³C).

  • Temperature: 298 K (25 °C).

  • Pulse Sequence: A proton-decoupled pulse sequence (e.g., 'zgpg30').

  • Number of Scans: 1024 to 4096 scans, as ¹³C has a low natural abundance.

  • Relaxation Delay: 2-5 seconds.

  • Spectral Width: 0 to 200 ppm.

  • Referencing: The solvent peak is used as an internal reference (e.g., CDCl₃ at 77.16 ppm).

Mass Spectrometry

• Sample Preparation:

  • Prepare a stock solution of t-butyl ester-PEG4-CH2COOH in a suitable solvent (e.g., methanol, acetonitrile, or water) at a concentration of approximately 1 mg/mL.

  • Dilute the stock solution to a final concentration of 1-10 µg/mL in an appropriate solvent system for electrospray ionization (ESI), typically a mixture of water and an organic solvent (e.g., 50:50 acetonitrile:water) with a small amount of acid (e.g., 0.1% formic acid) for positive ion mode or base (e.g., 0.1% ammonium (B1175870) hydroxide) for negative ion mode.

• ESI-MS Acquisition:

  • Mass Spectrometer: A high-resolution mass spectrometer such as a time-of-flight (TOF) or Orbitrap instrument.

  • Ionization Mode: Electrospray Ionization (ESI), operated in both positive and negative ion modes.

  • Infusion: Introduce the sample solution into the ion source via direct infusion using a syringe pump at a flow rate of 5-10 µL/min.

  • Mass Range: Scan a mass-to-charge (m/z) range of 100-1000.

  • Source Parameters: Optimize parameters such as capillary voltage, cone voltage, and source temperature to achieve a stable signal and maximize the intensity of the ion of interest.

  • Data Analysis: Analyze the resulting spectrum to identify the protonated molecule [M+H]⁺, sodiated adduct [M+Na]⁺, and/or the deprotonated molecule [M-H]⁻, and compare the observed m/z values with the calculated theoretical values.

Visualizations

Caption: Relationship between the compound's structure and its expected spectral data.

Caption: General workflow for acquiring and analyzing spectral data.

References

• 1. Acid-PEG4-t-butyl ester, 1835759-85-7 | BroadPharm [broadpharm.com]

Protocols & Analytical Methods

Application Notes and Protocols for Bioconjugation using t-butyl ester-PEG4-CH2COOH

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bioconjugation, the covalent linking of two molecules, at least one of which is a biomolecule, is a cornerstone of modern biotechnology and pharmaceutical development. Polyethylene glycol (PEG) linkers are frequently employed in bioconjugation to enhance the therapeutic properties of proteins, peptides, and other biomolecules. PEGylation can improve solubility, increase in vivo stability by reducing enzymatic degradation, and decrease immunogenicity.

This document provides a detailed protocol for the use of a specific heterobifunctional PEG linker, t-butyl ester-PEG4-CH2COOH . This linker features a carboxylic acid group for conjugation to primary amines on a biomolecule (e.g., lysine (B10760008) residues on a protein) and a t-butyl ester protected carboxylic acid at the other terminus. The t-butyl ester serves as a protecting group that can be removed under acidic conditions to reveal a free carboxylic acid, which can then be used for subsequent conjugation steps if desired. This application note will focus on the initial conjugation of the linker to a model protein.

Materials and Reagents

Reagent/Material	Supplier	Catalog Number
t-butyl ester-PEG4-CH2COOH	BroadPharm	BP-20697
N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)	Thermo Fisher Scientific	22980
N-hydroxysuccinimide (NHS)	Thermo Fisher Scientific	24500
Model Protein (e.g., Bovine Serum Albumin - BSA)	Sigma-Aldrich	A7906
2-(N-morpholino)ethanesulfonic acid (MES)	Sigma-Aldrich	M3671
Phosphate-Buffered Saline (PBS), pH 7.4	Gibco	10010023
Trifluoroacetic Acid (TFA)	Sigma-Aldrich	T6508
Dichloromethane (DCM)	Sigma-Aldrich	270997
Hydroxylamine (B1172632) Hydrochloride	Sigma-Aldrich	55450
Zeba™ Spin Desalting Columns, 7K MWCO	Thermo Fisher Scientific	89882
Coomassie Brilliant Blue R-250	Bio-Rad	1610400
Acrylamide/Bis-acrylamide solution (40%)	Bio-Rad	1610140

Experimental Protocols

Protocol 1: Activation of t-butyl ester-PEG4-CH2COOH

This protocol describes the activation of the terminal carboxylic acid of the PEG linker using EDC and NHS to form an amine-reactive NHS ester.

Procedure:

• Equilibrate EDC and NHS to room temperature before use.

• Prepare a 100 mM stock solution of t-butyl ester-PEG4-CH2COOH in anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (B87167) (DMSO).

• In a microcentrifuge tube, combine the following in order:

  • 50 µL of 100 mM t-butyl ester-PEG4-CH2COOH (5 µmol)

  • 100 µL of Activation Buffer (0.1 M MES, 0.5 M NaCl, pH 6.0)

  • 10 µL of 500 mM EDC in Activation Buffer (5 µmol)

  • 20 µL of 500 mM NHS in Activation Buffer (10 µmol)

• Vortex the mixture gently and incubate at room temperature for 15-30 minutes. The activated linker is now ready for conjugation to the protein.

Protocol 2: Conjugation of Activated PEG Linker to a Model Protein (BSA)

This protocol details the reaction of the NHS-activated t-butyl ester-PEG4-CH2COOH with primary amines on the model protein, Bovine Serum Albumin (BSA).

Procedure:

• Dissolve the model protein (BSA) in PBS (pH 7.4) to a final concentration of 10 mg/mL.

• Immediately add the activated PEG linker solution from Protocol 1 to the protein solution. A molar excess of 20-fold of the PEG linker to the protein is a good starting point and can be optimized.

• Incubate the reaction mixture at room temperature for 2 hours with gentle stirring or rocking.

• To quench the reaction, add hydroxylamine to a final concentration of 10 mM and incubate for 5 minutes at room temperature. This will hydrolyze any unreacted NHS esters.

Protocol 3: Purification of the PEGylated Protein

This protocol describes the removal of excess, unreacted PEG linker and other small molecules from the PEGylated protein conjugate using size-exclusion chromatography (SEC).

Procedure:

• Equilibrate a Zeba™ Spin Desalting Column (7K MWCO) with PBS (pH 7.4) according to the manufacturer's instructions.

• Apply the quenched reaction mixture from Protocol 2 to the equilibrated desalting column.

• Centrifuge the column to collect the purified PEGylated protein.

• The purified conjugate is now ready for characterization and deprotection of the t-butyl ester if required.

Protocol 4: Deprotection of the t-butyl Ester

This protocol outlines the removal of the t-butyl protecting group to reveal a free carboxylic acid on the distal end of the PEG linker.

Procedure:

• Lyophilize the purified PEGylated protein to remove the aqueous buffer.

• Resuspend the lyophilized conjugate in a solution of 95% Trifluoroacetic Acid (TFA), 2.5% water, and 2.5% triisopropylsilane (B1312306) (TIS as a scavenger). Use a sufficient volume to fully dissolve the protein.

• Incubate the reaction at room temperature for 2-4 hours.[1]

• Remove the TFA by rotary evaporation or by drying under a stream of nitrogen.

• Resuspend the deprotected conjugate in a suitable buffer and purify using a desalting column as described in Protocol 3 to remove residual TFA and scavengers.

Characterization of the Bioconjugate

The success of the bioconjugation can be assessed using several analytical techniques:

• SDS-PAGE: PEGylation increases the hydrodynamic radius of the protein, causing it to migrate slower on an SDS-PAGE gel than the unmodified protein. This shift in apparent molecular weight is indicative of successful conjugation.[2]

• Mass Spectrometry (MS): ESI-MS or MALDI-TOF MS can be used to determine the molecular weight of the PEGylated protein, confirming the covalent attachment of the PEG linker and providing information on the degree of PEGylation (the number of PEG chains per protein molecule).[3]

• Size-Exclusion Chromatography (SEC): SEC can be used to separate the PEGylated protein from the unreacted protein and excess PEG reagent, providing an estimation of the conjugation efficiency.[][5]

Quantitative Data Summary

Parameter	Unmodified BSA	PEGylated BSA	Method
Apparent Molecular Weight (SDS-PAGE)	~66 kDa	>70 kDa (smeared band)	SDS-PAGE
Molecular Weight (Mass Spectrometry)	~66,430 Da	~66,430 Da + (n * 307.39 Da)	ESI-MS
Elution Volume (SEC)	X mL	< X mL	SEC-HPLC

Note: 'n' represents the number of PEG linkers attached to the protein.

Visualizations

Caption: Workflow for protein bioconjugation using t-butyl ester-PEG4-CH2COOH.

Caption: Chemical reaction pathway for bioconjugation and deprotection.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Evaluation of Orbitrap MS for Characterizing PEGylated Proteins [thermofisher.com]
• 5. lcms.cz [lcms.cz]

Application Notes and Protocols for Antibody-Drug Conjugate (ADC) Synthesis using a t-Butyl Ester-PEG4-COOH Linker

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the synthesis of antibody-drug conjugates (ADCs) utilizing a heterobifunctional t-butyl ester-PEG4-CH2COOH linker. This linker features a tetraethylene glycol (PEG4) spacer to enhance solubility and improve pharmacokinetic properties.[1][2] The presence of a carboxylic acid and a t-butyl protected carboxylic acid allows for a sequential conjugation strategy.

The general approach involves a two-stage process:

• Payload-Linker Conjugate Synthesis: The carboxylic acid moiety of the linker is first activated and conjugated to an amine-containing cytotoxic payload.

• Antibody-Drug Conjugation: Following the deprotection of the t-butyl ester to reveal a terminal carboxylic acid, this new functional group is activated and subsequently conjugated to primary amines (e.g., lysine (B10760008) residues) on the surface of a monoclonal antibody (mAb).

This methodology allows for the creation of ADCs with a defined linker and payload, though conjugation to lysine residues typically results in a heterogeneous mixture with a varying drug-to-antibody ratio (DAR).[]

Physicochemical Properties of a Representative Linker

A clear understanding of the linker's properties is crucial for its effective application. The data below corresponds to a similar commercially available linker, Amino-PEG4-CH2COOH t-Bu Ester.

Property	Value	Reference
Molecular Formula	C14H29NO6	[4]
Molecular Weight	307.39 g/mol	[4]
Appearance	White to off-white solid or oil	-
Solubility	Soluble in DMSO, DMF, DCM	-
Storage	Store at -20°C for long-term stability	-

Experimental Protocols

The synthesis of an ADC using this bifunctional linker is a multi-step process. The following protocols outline the key experimental procedures.

Protocol 1: Synthesis of the Drug-Linker Conjugate

This protocol describes the conjugation of a drug payload containing a primary amine to the free carboxylic acid of the t-butyl ester-PEG4-CH2COOH linker via the formation of a stable amide bond. A common payload, Monomethyl Auristatin E (MMAE), is used as an example.

Materials:

• t-butyl ester-PEG4-CH2COOH

• Monomethyl Auristatin E (MMAE)

• N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with N-hydroxysuccinimide (NHS)

• Anhydrous Dimethylformamide (DMF)

• Diisopropylethylamine (DIPEA)

• Reverse-phase High-Performance Liquid Chromatography (RP-HPLC) system

Procedure:

• Activation of the Linker:

  • Dissolve t-butyl ester-PEG4-CH2COOH (1.2 equivalents) and NHS (1.2 equivalents) in anhydrous DMF.

  • Add EDC (1.5 equivalents) to the solution.

  • Stir the reaction mixture at room temperature for 1-2 hours to form the NHS ester. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).[5]

• Conjugation to the Payload:

  • In a separate flask, dissolve MMAE (1 equivalent) in anhydrous DMF.

  • Add DIPEA (3 equivalents) to the MMAE solution to act as a base.[6]

  • Slowly add the activated t-butyl ester-PEG4-NHS ester solution to the MMAE solution.

  • Stir the reaction mixture at room temperature overnight.[5]

• Purification:

  • Remove the solvent under reduced pressure.

  • Purify the resulting Payload-Linker conjugate (MMAE-PEG4-t-butyl ester) by reverse-phase HPLC to remove unreacted starting materials and byproducts.[6]

  • Lyophilize the pure fractions to obtain the final product as a solid.

Protocol 2: Deprotection of the t-Butyl Ester

This protocol describes the removal of the t-butyl protecting group from the Payload-Linker conjugate to reveal the terminal carboxylic acid required for antibody conjugation.

Materials:

• Payload-Linker conjugate (MMAE-PEG4-t-butyl ester)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

Procedure:

• Deprotection Reaction:

  • Dissolve the MMAE-PEG4-t-butyl ester conjugate in a solution of 50% TFA in DCM.

  • Stir the reaction mixture at room temperature for 1-2 hours. Monitor the reaction by LC-MS to confirm the complete removal of the t-butyl group.

  • The use of acidic conditions is a standard method for t-butyl ester deprotection.[7] Other milder reagents like aqueous phosphoric acid or zinc bromide can also be considered to avoid degradation of sensitive payloads.[8][9]

• Solvent Removal:

  • Remove the TFA and DCM under reduced pressure.

  • Co-evaporate with DCM or another suitable solvent multiple times to ensure complete removal of residual TFA.

  • The resulting deprotected Payload-Linker conjugate (MMAE-PEG4-COOH) can be used directly in the next step.

Protocol 3: ADC Synthesis via Amide Bond Formation

This protocol details the final conjugation step where the deprotected and activated Payload-Linker is reacted with the monoclonal antibody.

Materials:

• Monoclonal antibody (mAb) in a suitable buffer (e.g., PBS, pH 7.4)

• Deprotected Payload-Linker conjugate (MMAE-PEG4-COOH)

• EDC and NHS

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Size-exclusion chromatography (SEC) columns (e.g., PD-10) for purification

Procedure:

• Activation of Deprotected Payload-Linker:

  • Dissolve the MMAE-PEG4-COOH in anhydrous DMSO.

  • Add NHS (1.2 equivalents) and EDC (1.5 equivalents) to the solution.

  • Allow the reaction to proceed at room temperature for 1 hour to form the amine-reactive NHS ester.

• Antibody Conjugation:

  • To the mAb solution (typically 5-10 mg/mL in PBS, pH 7.4), add a 5 to 10-fold molar excess of the activated MMAE-PEG4-NHS ester solution.

  • The final concentration of the organic solvent (DMSO) should not exceed 10-15% (v/v) to maintain antibody integrity.[10]

  • Incubate the reaction mixture at room temperature for 2-4 hours or at 4°C overnight with gentle shaking.[]

• Purification:

  • Purify the resulting ADC from the excess drug-linker and other reagents using size-exclusion chromatography (SEC).[12] This method separates the larger ADC from smaller molecules.

  • Buffer exchange the ADC into a suitable formulation buffer (e.g., PBS) for storage.

• Characterization:

  • Determine the final protein concentration using a standard protein assay (e.g., BCA or UV-Vis at 280 nm).

  • Determine the Drug-to-Antibody Ratio (DAR) using techniques such as Hydrophobic Interaction Chromatography (HIC) or UV-Vis spectroscopy, if the payload has a distinct absorbance wavelength.

Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow for the synthesis of the ADC.

Caption: Workflow for ADC synthesis with t-butyl ester-PEG4-COOH.

Chemical Reactions

The following diagram illustrates the key chemical reactions involved in the synthesis process.

Caption: Key chemical reactions in the ADC synthesis pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. ADC Linkers, PEG Linkers Supply - Biopharma PEG [biochempeg.com]
• 4. precisepeg.com [precisepeg.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Selective tert-butyl ester deprotection in the presence of acid labile protecting groups with use of ZnBr2. | Semantic Scholar [semanticscholar.org]
• 9. tert-Butyl Esters [organic-chemistry.org]
• 10. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Application Notes and Protocols for t-butyl ester-PEG4-CH2COOH as a PROTAC Linker

For Researchers, Scientists, and Drug Development Professionals

Introduction

Proteolysis-targeting chimeras (PROTACs) have emerged as a revolutionary therapeutic modality designed to eliminate specific disease-causing proteins by co-opting the body's own cellular disposal machinery.[1] These heterobifunctional molecules are composed of two key moieties: a ligand that binds to a target protein of interest (POI) and another that recruits an E3 ubiquitin ligase, joined by a chemical linker.[2] The linker is a critical component that dictates the efficacy, solubility, and cell permeability of the PROTAC.[3]

Among the various linker types, those incorporating polyethylene (B3416737) glycol (PEG) chains have become a cornerstone of PROTAC design.[3] PEG linkers, such as t-butyl ester-PEG4-CH2COOH, offer a favorable balance of hydrophilicity and flexibility.[4] The PEG4 motif enhances the aqueous solubility of the often large and hydrophobic PROTAC molecule, which can improve its pharmacokinetic properties.[5] The t-butyl ester-PEG4-CH2COOH linker provides two key functionalities for PROTAC synthesis: a terminal carboxylic acid for the formation of a stable amide bond with an amine-functionalized POI ligand or E3 ligase ligand, and a t-butyl ester protecting group that can be readily removed under mild acidic conditions to allow for further functionalization in a modular synthetic approach.[4]

These application notes provide detailed protocols for the synthesis and biological evaluation of PROTACs utilizing the t-butyl ester-PEG4-CH2COOH linker.

Signaling Pathway and Mechanism of Action

PROTACs function by inducing the formation of a ternary complex between the target protein and an E3 ubiquitin ligase.[2] This induced proximity facilitates the transfer of ubiquitin from the E3 ligase to the target protein. The polyubiquitinated protein is then recognized and degraded by the 26S proteasome.[1] This event-driven mechanism allows for the catalytic degradation of the target protein, with a single PROTAC molecule capable of inducing the degradation of multiple protein molecules.

PROTAC-mediated protein degradation pathway.

Experimental Protocols

Protocol 1: Synthesis of a PROTAC using t-butyl ester-PEG4-CH2COOH

This protocol describes a general two-step synthesis of a PROTAC via amide bond formation.

Step 1: Coupling of t-butyl ester-PEG4-CH2COOH to an Amine-Containing E3 Ligase Ligand

• Reagents and Materials:

  • t-butyl ester-PEG4-CH2COOH

  • Amine-functionalized E3 ligase ligand (e.g., pomalidomide-amine)

  • N,N-Dimethylformamide (DMF), anhydrous

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

  • DIPEA (N,N-Diisopropylethylamine)

  • Nitrogen atmosphere

  • Reaction vessel and magnetic stirrer

• Procedure: a. In a clean, dry reaction vessel under a nitrogen atmosphere, dissolve the amine-functionalized E3 ligase ligand (1.0 eq) and t-butyl ester-PEG4-CH2COOH (1.0-1.2 eq) in anhydrous DMF. b. Add HATU (1.2 eq) to the solution, followed by the dropwise addition of DIPEA (2.0 eq). c. Stir the reaction mixture at room temperature for 4-6 hours. d. Monitor the reaction progress by LC-MS. e. Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate). f. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. g. Purify the resulting E3 ligase ligand-linker conjugate by flash column chromatography.

Step 2: Deprotection and Coupling to the POI Ligand

• Reagents and Materials:

  • E3 ligase ligand-linker conjugate from Step 1

  • Trifluoroacetic acid (TFA)

  • Dichloromethane (DCM)

  • Amine-functionalized POI ligand

  • HATU

  • DIPEA

  • Anhydrous DMF

• Procedure: a. Dissolve the purified E3 ligase ligand-linker conjugate in a solution of TFA in DCM (e.g., 20-50% TFA). b. Stir the mixture at room temperature for 1-2 hours until the deprotection of the t-butyl ester is complete (monitored by LC-MS). c. Remove the solvent and excess TFA under reduced pressure. d. Dissolve the resulting carboxylic acid-functionalized intermediate and the amine-containing POI ligand (1.0 eq) in anhydrous DMF. e. Add HATU (1.2 eq) and DIPEA (2.0 eq) to the mixture. f. Stir at room temperature until the reaction is complete (typically 4-12 hours, monitored by LC-MS). g. Purify the final PROTAC molecule by preparative HPLC.

General workflow for PROTAC synthesis.

Protocol 2: Western Blot for PROTAC-Mediated Protein Degradation

This protocol is a standard method to quantify the amount of a target protein in cells following PROTAC treatment.[6]

• Cell Culture and Treatment: a. Plate cells in 6-well plates at a density that allows for 70-80% confluency on the day of treatment. b. Treat the cells with varying concentrations of the PROTAC for a specified time (e.g., 24 hours). Include a vehicle control (e.g., DMSO).

• Cell Lysis: a. After treatment, wash the cells with ice-cold PBS. b. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors. c. Scrape the cells, collect the lysate, and centrifuge to pellet cell debris.

• Protein Quantification: a. Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE and Western Blotting: a. Normalize protein concentrations and prepare samples with Laemmli buffer. b. Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane. c. Block the membrane with 5% non-fat milk or BSA in TBST. d. Incubate the membrane with a primary antibody against the target protein and a loading control (e.g., GAPDH or β-actin) overnight at 4°C. e. Wash the membrane and incubate with an HRP-conjugated secondary antibody. f. Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis: a. Quantify the band intensities using densitometry software. b. Normalize the target protein levels to the loading control. c. Calculate the percentage of protein degradation relative to the vehicle-treated control to determine the DC50 (concentration for 50% degradation) and Dmax (maximum degradation) values.[6]

Protocol 3: Cell Viability Assay (e.g., MTT or CellTiter-Glo®)

This assay measures the metabolic activity of cells as an indicator of cell viability after PROTAC treatment.[6]

• Cell Seeding and Treatment: a. Seed cells in a 96-well plate at a predetermined optimal density. b. After overnight incubation, treat the cells with serial dilutions of the PROTAC. Include a vehicle control.

• Incubation: a. Incubate the plate for the desired duration (e.g., 48 or 72 hours).

• Assay Procedure (example with CellTiter-Glo®): a. Equilibrate the plate and the CellTiter-Glo® reagent to room temperature. b. Add the CellTiter-Glo® reagent to each well. c. Mix on an orbital shaker to induce cell lysis and stabilize the luminescent signal. d. Measure the luminescence using a plate reader.

• Data Analysis: a. Subtract the background signal from all measurements. b. Calculate cell viability as a percentage relative to the vehicle-treated control and determine the IC50 value.

Data Presentation

The efficacy of a PROTAC is quantified by several key parameters. The following tables provide an illustrative summary of the types of data generated when evaluating PROTACs with PEG4 linkers.

Table 1: Illustrative Degradation Efficiency of a Hypothetical PROTAC-PEG4

Parameter	Value	Description
DC50	50 nM	The concentration of the PROTAC required to degrade 50% of the target protein.[6]
Dmax	>90%	The maximum percentage of target protein degradation achieved.[6]

Table 2: Illustrative Antiproliferative Activity of a Hypothetical PROTAC-PEG4

Cell Line	IC50 (nM)	Description
Cancer Cell Line A	100 nM	The concentration of the PROTAC that inhibits cell growth by 50%.
Cancer Cell Line B	150 nM	The concentration of the PROTAC that inhibits cell growth by 50%.

Table 3: Illustrative Physicochemical Properties of PROTACs with Different Linkers

PROTAC	Linker Composition	Molecular Weight ( g/mol )	cLogP	TPSA (Ų)
PROTAC 1	Alkyl	785.9	4.2	165.2
PROTAC 2	PEG2	831.9	3.5	174.5
PROTAC 3	PEG4	919.0	2.8	193.0

Data is illustrative and compiled from various sources in the literature.[7] cLogP, calculated octanol-water partition coefficient; TPSA, topological polar surface area.

Logical Relationships in PROTAC Optimization

The selection of a linker is a critical step in PROTAC design, influencing multiple downstream properties. The hydrophilicity and flexibility of the t-butyl ester-PEG4-CH2COOH linker are key attributes that must be balanced to achieve optimal performance.

Logical relationship of linker properties.

Conclusion

The t-butyl ester-PEG4-CH2COOH linker is a valuable and versatile tool for the synthesis of PROTACs. Its PEG4 spacer enhances solubility and provides flexibility, while the reactive carboxylic acid and protected t-butyl ester functionalities allow for a modular and efficient synthetic strategy. The protocols and data presented in these application notes offer a comprehensive guide for researchers to design, synthesize, and evaluate novel PROTACs for targeted protein degradation. Successful PROTAC development requires careful optimization of the warhead, linker, and E3 ligase ligand to achieve potent and selective degradation of the protein of interest.

References

• 1. explorationpub.com [explorationpub.com]
• 2. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. PROTAC Linkers, PEG Linkers Supply - Biopharma PEG [biochempeg.com]
• 4. nbinno.com [nbinno.com]
• 5. PEG Linkers for PROTAC Synthesis | Biopharma PEG [biochempeg.com]
• 6. benchchem.com [benchchem.com]
• 7. scispace.com [scispace.com]

Application Notes and Protocols for the Reaction of t-butyl ester-PEG4-CH2COOH with Primary Amines

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed application notes and experimental protocols for the reaction of t-butyl ester-PEG4-CH2COOH with primary amines. This bifunctional linker is a valuable tool in bioconjugation, drug delivery, and surface modification, owing to its discrete polyethylene (B3416737) glycol (PEG) spacer that enhances solubility and reduces steric hindrance. The reaction proceeds in a two-stage process: first, the deprotection of the t-butyl ester to yield a free carboxylic acid, followed by the coupling of this acid with a primary amine to form a stable amide bond. This methodology is central to the synthesis of antibody-drug conjugates (ADCs), PROTACs, and other targeted therapeutics.

Reaction Overview

The overall reaction involves two key steps:

• Deprotection of the t-butyl ester: The tert-butyl protecting group is removed from the carboxylic acid terminus of the PEG linker using a strong acid, typically trifluoroacetic acid (TFA). This step yields the free carboxylic acid, PEG4-CH2COOH, and isobutylene (B52900) and carbon dioxide as byproducts.[1][2]

• Amide Bond Formation: The newly exposed carboxylic acid is then coupled with a primary amine-containing molecule (e.g., a protein, peptide, or small molecule drug). This is most commonly achieved using carbodiimide (B86325) chemistry, such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of N-hydroxysuccinimide (NHS) or its water-soluble analog, Sulfo-NHS.[3][4] EDC activates the carboxylic acid, which then reacts with NHS to form a more stable, amine-reactive NHS ester. This intermediate readily reacts with a primary amine to form a stable amide linkage.[1][4]

Data Presentation

The following tables summarize the key quantitative parameters for the deprotection and coupling reactions. Note that optimal conditions may vary depending on the specific substrates and should be determined empirically.

Table 1: Quantitative Data for t-butyl Ester Deprotection

Parameter	Typical Range	Notes
Reagent	Trifluoroacetic acid (TFA) in Dichloromethane (DCM)	A 20-50% (v/v) solution of TFA in DCM is commonly used.[5][6]
Reaction Time	2 - 5 hours	Reaction progress can be monitored by TLC or LC-MS.[7]
Temperature	Room Temperature (20-25 °C)	The reaction is typically performed at ambient temperature.[7]
Yield	>90%	Generally a high-yielding reaction.[7]

Table 2: Quantitative Data for EDC/NHS Amide Coupling

Parameter	Typical Range	Notes
EDC Molar Excess	1.5 - 5 equivalents	Relative to the carboxylic acid.[8]
NHS/Sulfo-NHS Molar Excess	1.2 - 2 equivalents	Relative to the carboxylic acid.[8]
Activation pH	4.5 - 6.0	Performed in a non-amine, non-carboxylate buffer like MES.[9]
Coupling pH	7.2 - 8.5	Performed in a non-amine buffer like PBS.[9]
Reaction Time	2 hours at RT or overnight at 4°C	Dependent on the reactivity of the amine.[8]
Yield	Variable	Highly dependent on the specific substrates and reaction conditions.

Experimental Protocols

Protocol 1: Deprotection of t-butyl ester-PEG4-CH2COOH

This protocol describes the removal of the t-butyl protecting group to yield the free carboxylic acid.

Materials:

• t-butyl ester-PEG4-CH2COOH

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Toluene (B28343)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Rotary evaporator

• Standard glassware

Procedure:

• Dissolve the t-butyl ester-PEG4-CH2COOH in anhydrous DCM to a concentration of 0.1-0.2 M in a round-bottom flask.

• Cool the solution to 0°C in an ice bath.

• Slowly add TFA to the solution to a final concentration of 20-50% (v/v).

• Stir the reaction mixture at room temperature for 2-5 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, remove the DCM and excess TFA by rotary evaporation.

• To ensure complete removal of residual TFA, add toluene to the residue and co-evaporate under reduced pressure. Repeat this step two more times.[5]

• For neutralization, dissolve the residue in a suitable organic solvent (e.g., DCM or ethyl acetate) and wash with a saturated aqueous solution of NaHCO₃.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the deprotected PEG4-CH2COOH.

Protocol 2: EDC/NHS Coupling of PEG4-CH2COOH with a Primary Amine

This protocol details the conjugation of the deprotected PEG linker to a primary amine-containing molecule. This is a two-step, one-pot procedure.

Materials:

• PEG4-CH2COOH (from Protocol 1)

• Primary amine-containing molecule

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC-HCl)

• N-hydroxysuccinimide (NHS) or N-hydroxysulfosuccinimide (Sulfo-NHS)

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 4.5-6.0

• Coupling Buffer: Phosphate-buffered saline (PBS), pH 7.2-8.5

• Quenching Solution: 1 M Tris-HCl, pH 8.5 or 1 M hydroxylamine, pH 8.5

• Size-exclusion chromatography (SEC) column for purification

Procedure:

• Activation of Carboxylic Acid:

  • Dissolve the PEG4-CH2COOH in Activation Buffer.

  • Immediately before use, prepare fresh solutions of EDC and NHS in Activation Buffer.

  • Add a 1.5 to 5-fold molar excess of EDC and a 1.2 to 2-fold molar excess of NHS relative to the PEG4-CH2COOH.

  • Incubate the reaction mixture for 15-30 minutes at room temperature with gentle stirring.[8]

• Conjugation to the Primary Amine:

  • Dissolve the primary amine-containing molecule in Coupling Buffer.

  • Add the activated PEG-NHS ester solution to the amine solution. The pH of the final reaction mixture should be between 7.2 and 8.5. Adjust with a non-amine base if necessary.

  • Incubate the reaction for 2 hours at room temperature or overnight at 4°C with gentle stirring.

• Quenching the Reaction:

  • Add the Quenching Solution to a final concentration of 10-50 mM to quench any unreacted NHS esters.

  • Incubate for 15-30 minutes at room temperature.

• Purification:

  • Purify the resulting conjugate using an appropriate method, such as size-exclusion chromatography, to remove excess reagents and byproducts.

Mandatory Visualizations

Caption: Overall reaction pathway for the two-stage process.

Caption: A typical experimental workflow for the reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. organic chemistry - What happens to the t-butyl cation in the TFA deprotection of a t-butyl ester? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. creativepegworks.com [creativepegworks.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. rsc.org [rsc.org]
• 8. benchchem.com [benchchem.com]
• 9. broadpharm.com [broadpharm.com]

Application Notes and Protocols for t-butyl ester-PEG4-CH2COOH in Targeted Drug Delivery Systems

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of t-butyl ester-PEG4-CH2COOH as a heterobifunctional linker in the development of targeted drug delivery systems. This linker is particularly valuable for its ability to connect a targeting moiety to a therapeutic agent, enhancing the specificity and efficacy of the drug. The polyethylene (B3416737) glycol (PEG) spacer improves solubility and pharmacokinetic profiles, while the t-butyl ester group offers a mechanism for acid-cleavable drug release in the acidic tumor microenvironment.

Principle of t-butyl ester-PEG4-CH2COOH in Targeted Drug Delivery

The t-butyl ester-PEG4-CH2COOH linker is a versatile tool in constructing sophisticated drug delivery vehicles, such as antibody-drug conjugates (ADCs) or ligand-targeted nanoparticles. Its heterobifunctional nature allows for a sequential conjugation strategy. The terminal carboxylic acid can be activated to react with primary amines on a targeting ligand (e.g., an antibody or a small molecule like folate). The other end, a t-butyl ester, serves as a protected carboxylic acid. This protecting group is stable under neutral physiological conditions but can be cleaved under mildly acidic conditions, characteristic of tumor microenvironments or endosomal compartments, to release the conjugated drug.[1][2][3] This pH-sensitive release mechanism minimizes off-target toxicity and enhances the therapeutic index of the drug.[4][5][6]

The PEG4 spacer provides several advantages, including:

• Increased Hydrophilicity: Improves the solubility of hydrophobic drugs and the overall drug conjugate in aqueous media.[][8]

• Enhanced Pharmacokinetics: The PEG chain can shield the drug conjugate from enzymatic degradation and reduce renal clearance, prolonging its circulation half-life.[9][10] This extended circulation time increases the probability of the drug reaching the target site, a phenomenon known as the Enhanced Permeability and Retention (EPR) effect in solid tumors.[9][11]

• Reduced Immunogenicity: PEGylation can mask the drug conjugate from the immune system, reducing the likelihood of an immune response.[12]

Quantitative Data on PEGylated Nanoparticle Systems

The following tables summarize typical quantitative data obtained from studies on targeted drug delivery systems utilizing PEGylated nanoparticles. While specific values will vary depending on the exact formulation, drug, and targeting ligand, these tables provide a general reference for expected performance characteristics.

Table 1: Physicochemical Properties of PEGylated Nanoparticles

Parameter	Typical Value Range	Significance
Particle Size (Diameter)	50 - 200 nm	Influences circulation time, tumor penetration via the EPR effect, and cellular uptake.[9][13]
Polydispersity Index (PDI)	< 0.3	Indicates a narrow size distribution, which is crucial for reproducible in vivo performance.[14]
Zeta Potential	-30 mV to +10 mV	Affects colloidal stability and interaction with cell membranes. Near-neutral or slightly negative charge can reduce non-specific uptake.[13]
Drug Loading Content (%)	1 - 10%	The weight percentage of the drug relative to the total weight of the nanoparticle.[14][15]
Encapsulation Efficiency (%)	> 70%	The percentage of the initial drug that is successfully encapsulated within the nanoparticles.[16]

Table 2: In Vivo Performance of PEGylated Nanoparticles in Murine Models

Parameter	Example Value	Therapeutic Implication
Tumor Accumulation (% Injected Dose/g)	5 - 15%	Higher accumulation at the tumor site leads to enhanced therapeutic efficacy and reduced systemic toxicity.[17][18]
Liver Accumulation (% Injected Dose/g)	10 - 40%	PEGylation helps to reduce, but not eliminate, uptake by the reticuloendothelial system (RES), primarily in the liver and spleen.[17][18]
Spleen Accumulation (% Injected Dose/g)	5 - 20%	Another major organ of the RES where nanoparticles can accumulate.[17][18]
Blood Circulation Half-life (t½)	18 - 24 hours	A longer half-life allows for greater tumor accumulation through the EPR effect.[10]
Tumor Growth Inhibition (%)	> 80%	Demonstrates the in vivo anti-cancer efficacy of the targeted drug delivery system.[19]

Experimental Protocols

The following protocols provide a general framework for the synthesis and evaluation of a targeted drug delivery system using t-butyl ester-PEG4-CH2COOH. These should be considered as starting points and may require optimization for specific drugs and targeting ligands.

Synthesis of Targeting Ligand-PEG-Drug Conjugate

This protocol describes the conjugation of a targeting ligand (e.g., an antibody) to a drug molecule using the t-butyl ester-PEG4-CH2COOH linker.

Workflow for Conjugate Synthesis

Caption: Workflow for synthesizing a targeting ligand-PEG-drug conjugate.

Materials:

• t-butyl ester-PEG4-CH2COOH

• Targeting ligand with a primary amine group (e.g., antibody, folate-amine)

• Drug molecule with a primary amine group

• N-hydroxysuccinimide (NHS)

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Phosphate-buffered saline (PBS), pH 7.4

• Size-exclusion chromatography (SEC) column or dialysis membrane

Procedure:

• Activation of t-butyl ester-PEG4-CH2COOH:

  • Dissolve t-butyl ester-PEG4-CH2COOH (1.2 eq), NHS (1.2 eq), and EDC (1.2 eq) in anhydrous DMF.

  • Stir the reaction mixture at room temperature for 4 hours to form the NHS ester.

• Conjugation to Targeting Ligand:

  • Dissolve the targeting ligand (1 eq) in an appropriate buffer (e.g., PBS, pH 8.0).

  • Add the activated linker solution dropwise to the targeting ligand solution.

  • Allow the reaction to proceed at room temperature for 2-4 hours or overnight at 4°C.

  • Purify the ligand-linker conjugate by SEC or dialysis to remove unreacted linker and byproducts.

• Deprotection of the t-butyl Ester:

  • Dissolve the purified ligand-linker conjugate in a 1:1 mixture of DCM and TFA.

  • Stir the solution at room temperature for 1-2 hours. Monitor the deprotection by LC-MS.

  • Remove the solvent and excess TFA under reduced pressure.

• Activation of the Deprotected Carboxylic Acid:

  • Dissolve the deprotected ligand-linker conjugate (1 eq) in anhydrous DMF.

  • Add NHS (1.5 eq) and EDC (1.5 eq) and stir at room temperature for 4 hours.

• Conjugation to the Drug:

  • Dissolve the amine-containing drug (2-5 eq) in anhydrous DMF.

  • Add the activated ligand-linker solution to the drug solution.

  • Stir the reaction at room temperature overnight.

• Purification of the Final Conjugate:

  • Purify the final targeting ligand-PEG-drug conjugate using SEC or extensive dialysis against PBS to remove unreacted drug and byproducts.

  • Characterize the final product by UV-Vis spectroscopy, mass spectrometry, and HPLC.

Formulation of Drug-Loaded Nanoparticles

This protocol describes the formulation of drug-loaded nanoparticles using a self-assembly method with a block copolymer such as PLGA-PEG, where the drug is conjugated to the PEG end-group.

Workflow for Nanoparticle Formulation

Caption: Simplified HER2 signaling pathway targeted in cancer therapy.

In this example, the targeted drug delivery system would deliver a kinase inhibitor to HER2-overexpressing cancer cells. The drug would then inhibit the downstream signaling pathways (Ras/MAPK and PI3K/Akt/mTOR) that are crucial for cell proliferation and survival, leading to apoptosis of the cancer cells.

The t-butyl ester-PEG4-CH2COOH linker is a powerful tool for the development of advanced targeted drug delivery systems. Its unique properties allow for the creation of highly specific and effective therapies with improved pharmacokinetic profiles and reduced side effects. The protocols and data presented here provide a solid foundation for researchers to design and evaluate their own targeted nanomedicines.

References

• 1. purepeg.com [purepeg.com]
• 2. dspace.mit.edu [dspace.mit.edu]
• 3. escholarship.org [escholarship.org]
• 4. Formulation of pH-responsive PEGylated nanoparticles with high drug loading capacity and programmable drug release for enhanced antibacterial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pH-Responsive Nanocarriers in Cancer Therapy [mdpi.com]
• 6. pH-sensitive PEGylation of RIPL peptide-conjugated nanostructured lipid carriers: design and in vitro evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. purepeg.com [purepeg.com]
• 9. Recent Advances in Tumor Targeting via EPR Effect for Cancer Treatment [mdpi.com]
• 10. Size-Dependent EPR Effect of Polymeric Nanoparticles on Tumor Targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Impact of pre-existing anti-polyethylene glycol (PEG) IgM on biodistribution and humoral response of intramuscularly administered PEGylated mRNA loaded lipid nanoparticle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Effects of polyethylene glycol on the surface of nanoparticles for targeted drug delivery - Nanoscale (RSC Publishing) DOI:10.1039/D1NR02065J [pubs.rsc.org]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. journal.waocp.org [journal.waocp.org]
• 17. mdpi.com [mdpi.com]
• 18. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 19. dovepress.com [dovepress.com]
• 20. Pretargeted delivery of PEG-coated drug carriers to breast tumors using multivalent, bispecific antibody against polyethylene glycol and HER2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Herceptin conjugated PLGA-PHis-PEG pH sensitive nanoparticles for targeted and controlled drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. pubs.acs.org [pubs.acs.org]
• 23. [PDF] HER-2 targeted immunonanoparticles for breast cancer chemotherapy | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for Peptide Modification with t-butyl ester-PEG4-CH2COOH

For Researchers, Scientists, and Drug Development Professionals

Introduction

Modification of peptides with polyethylene (B3416737) glycol (PEG) chains, a process known as PEGylation, is a widely adopted strategy in drug development to enhance the therapeutic properties of peptides and proteins. PEGylation can improve a molecule's pharmacokinetic and pharmacodynamic profile by increasing its hydrodynamic size, which in turn can reduce renal clearance, and shield it from proteolytic degradation and immunogenic recognition.[1][][3]

This document provides detailed application notes and protocols for the modification of peptides with a specific, discrete PEG linker: t-butyl ester-PEG4-CH2COOH . This heterobifunctional linker features a carboxylic acid for covalent attachment to primary amines (e.g., the N-terminus or the side chain of a lysine (B10760008) residue) on a peptide, and a t-butyl ester protecting group. The t-butyl ester provides a stable protecting group for the terminal carboxylic acid of the PEG linker, which can be selectively removed under acidic conditions to reveal the free carboxyl group for further conjugation if needed.[4] This linker is particularly valuable in the synthesis of more complex bioconjugates, such as antibody-drug conjugates (ADCs), where sequential and controlled conjugation is required.[5][6]

Applications

The t-butyl ester-PEG4-CH2COOH linker is a versatile tool for a range of applications in research and drug development:

• Improving Peptide Pharmacokinetics: The PEG4 chain increases the hydrodynamic radius and solubility of the modified peptide, which can lead to a longer circulation half-life and reduced dosing frequency.[1][7][8]

• Targeted Drug Delivery: The linker can be used to attach peptides to targeting moieties, such as antibodies, to create specific drug delivery systems.[9][]

• Antibody-Drug Conjugate (ADC) Development: This linker is a key component in the construction of ADCs, connecting a cytotoxic payload to a monoclonal antibody. The PEG spacer can enhance the solubility and stability of the ADC.[5][11] A notable application is in ADCs that incorporate a cleavable dipeptide linker, such as valine-citrulline (Val-Cit), which is susceptible to cleavage by intracellular enzymes like cathepsin B.[12][13][]

Experimental Protocols

This section provides detailed protocols for the key steps involved in modifying a peptide with t-butyl ester-PEG4-CH2COOH.

Protocol 1: Coupling of t-butyl ester-PEG4-CH2COOH to a Peptide

This protocol describes the covalent attachment of the linker to a primary amine on the peptide via amide bond formation using HATU as the coupling reagent.

Materials:

• Peptide with a free primary amine (N-terminal or lysine side chain)

• t-butyl ester-PEG4-CH2COOH

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• Anhydrous DMF (N,N-Dimethylformamide) or DCM (Dichloromethane)

• Reverse-phase HPLC system for purification

• Mass spectrometer for analysis

Procedure:

• Reaction Setup: In a dry reaction vessel under an inert atmosphere (e.g., nitrogen or argon), dissolve the peptide (1.0 equivalent) in anhydrous DMF or DCM to a concentration of 10-20 mg/mL.

• Reagent Preparation: In a separate tube, dissolve t-butyl ester-PEG4-CH2COOH (1.2 equivalents) and HATU (1.2 equivalents) in a minimal amount of anhydrous DMF.

• Coupling Reaction: To the stirred peptide solution, add DIPEA (2.5 equivalents). Then, add the pre-prepared linker/HATU solution dropwise.

• Reaction Monitoring: Allow the reaction to proceed at room temperature for 1-4 hours. Monitor the progress of the reaction by LC-MS to check for the formation of the desired PEGylated peptide conjugate.

• Quenching the Reaction: Once the reaction is complete, the reaction can be stopped by the addition of a small amount of water.

• Purification: Purify the crude reaction mixture by reverse-phase HPLC to isolate the t-butyl ester-PEG4-peptide conjugate.

Protocol 2: Deprotection of the t-butyl Ester Group

This protocol describes the removal of the t-butyl protecting group to expose the terminal carboxylic acid of the PEG linker.

Materials:

• Lyophilized t-butyl ester-PEG4-peptide conjugate

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Cold diethyl ether

• Centrifuge

Procedure:

• Cleavage Cocktail Preparation: Prepare a cleavage cocktail of 50% TFA in DCM. For peptides containing sensitive residues like tryptophan or methionine, scavengers such as triisopropylsilane (B1312306) (TIPS) and water (e.g., 95% TFA, 2.5% water, 2.5% TIPS) should be included.[15]

• Deprotection Reaction: Dissolve the lyophilized t-butyl ester-PEG4-peptide conjugate in the cleavage cocktail. A typical ratio is 10 mL of cocktail per 0.5 g of peptide-resin equivalent.[15]

• Incubation: Stir the mixture at room temperature for 2-4 hours.[16]

• Precipitation: After the reaction is complete, precipitate the deprotected peptide by adding the reaction mixture dropwise to a tube of cold diethyl ether.

• Pelleting and Washing: Centrifuge the mixture to pellet the precipitated peptide. Carefully decant the ether. Wash the peptide pellet with cold diethyl ether two more times to remove residual TFA and scavengers.

• Drying: Dry the final peptide pellet under a stream of nitrogen or in a vacuum desiccator.

• Purification: The crude deprotected peptide should be purified by reverse-phase HPLC.

Protocol 3: Purification and Characterization

Purification by Reverse-Phase HPLC:

• Column: A C18 column is commonly used for peptide purification.

• Mobile Phase A: 0.1% TFA in water.

• Mobile Phase B: 0.1% TFA in acetonitrile.

• Gradient: A linear gradient from a low percentage of B to a higher percentage is used to elute the peptide. A typical gradient for analytical separation might be 5-95% B over 30 minutes. For preparative purification, the gradient should be optimized based on the retention time of the peptide determined from an analytical run.[17][18]

• Detection: Monitor the elution at 214 nm and 280 nm.[19]

Characterization by Mass Spectrometry:

• Technique: Electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) mass spectrometry can be used to confirm the molecular weight of the PEGylated peptide.

• Analysis: The mass spectrum should show a peak corresponding to the calculated mass of the modified peptide. The presence of multiple peaks with a regular mass difference can indicate heterogeneity in the PEGylation (e.g., mono-, di-PEGylated species).

Data Presentation

The following tables provide an example of the type of quantitative data that should be collected during the peptide modification process.

Table 1: Reaction Conditions and Stoichiometry for Peptide Coupling

Parameter	Value	Rationale
Peptide Concentration	10-20 mg/mL	To ensure efficient reaction kinetics.
t-butyl ester-PEG4-CH2COOH	1.2 equivalents	A slight excess to drive the reaction to completion.
HATU	1.2 equivalents	A slight excess to ensure full activation of the carboxylic acid.
DIPEA	2.5 equivalents	To provide the necessary basic environment for the coupling reaction.
Solvent	Anhydrous DMF or DCM	To dissolve the reactants and facilitate the reaction.
Reaction Time	1-4 hours	Monitored by LC-MS for completion.[20]
Temperature	Room Temperature	Sufficient for the coupling reaction to proceed efficiently.

Table 2: Yield and Purity at Different Stages of Modification

Stage	Yield (%)	Purity (%) (by HPLC)	Method of Quantification
Crude t-butyl ester-PEG4-peptide	>90% (typical)	50-80%	LC-MS peak area integration
Purified t-butyl ester-PEG4-peptide	60-80%	>95%	UV spectroscopy at 280 nm
Crude deprotected PEG4-peptide	>95% (deprotection)	60-90%	LC-MS peak area integration
Purified deprotected PEG4-peptide	70-90% (purification)	>98%	UV spectroscopy at 280 nm

Note: Yields are illustrative and can vary depending on the peptide sequence and reaction conditions.

Visualization of Workflows and Pathways

Experimental Workflow

The overall experimental workflow for the modification of a peptide with t-butyl ester-PEG4-CH2COOH is depicted below.

Caption: Experimental workflow for peptide modification.

Signaling Pathway: ADC Internalization and Payload Release

This diagram illustrates the mechanism of action of an antibody-drug conjugate (ADC) that utilizes a cleavable linker, such as a Val-Cit dipeptide, which can be incorporated alongside a PEG4 spacer.

Caption: ADC internalization and payload release pathway.

References

• 1. PEG-modified biopharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Research progress on the PEGylation of therapeutic proteins and peptides (TPPs) [frontiersin.org]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. benchchem.com [benchchem.com]
• 6. t-butyl ester-PEG4-Val-Cit-PAB-MMAE, ADC linker | BroadPharm [broadpharm.com]
• 7. researchgate.net [researchgate.net]
• 8. Pharmacokinetic and biodistribution properties of poly(ethylene glycol)-protein conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. purepeg.com [purepeg.com]
• 11. ADC Linkers, PEG Linkers Supply - Biopharma PEG [biochempeg.com]
• 12. researchgate.net [researchgate.net]
• 13. adooq.com [adooq.com]
• 15. tools.thermofisher.com [tools.thermofisher.com]
• 16. rsc.org [rsc.org]
• 17. peptide.com [peptide.com]
• 18. chromatographyonline.com [chromatographyonline.com]
• 19. protocols.io [protocols.io]
• 20. benchchem.com [benchchem.com]

Application Notes & Protocols: EDC/NHS Coupling of t-butyl ester-PEG4-CH2COOH to Amine-Containing Molecules

These application notes provide a detailed protocol for the conjugation of a carboxylated PEG linker, t-butyl ester-PEG4-CH2COOH, to a primary amine-containing molecule using the water-soluble carbodiimide, EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), in the presence of NHS (N-hydroxysuccinimide). This procedure is widely applicable in bioconjugation, drug delivery system development, and surface modification.

The t-butyl ester protecting group on the PEG linker allows for the selective conjugation of the carboxyl group, leaving the t-butyl ester intact for subsequent deprotection and further modification if required. The PEG4 spacer provides a hydrophilic and flexible linker arm, which can improve the solubility and reduce the steric hindrance of the conjugated molecule.

Reaction Principle

The EDC/NHS coupling reaction is a two-step process that efficiently forms a stable amide bond between a carboxyl group and a primary amine.

• Activation of the Carboxyl Group: EDC reacts with the carboxyl group of t-butyl ester-PEG4-CH2COOH to form a highly reactive O-acylisourea intermediate.

• Formation of a Semi-Stable NHS Ester: This intermediate is unstable in aqueous solutions and can be hydrolyzed, leading to low coupling efficiency. The addition of NHS reacts with the O-acylisourea intermediate to form a more stable NHS ester. This amine-reactive ester is less susceptible to hydrolysis than the O-acylisourea intermediate.

• Amide Bond Formation: The NHS ester readily reacts with a primary amine on the target molecule to form a stable amide bond, releasing NHS.

Reaction Mechanism and Workflow

The following diagrams illustrate the chemical pathway of the EDC/NHS coupling reaction and a typical experimental workflow for the conjugation process.

Caption: Chemical pathway of EDC/NHS coupling.

Caption: Experimental workflow for conjugation.

Experimental Protocols

Materials and Reagents

• t-butyl ester-PEG4-CH2COOH

• Amine-containing molecule (e.g., protein, peptide, or small molecule)

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride)

• NHS (N-hydroxysuccinimide) or Sulfo-NHS (N-hydroxysulfosuccinimide)

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), 0.5 M NaCl, pH 6.0.

• Coupling Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.5.

• Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M Hydroxylamine, pH 8.5.

• Reaction tubes

• Purification system (e.g., dialysis tubing, size-exclusion chromatography (SEC) column, or HPLC)

Protocol: Two-Step Coupling Reaction

This two-step protocol is recommended to minimize the polymerization of molecules that contain both carboxyl and amine groups.[1]

• Preparation of Reagents:

  • Equilibrate EDC and NHS/Sulfo-NHS to room temperature before opening the vials to prevent condensation of moisture, as they are hygroscopic.[2]

  • Prepare fresh solutions of EDC and NHS/Sulfo-NHS in Activation Buffer immediately before use, as EDC is susceptible to hydrolysis.[1]

  • Dissolve the t-butyl ester-PEG4-CH2COOH in Activation Buffer.

  • Dissolve the amine-containing molecule in Coupling Buffer.

• Activation of t-butyl ester-PEG4-CH2COOH:

  • In a reaction tube, combine the t-butyl ester-PEG4-CH2COOH solution with the freshly prepared EDC and NHS/Sulfo-NHS solutions.

  • The recommended molar ratio of PEG-linker:EDC:NHS is typically 1:2:5, but may require optimization.

  • Incubate the mixture for 15-30 minutes at room temperature with gentle mixing.[1] The activation of the carboxyl group is most efficient at a pH between 4.5 and 7.2.[3]

• Coupling to the Amine-Containing Molecule:

  • Add the amine-containing molecule solution to the activated PEG-linker.

  • Adjust the pH of the reaction mixture to 7.2-8.0 with Coupling Buffer. The reaction of the NHS ester with the primary amine is most efficient at a pH of 7-8.[3]

  • Incubate the reaction for 2-4 hours at room temperature or overnight at 4°C with gentle mixing.

• Quenching the Reaction:

  • To stop the reaction and quench any unreacted NHS esters, add Quenching Buffer to a final concentration of 10-50 mM.[4]

  • Incubate for 15 minutes at room temperature.

• Purification of the Conjugate:

  • Remove unreacted reagents and byproducts by dialysis, size-exclusion chromatography (SEC), or reverse-phase HPLC.[][6] The choice of purification method will depend on the properties of the conjugate and the unreacted starting materials.[]

Data Presentation

The optimal conditions for the EDC/NHS coupling reaction can vary depending on the specific molecules being conjugated. It is recommended to perform optimization experiments by varying the molar ratios of the reactants and the reaction time.

Parameter	Recommended Range	Notes
Molar Ratio (PEG:EDC:NHS)	1:2:5 to 1:10:25	Higher ratios may be needed for dilute solutions or less reactive molecules.[4]
Activation pH	4.5 - 6.0	MES buffer is a suitable choice as it does not contain amines or carboxyls.[7]
Coupling pH	7.2 - 8.0	PBS is a commonly used buffer for this step.
Activation Time	15 - 30 minutes	Longer times can lead to hydrolysis of the active intermediate.
Coupling Time	2 - 4 hours at RT or overnight at 4°C	Longer incubation at a lower temperature can improve yield for some reactions.
Quenching Agent	Hydroxylamine, Tris, Glycine, or Ethanolamine	Use a final concentration of 10-50 mM.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Conjugation Efficiency	- Inactive EDC/NHS due to hydrolysis.- Incorrect pH for activation or coupling.- Insufficient molar excess of EDC/NHS.- Presence of amine or carboxyl-containing buffers.	- Use fresh, high-quality EDC and NHS and equilibrate to room temperature before opening.- Verify the pH of the reaction buffers.- Optimize the molar ratios of EDC and NHS.- Use non-interfering buffers like MES and PBS.
Precipitation of Reactants	- High concentration of reactants.- Low solubility of the amine-containing molecule.	- Reduce the concentration of the reactants.- Perform the reaction in a larger volume.- Add a co-solvent if compatible with the reactants.
Cross-linking/Polymerization	- The amine-containing molecule also has carboxyl groups.	- Use the two-step protocol to activate the PEG-linker first, then add the amine-containing molecule.- Consider protecting the carboxyl groups on the amine-containing molecule if possible.

By following these detailed protocols and considering the provided data and troubleshooting tips, researchers can successfully perform EDC/NHS coupling reactions with t-butyl ester-PEG4-CH2COOH for a wide range of applications.

References

• 1. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]
• 2. info.gbiosciences.com [info.gbiosciences.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. covachem.com [covachem.com]
• 6. researchgate.net [researchgate.net]
• 7. Carbodiimide Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]

Application Notes and Protocols for the Purification of Bioconjugates Synthesized with t-butyl ester-PEG4-CH2COOH

For Researchers, Scientists, and Drug Development Professionals

Introduction

The conjugation of biomolecules with polyethylene (B3416737) glycol (PEG) is a widely used strategy to improve the pharmacokinetic and pharmacodynamic properties of therapeutic proteins and peptides. The use of heterobifunctional PEG linkers, such as t-butyl ester-PEG4-CH2COOH, allows for a controlled conjugation process. This linker possesses a carboxylic acid group for conjugation to primary amines on the biomolecule and a t-butyl ester group that serves as a protecting group for a terminal carboxylic acid. This terminal carboxyl group can be deprotected under acidic conditions, providing a site for further modification or for modulating the overall charge of the bioconjugate.

Effective purification of the resulting bioconjugate is a critical step to remove unreacted biomolecules, excess PEGylation reagent, and other process-related impurities. A multi-step purification strategy is often necessary to achieve the high purity required for therapeutic applications. This application note provides a detailed protocol for the purification and characterization of bioconjugates synthesized using t-butyl ester-PEG4-CH2COOH. The workflow includes a t-butyl ester deprotection step followed by a two-step chromatographic purification process involving ion exchange chromatography (IEX) and size exclusion chromatography (SEC).

Overall Workflow

The purification process for bioconjugates synthesized with t-butyl ester-PEG4-CH2COOH typically follows the workflow outlined below. This process begins after the initial conjugation reaction between the biomolecule and the PEG linker.

Figure 1: Overall workflow for the purification of bioconjugates.

Experimental Protocols

t-Butyl Ester Deprotection

This protocol describes the removal of the t-butyl protecting group from the PEG linker to expose the terminal carboxylic acid.

Materials:

• Crude bioconjugate solution

• Trifluoroacetic acid (TFA), reagent grade

• Dichloromethane (DCM), HPLC grade

• Cold diethyl ether

• Centrifuge

• Rotary evaporator or vacuum concentrator

Protocol:

• Reaction Setup: In a chemical fume hood, dissolve the crude bioconjugate in a solution of 50% TFA in DCM. A typical ratio is 1:1 (v/v) of the bioconjugate solution to the TFA/DCM mixture.

• Incubation: Stir the reaction mixture at room temperature for 2-4 hours. The progress of the deprotection can be monitored by LC-MS.[1][2][3]

• TFA Removal: After the reaction is complete, remove the TFA and DCM under reduced pressure using a rotary evaporator or a vacuum concentrator.

• Precipitation: Resuspend the dried residue in a minimal amount of a suitable buffer (e.g., 20 mM sodium phosphate, pH 7.4). To precipitate the deprotected bioconjugate and remove residual TFA and small molecule impurities, add cold diethyl ether (at least 10 volumes) and vortex thoroughly.

• Pelleting: Centrifuge the mixture at 4°C for 10-15 minutes at a sufficient speed to pellet the precipitated bioconjugate.

• Washing: Carefully decant the supernatant. Wash the pellet with cold diethyl ether two more times to ensure complete removal of TFA.

• Drying and Solubilization: After the final wash, allow the pellet to air dry in the fume hood to remove residual ether. Dissolve the dried pellet in the appropriate buffer for the subsequent purification step (e.g., IEX equilibration buffer).

Ion Exchange Chromatography (IEX)

IEX separates molecules based on their net charge.[4] This step is effective in separating the desired bioconjugate from unreacted, charge-modified biomolecules and some PEG-related impurities. The attachment of the deprotected PEG linker will alter the isoelectric point (pI) of the biomolecule, allowing for its separation.

Figure 2: Logic of IEX separation for bioconjugates.

Materials:

• IEX column (e.g., cation or anion exchange, chosen based on the pI of the bioconjugate)

• Chromatography system (e.g., FPLC or HPLC)

• Equilibration Buffer (e.g., 20 mM MES, pH 6.0 for cation exchange)

• Elution Buffer (e.g., 20 mM MES, 1 M NaCl, pH 6.0 for cation exchange)

• Deprotected bioconjugate sample

Protocol:

• Column Equilibration: Equilibrate the IEX column with at least 5 column volumes (CV) of Equilibration Buffer until the UV absorbance and conductivity baselines are stable.

• Sample Loading: Load the deprotected and buffer-exchanged bioconjugate sample onto the column.

• Washing: Wash the column with Equilibration Buffer for 5-10 CVs to remove any unbound impurities.

• Elution: Elute the bound bioconjugate using a linear gradient of the Elution Buffer (e.g., 0-100% over 20 CVs).

• Fraction Collection: Collect fractions across the elution peak(s).

• Analysis of Fractions: Analyze the collected fractions by SDS-PAGE and/or SEC-HPLC to identify the fractions containing the purified bioconjugate.

Size Exclusion Chromatography (SEC)

SEC separates molecules based on their hydrodynamic radius.[5] This step is ideal for removing aggregates and any remaining small molecule impurities, and for buffer exchange of the final product.

Materials:

• SEC column (with an appropriate molecular weight range)

• Chromatography system (e.g., HPLC or FPLC)

• SEC Mobile Phase (e.g., Phosphate Buffered Saline (PBS), pH 7.4)

• IEX-purified bioconjugate fractions

Protocol:

• Column Equilibration: Equilibrate the SEC column with at least 2 CVs of the SEC Mobile Phase.

• Sample Loading: Pool the IEX fractions containing the purified bioconjugate and concentrate if necessary. Inject the pooled sample onto the SEC column. The injection volume should not exceed 2-5% of the total column volume for optimal resolution.

• Isocratic Elution: Elute the sample with the SEC Mobile Phase at a constant flow rate.

• Fraction Collection: Collect fractions corresponding to the main peak, which should contain the purified monomeric bioconjugate.

• Analysis of Fractions: Analyze the collected fractions for purity and aggregation status using analytical SEC-HPLC and SDS-PAGE.

Data Presentation

The purification process should be monitored at each step to determine the yield and purity of the bioconjugate. The following tables provide an example of how to present this data.

Table 1: Purification Summary

Purification Step	Total Protein (mg)	Bioconjugate (mg)	Step Yield (%)	Overall Yield (%)	Purity (%)
Crude Conjugate	100	75	-	100	75
Deprotection & Precipitation	90	72	96	96	80
IEX Eluate	65	62	86	83	95
SEC Eluate	58	57	92	76	>98

Total Protein can be determined by a Bradford or BCA assay. Bioconjugate amount can be estimated by methods such as densitometry of SDS-PAGE gels or peak area from SEC-HPLC. Purity is typically assessed by SEC-HPLC.

Table 2: Characterization of Final Product

Parameter	Method	Result
Purity (monomer)	SEC-HPLC	>98%
Aggregates	SEC-HPLC	<2%
Identity (Molecular Weight)	Mass Spectrometry	Expected MW ± 1 Da
PEG-to-Protein Ratio	HIC, Mass Spectrometry	1.8 - 2.2
Endotoxin	LAL Assay	< 0.1 EU/mg

Characterization Methods

1. Sodium Dodecyl Sulfate-Polyacrylamide Gel Electrophoresis (SDS-PAGE):

• Principle: Separates proteins based on molecular weight. PEGylation increases the apparent molecular weight, causing a shift in the band position compared to the unconjugated protein.

• Protocol:

  • Prepare samples by mixing with loading buffer (with or without a reducing agent like DTT or β-mercaptoethanol).

  • Heat samples at 95°C for 5 minutes.

  • Load samples onto a polyacrylamide gel.

  • Run the gel at a constant voltage until the dye front reaches the bottom.

  • Stain the gel with Coomassie Brilliant Blue or a PEG-specific stain (e.g., barium iodide) to visualize the protein bands.

2. Size Exclusion-High Performance Liquid Chromatography (SEC-HPLC):

• Principle: A high-resolution method to separate molecules based on size, ideal for quantifying monomeric purity and detecting aggregates.

• Protocol:

  • Equilibrate an analytical SEC column with the appropriate mobile phase (e.g., PBS).

  • Inject a small volume of the purified bioconjugate.

  • Monitor the elution profile using a UV detector (typically at 280 nm).

  • Calculate the percentage of monomer, aggregates, and fragments based on the peak areas.

3. Mass Spectrometry (MS):

• Principle: Provides an accurate molecular weight of the bioconjugate, confirming successful conjugation and providing information on the distribution of PEG chains (drug-to-antibody ratio, DAR, in the context of ADCs).

• Sample Preparation: The sample must be desalted and may require digestion into smaller peptides for detailed analysis.

• Analysis: Techniques like Electrospray Ionization (ESI-MS) or Matrix-Assisted Laser Desorption/Ionization (MALDI-MS) are commonly used.

Conclusion

The successful purification of bioconjugates synthesized with t-butyl ester-PEG4-CH2COOH is essential for their downstream application. The described multi-step workflow, incorporating deprotection followed by ion exchange and size exclusion chromatography, provides a robust method for achieving high purity. Careful in-process monitoring and final product characterization are critical to ensure the quality and consistency of the purified bioconjugate. The protocols and data presentation formats provided in this application note serve as a comprehensive guide for researchers and scientists in the field of bioconjugate development.

References

• 1. peptide.com [peptide.com]
• 2. Purification of antibodies by precipitating impurities using Polyethylene Glycol to enable a two chromatography step process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biopharminternational.com [biopharminternational.com]
• 4. bio.libretexts.org [bio.libretexts.org]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: t-Butyl ester-PEG4-CH2COOH Chemistry

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for experiments involving t-butyl ester-PEG4-CH2COOH.

Frequently Asked Questions (FAQs)

Q1: What are the functions of the different groups in t-butyl ester-PEG4-CH2COOH?

A: This molecule is a heterobifunctional linker.

• Carboxylic acid (-COOH): This is a reactive handle that can be activated to form a stable amide bond with primary amine groups on a target molecule (e.g., a protein, peptide, or small molecule drug).[1]

• PEG4 linker: The polyethylene (B3416737) glycol spacer increases the hydrophilicity and solubility of the conjugate in aqueous media.[1][2] It also provides a flexible spacer arm between the conjugated molecules.

• t-Butyl ester: This is a protecting group for a second carboxylic acid. It is stable under many reaction conditions but can be selectively removed under acidic conditions (e.g., using trifluoroacetic acid, TFA) to reveal a free carboxylic acid for further modification.[3][4]

Q2: What is the most common method for coupling the carboxylic acid to an amine?

A: The most common method is to use a carbodiimide (B86325), such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC), in combination with N-hydroxysuccinimide (NHS) or its water-soluble analog (Sulfo-NHS).[5] EDC activates the carboxylic acid to form a highly reactive O-acylisourea intermediate. This intermediate then reacts with NHS to form a more stable NHS ester, which subsequently reacts with a primary amine to form a stable amide bond.[5]

Q3: What is the primary side reaction during the EDC/NHS coupling step?

A: There are two main competing side reactions:

• Hydrolysis of the NHS ester: The NHS ester is susceptible to hydrolysis in aqueous solutions, which regenerates the original carboxylic acid and renders the linker inactive for coupling. The rate of hydrolysis is highly dependent on pH, increasing significantly at higher pH values.[6][7][8]

• N-acylurea formation: The O-acylisourea intermediate formed by EDC can undergo an intramolecular rearrangement to form a stable, unreactive N-acylurea byproduct.[9][10][11] The inclusion of NHS in the reaction mixture helps to minimize this side reaction by rapidly converting the O-acylisourea to the desired NHS ester.[11]

Q4: What are the common side reactions during the TFA-mediated deprotection of the t-butyl ester?

A: The primary side reaction during TFA cleavage is the alkylation of sensitive residues by the released t-butyl carbocation (tBu+).[12] This carbocation is formed during the cleavage of the ester and can react with nucleophilic side chains on the conjugated molecule. Cysteine residues are particularly susceptible, leading to the formation of an S-t-butylated side product.[12] Other residues like tryptophan, methionine, and tyrosine can also be modified. To prevent this, "scavengers" are typically added to the TFA cleavage cocktail to trap the t-butyl cations.[12]

Q5: Can the PEG linker itself cause side reactions?

A: Yes. Commercial PEG reagents can sometimes contain impurities. A common impurity in mPEG derivatives is PEG diol, which can lead to the formation of PEG bis-aldehyde. If you are using an aldehyde-terminated PEG, this impurity can lead to the formation of cross-linked protein dimers.[13] While t-butyl ester-PEG4-CH2COOH is not an aldehyde, it's crucial to use high-purity PEG linkers to avoid unintended side products from reactive impurities.

Troubleshooting Guides

Guide 1: Carboxylic Acid Activation & Coupling Issues

Problem	Possible Cause(s)	Recommended Solution(s)
Low or No Coupling Yield	1. Hydrolysis of NHS ester: Reaction pH is too high, or reaction time is too long.[6][7] 2. Inactive Reagents: EDC or NHS has degraded due to improper storage (moisture). 3. N-acylurea Formation: Insufficient NHS was used, allowing the O-acylisourea intermediate to rearrange.[11] 4. Steric Hindrance: The amine on the target molecule is sterically hindered.[14] 5. Competing Nucleophiles: Buffer contains primary amines (e.g., Tris, Glycine).[6]	1. Perform the reaction at pH 7.2-8.0. For slower reactions, consider a lower pH (7.2-7.5) and longer reaction time or colder temperature (4°C) to minimize hydrolysis.[6] 2. Use fresh, high-quality EDC and NHS stored in a desiccator. 3. Use NHS or Sulfo-NHS in the reaction to improve efficiency and suppress N-acylurea formation.[5] 4. Increase the molar excess of the activated PEG linker. Increase reaction time and/or temperature slightly (e.g., to room temperature or 37°C), but monitor for increased hydrolysis.[15] 5. Use a non-amine buffer such as phosphate-buffered saline (PBS), HEPES, or bicarbonate buffer.[6]
Presence of Unidentified Side Product at ~101 Da Higher Mass	N-acylurea Formation: The carboxylic acid has reacted with EDC but rearranged instead of coupling to the target amine. The mass of the EDC byproduct (a urea) is added to the linker.	Use NHS or Sulfo-NHS as an additive to the EDC reaction. This rapidly forms an NHS-ester intermediate, which is less prone to rearrangement and more likely to lead to the desired amide bond.[11]
Low Solubility of Reagents	The NHS-activated linker may have decreased water solubility compared to the starting carboxylic acid.[8]	If the NHS-activated linker precipitates, consider using the more hydrophilic Sulfo-NHS instead of NHS.[8] Alternatively, dissolve the NHS ester in a water-miscible organic solvent like DMSO or DMF before adding it to the aqueous reaction buffer.[16][17]

Guide 2: t-Butyl Ester Deprotection Issues

Problem	Possible Cause(s)	Recommended Solution(s)
Incomplete Deprotection	1. Insufficient TFA Concentration/Time: The concentration of TFA or the reaction time is not sufficient for complete cleavage. 2. Water in Reaction: Excess water can quench the reaction.	1. Use a higher concentration of TFA (e.g., 50-95% in a solvent like dichloromethane) or increase the reaction time.[18] Monitor progress by LC-MS. 2. Perform the reaction under anhydrous conditions.
Presence of Side Product at +56 Da	t-Butylation of Nucleophilic Residues: The t-butyl cation generated during deprotection has alkylated a sensitive residue on your target molecule (e.g., S-t-butylation of cysteine).[12]	Add scavengers to the TFA cleavage cocktail. Common scavengers include water, triisopropylsilane (B1312306) (TIS), and 1,2-ethanedithiol (B43112) (EDT) to trap the reactive cations.[12] A typical "Reagent K" cocktail is 82.5% TFA, 5% water, 5% phenol, 5% thioanisole, 2.5% EDT.
Product Degradation	The target molecule or other protecting groups are not stable to the highly acidic conditions of TFA cleavage.	This is a significant challenge. If the molecule is acid-labile, the t-butyl ester may not be the appropriate protecting group. Alternative orthogonal protecting groups should be considered during the synthesis design.

Quantitative Data

Table 1: pH-Dependent Hydrolysis of NHS Esters

This table summarizes the stability of N-hydroxysuccinimide esters in aqueous solution at different pH values and temperatures. The half-life indicates the time it takes for 50% of the NHS ester to hydrolyze, rendering it inactive for conjugation.

pH	Temperature (°C)	Half-life of NHS Ester	Reference(s)
7.0	0	4 - 5 hours	[6][7]
8.0	25	~1 hour	[8]
8.6	4	10 minutes	[6][7]
8.6	25	< 10 minutes	[8]

Data indicates that for efficient coupling, reactions should be performed promptly after NHS ester formation, and the pH should be maintained in the physiological to slightly alkaline range (7.2-8.0).

Experimental Protocols

Protocol 1: Two-Step EDC/NHS Coupling to a Primary Amine

This protocol describes the activation of t-butyl ester-PEG4-CH2COOH and subsequent conjugation to a protein containing primary amines (e.g., lysine (B10760008) residues).

• Reagent Preparation:

  • Equilibrate all reagents to room temperature before use.

  • Prepare an "Activation Buffer" (e.g., 0.1 M MES, pH 4.7-6.0).

  • Prepare a "Coupling Buffer" (e.g., 0.1 M Phosphate Buffered Saline, pH 7.2-7.5).

  • Dissolve the amine-containing target molecule in the Coupling Buffer.

  • Immediately before use, dissolve EDC and Sulfo-NHS in Activation Buffer.

• Activation of PEG Linker:

  • Dissolve t-butyl ester-PEG4-CH2COOH in Activation Buffer.

  • Add a 5 to 10-fold molar excess of EDC and Sulfo-NHS to the PEG linker solution.

  • Incubate for 15 minutes at room temperature.

• Conjugation to Target Molecule:

  • Add the activated PEG linker solution to your target molecule solution. A 10 to 20-fold molar excess of linker over the target molecule is a common starting point.

  • Allow the reaction to proceed for 2 hours at room temperature or overnight at 4°C.

• Quenching (Optional):

  • To stop the reaction, add a quenching reagent like Tris or hydroxylamine (B1172632) to a final concentration of 20-50 mM.[8] Incubate for 15-30 minutes.

• Purification:

  • Remove excess, unreacted PEG linker and byproducts using a suitable method such as dialysis, size-exclusion chromatography (SEC), or tangential flow filtration (TFF).

Protocol 2: TFA-Mediated Deprotection of t-Butyl Ester

This protocol describes the removal of the t-butyl protecting group to reveal a terminal carboxylic acid.

• Preparation:

  • Ensure the PEG-conjugated material is anhydrous by lyophilization or co-evaporation with an anhydrous solvent.

  • Prepare a "Cleavage Cocktail." A common mixture is 95% TFA, 2.5% water, and 2.5% triisopropylsilane (TIS). Caution: Work in a certified fume hood and wear appropriate personal protective equipment. TFA is highly corrosive.

• Deprotection Reaction:

  • Dissolve the dried conjugate in the cleavage cocktail.

  • Stir the reaction mixture at room temperature for 2-4 hours.[3]

  • Monitor the reaction by LC-MS to confirm the loss of the t-butyl group (-56 Da).

• Work-up and Purification:

  • Remove the TFA by rotary evaporation or by purging with a stream of nitrogen.

  • The crude product can often be precipitated by adding cold diethyl ether.

  • Wash the precipitate with cold ether to remove scavengers and organic byproducts.

  • Dry the final product under vacuum. Further purification can be done via HPLC if necessary.

Visualizations

Caption: Main reaction pathways and common side reactions in t-butyl ester-PEG4-COOH chemistry.

Caption: A typical experimental workflow for PEGylation and subsequent deprotection.

Caption: A decision tree for troubleshooting common experimental issues.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cenmed.com [cenmed.com]
• 3. benchchem.com [benchchem.com]
• 4. Buy Amino-PEG3-CH2CO2-t-butyl ester | 189808-70-6 | >97% [smolecule.com]
• 5. Carbodiimide Crosslinker Chemistry | Thermo Fisher Scientific - TW [thermofisher.com]
• 6. Amine-Reactive Crosslinker Chemistry | Thermo Fisher Scientific - US [thermofisher.com]
• 7. help.lumiprobe.com [help.lumiprobe.com]
• 8. tools.thermofisher.com [tools.thermofisher.com]
• 9. Mechanism of amide formation by carbodiimide for bioconjugation in aqueous media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Carbodiimide - Wikipedia [en.wikipedia.org]
• 11. peptide.com [peptide.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. biopharminternational.com [biopharminternational.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. lumiprobe.com [lumiprobe.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting t-Butyl Ester Deprotection

Welcome to the technical support center for troubleshooting challenges in the deprotection of t-butyl esters. This resource is designed for researchers, scientists, and drug development professionals to quickly diagnose and resolve common issues encountered during this critical chemical transformation.

Frequently Asked Questions (FAQs)

Q1: My t-butyl ester deprotection is incomplete. What are the common causes?

Incomplete deprotection of t-butyl esters is a frequent issue that can often be attributed to several factors:

• Insufficient Acid Concentration or Equivalents: The acidic conditions may not be strong enough to drive the reaction to completion.[1]

• Inadequate Reaction Time or Temperature: The reaction may require more time or elevated temperatures to proceed fully, especially for sterically hindered substrates.[1][2]

• Steric Hindrance: The molecular environment surrounding the ester can physically block the acid from accessing the cleavage site.[2]

• Poor Reagent Quality: The efficacy of acids like trifluoroacetic acid (TFA) can be compromised if they have degraded over time. It is crucial to use fresh, high-quality reagents.[2]

• Substrate Stability: In some cases, the substrate itself may be unstable under the reaction conditions, leading to a complex mixture of products that can be mistaken for incomplete deprotection.

Q2: I'm observing unexpected side products in my reaction. What are they and how can I prevent them?

A primary challenge during the acidic cleavage of t-butyl esters is the formation of a reactive tert-butyl cation intermediate.[1][2] This carbocation can alkylate nucleophilic residues within your molecule, leading to undesired side products.[1]

Amino acid residues particularly susceptible to this side reaction include:

• Tryptophan (Trp)

• Methionine (Met)

• Cysteine (Cys)

• Tyrosine (Tyr)[1]

To prevent these side reactions, it is highly recommended to add "scavengers" to the reaction mixture. These are nucleophilic compounds that trap the tert-butyl cation before it can react with your product.[1][3]

Q3: What are scavengers and which ones should I use?

Scavengers are reagents that competitively react with and neutralize the tert-butyl cation generated during deprotection.[1][3] The choice of scavenger depends on the sensitive residues present in your compound.

Sensitive Residue	Recommended Scavenger(s)
Tryptophan (Trp)	Triethylsilane (TES), Triisopropylsilane (TIS), Anisole[1]
Methionine (Met)	Thioanisole[1]
Cysteine (Cys)	Ethanedithiol (EDT)[1]
General Use	A common cocktail is TFA/TIS/H₂O (95:2.5:2.5 v/v/v).[1][4] For peptides with multiple sensitive residues, "Reagent K" (TFA/phenol/water/thioanisole/EDT; 82.5:5:5:5:2.5 v/v/v/v/v) can be effective.[1]

Troubleshooting Guide

This guide provides a systematic approach to resolving incomplete t-butyl ester deprotection.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Removal of t-butyl and t-butoxycarbonyl protecting groups with trifluoroacetic acid. Mechanisms, biproduct formation and evaluation of scavengers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

PROTAC Synthesis Technical Support Center: Strategies for Improving Yield with PEG Linkers

Welcome to the technical support center for PROTAC synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answer frequently asked questions related to improving yields in PROTAC synthesis, with a particular focus on the use of polyethylene (B3416737) glycol (PEG) linkers.

Frequently Asked Questions (FAQs)

Q1: Why are PEG linkers commonly used in PROTAC synthesis, and how do they impact yield?

A1: PEG linkers are among the most prevalent motifs in PROTAC design due to several advantageous properties. They enhance the aqueous solubility and cell permeability of the PROTAC molecule, which can improve its pharmacokinetic profile. The flexibility of the PEG chain is crucial for facilitating the formation of a stable and productive ternary complex between the target protein, the PROTAC, and an E3 ligase. From a synthesis perspective, the availability of bifunctional PEG motifs allows for the rapid and straightforward assembly of PROTACs. However, the hydrophilicity and flexibility of PEG linkers can also present challenges in purification, potentially impacting the final isolated yield.

Q2: How does the length of the PEG linker affect the synthesis and efficacy of a PROTAC?

A2: The length of the PEG linker is a critical parameter that influences both the synthesis and the biological activity of a PROTAC. An optimal linker length is necessary to effectively bridge the target protein and the E3 ligase for efficient ternary complex formation. Linkers that are too short can cause steric hindrance, while excessively long linkers may lead to reduced efficacy due to increased flexibility and non-productive binding. Synthetically, the length of the PEG linker can affect the overall solubility and chromatographic behavior of the PROTAC, which may require adjustments to purification protocols to achieve good yields.

Q3: What are the most common chemical reactions used to conjugate PEG linkers in PROTAC synthesis, and which offers the best yields?

A3: The most common reactions for incorporating PEG linkers into PROTACs are amide bond formation and copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), also known as "click chemistry".

• Amide bond formation: This is a widely used method, often employing standard peptide coupling reagents. While robust, yields can be variable depending on the substrates and reaction conditions.

• Click Chemistry (CuAAC): This method is known for its high efficiency, functional group tolerance, and high yields, often exceeding 90% in the final conjugation step. It is a highly recommended strategy for the final ligation step to improve overall yield.

Q4: I am observing a low yield in the final conjugation step of my PROTAC synthesis. What are the likely causes?

A4: Low yield in the final conjugation step can be attributed to several factors:

• Inefficient reaction chemistry: The chosen coupling reaction may not be optimal for your specific substrates. Consider switching to a more efficient method like click chemistry if you are using amide bond formation.

• Poor stoichiometry: Inaccurate measurement of the reactants can lead to incomplete conversion. Ensure precise molar ratios are used.

• Degradation of starting materials: The warhead, E3 ligase ligand, or the PEG linker may be unstable under the reaction conditions.

• Steric hindrance: The reactive sites on your molecules may be sterically hindered, preventing efficient coupling.

• Side reactions: Competing side reactions can consume starting materials and reduce the yield of the desired product.

Q5: Purification of my PEGylated PROTAC is proving difficult and leading to significant product loss. What can I do?

A5: The purification of PEGylated PROTACs is a known challenge due to their large molecular weight, hydrophobicity, and the presence of the flexible PEG chain. A multi-step purification strategy is often necessary.

• Size Exclusion Chromatography (SEC): This is often a good initial step to separate the larger PROTAC from smaller unreacted starting materials and byproducts.

• Reverse Phase High-Performance Liquid Chromatography (RP-HPLC): This is a high-resolution technique for achieving high purity in a final "polishing" step.

• Ion Exchange Chromatography (IEX): This can be effective if the PROTAC has a net charge that is different from the impurities.

Optimizing the mobile phases and gradients for your specific PROTAC is crucial for minimizing product loss during purification.

Troubleshooting Guides

Low Synthetic Yield or Purity

Potential Cause	Suggested Solution	Relevant Analytical Techniques
Inefficient Coupling Reaction	Switch to a more robust and higher-yielding reaction such as "click chemistry" (CuAAC) for the final ligation step. Optimize reaction conditions (solvent, temperature, catalyst) for amide bond formation.	LC-MS to monitor reaction progress and identify side products.
Poor Solubility of Intermediates	Incorporate the PEG linker earlier in the synthetic sequence to improve the solubility of intermediates. Use a co-solvent system to enhance solubility during the reaction.	Visual inspection for precipitation. NMR to confirm the structure of intermediates.
Difficult Purification	Employ a multi-step purification strategy combining SEC, RP-HPLC, and/or IEX. Optimize the chromatographic conditions (column type, mobile phase, gradient) for your specific PROTAC.	HPLC/LC-MS to analyze the purity of fractions.
Degradation of Starting Materials or Product	Ensure the stability of all components under the chosen reaction and purification conditions. Use milder reaction conditions if necessary.	LC-MS to detect degradation products.
Inaccurate Stoichiometry	Carefully measure and control the molar ratios of reactants. Use a slight excess of one reagent if the other is more valuable to drive the reaction to completion.	Quantitative NMR (qNMR) to accurately determine the concentration of starting material solutions.

Experimental Protocols

Protocol 1: General Synthesis of a PEGylated PROTAC via Amide Bond Formation

This protocol describes a general method for coupling a carboxylic acid-functionalized component (Component A-COOH) with an amine-functionalized PEG linker.

Materials:

• Component A-COOH (1.0 eq)

• Amine-PEGn-Boc (1.05 eq)

• HATU (1.1 eq)

• DIPEA (2.0 eq)

• Anhydrous DMF

• DCM

• TFA

Procedure:

• Amide Coupling:

  • Dissolve Component A-COOH in anhydrous DMF under a nitrogen atmosphere.

  • Add HATU and DIPEA to the solution and stir for 15 minutes at room temperature.

  • Add Amine-PEGn-Boc to the reaction mixture.

  • Stir the reaction at room temperature overnight.

  • Monitor the reaction progress by LC-MS.

  • Upon completion, dilute the reaction mixture with ethyl acetate (B1210297) and wash sequentially with 5% LiCl solution, saturated NaHCO3 solution, and brine.

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography to yield Component A-PEGn-Boc.

• Boc Deprotection:

  • Dissolve Component A-PEGn-Boc in DCM.

  • Add TFA (typically 20-50% v/v) to the solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 1-3 hours.

  • Monitor the reaction by LC-MS.

  • Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent and excess TFA. The resulting amine can be used in the next step without further purification.

Protocol 2: Final PROTAC Assembly via Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol outlines a highly efficient method for the final conjugation step.

Materials:

• Component A-Alkyne (1.0 eq)

• Component B-PEGn-Azide (1.0 eq)

• Copper(II) sulfate (B86663) pentahydrate (CuSO4·5H2O) (0.1 eq)

• Sodium ascorbate (B8700270) (0.2 eq)

• Solvent mixture (e.g., t-BuOH/H2O or DMF)

Procedure:

• Dissolve Component A-Alkyne and Component B-PEGn-Azide in the chosen solvent system.

• In a separate vial, prepare a fresh solution of sodium ascorbate in water.

• In another vial, prepare a solution of CuSO4·5H2O in water.

Technical Support Center: Managing Steric Hindrance in Bioconjugation Reactions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to steric hindrance in bioconjugation experiments.

Frequently Asked Questions (FAQs)

Q1: What is steric hindrance in the context of bioconjugation?

A: Steric hindrance refers to the spatial arrangement of atoms or groups of atoms that physically obstructs a chemical reaction.[1][2] In bioconjugation, this occurs when the three-dimensional structure of a biomolecule (like a protein) or the bulky nature of a labeling molecule prevents the desired chemical linkage from forming efficiently at a specific site.[1][3] This can happen if the target functional group (e.g., an amino acid residue) is buried within the biomolecule's folded structure or shielded by nearby residues.[1]

Q2: What are the common indicators that steric hindrance is impacting my bioconjugation reaction?

A: Common signs of steric hindrance include:

• Low reaction yields: The amount of the final conjugated product is significantly lower than expected.[1]

• Lack of site-specificity: The conjugation happens at unintended, more accessible sites on the biomolecule's surface.[1]

• Incomplete conjugation: The biomolecule is not fully labeled, even when using an excess of the labeling reagent.[1]

• Protein aggregation and precipitation: Modification at highly accessible sites can alter the protein's properties, leading to aggregation.[1][4]

Q3: How can I assess the accessibility of a target residue on my protein for conjugation?

A: Several methods can help determine if a target residue is accessible:

• Computational Modeling: Tools for protein structure prediction and calculating solvent accessibility can indicate which residues are on the surface and available for reaction.[1]

• Site-Directed Mutagenesis: Introducing a reactive residue, such as cysteine, at the desired location and then testing for conjugation can confirm its accessibility.[1]

• Mass Spectrometry or Limited Proteolysis: These techniques can provide structural information about the protein's surface topology.[1]

Q4: How do spacer arms or linkers help in overcoming steric hindrance?

A: Spacer arms, or linkers, are chemical chains that connect the biomolecule to the label or another molecule. They increase the distance between the two, providing greater flexibility and reach for the reactive groups to interact, thus minimizing steric clashes.[1][5] Polyethylene glycol (PEG) linkers are commonly used for this purpose due to their hydrophilicity, biocompatibility, and customizable lengths.[3][5][6]

Troubleshooting Guides

This section provides solutions to common problems encountered during bioconjugation experiments that may be caused by steric hindrance.

Problem 1: Low or No Conjugation Yield

Possible Cause	Recommended Solution
Inaccessible Reactive Site: The target amino acid (e.g., lysine (B10760008), cysteine) is buried within the protein's 3D structure.[1]	1. Introduce a Spacer Arm: Use a crosslinker with a longer, flexible spacer arm (e.g., PEG-based linkers) to increase the reach of the reactive group.[1][5] 2. Site-Directed Mutagenesis: If it doesn't compromise protein function, mutate a non-essential, surface-exposed amino acid to a reactive one like cysteine.[1] 3. Partial Denaturation: Mild, reversible denaturation can sometimes expose buried residues. This should be approached with caution to prevent irreversible unfolding.[1]
Steric Clash Between Bulky Molecules: Both the biomolecule and the molecule to be conjugated are large, preventing their reactive groups from getting close enough.[1]	1. Optimize Linker Length: Test a variety of linker lengths to find the optimal distance for efficient conjugation without affecting the activity of the components.[1] 2. Use Smaller Labeling Reagents: If possible, choose smaller, less bulky tags or labels.[1]
Suboptimal Reaction Conditions: The pH, temperature, or buffer composition may not be ideal for the specific reaction chemistry, exacerbating steric issues.	1. Optimize pH: For NHS ester reactions, a pH of 7.2-8.5 is optimal.[4][7] For maleimide-thiol reactions, a pH of 6.5-7.5 is recommended to ensure thiol selectivity.[8][9] 2. Use Amine-Free Buffers: For NHS ester chemistry, avoid buffers containing primary amines (e.g., Tris) as they compete with the target molecule. Use buffers like phosphate, bicarbonate, or HEPES.[4][7]

Problem 2: Lack of Site-Specificity

Possible Cause	Recommended Solution
Multiple Reactive Sites with Varying Accessibility: Traditional methods targeting common residues like lysines can lead to a heterogeneous mixture of products because many of these residues are present on the protein surface with different levels of exposure.[1]	1. Site-Specific Conjugation Methods:     a. Unnatural Amino Acid (UAA) Incorporation: Genetically encode a UAA with a unique reactive group at the desired site.[1]     b. Enzymatic Ligation: Use enzymes like Sortase A to create a specific bond at a defined recognition sequence.[10]     c. Cysteine-Specific Modification: If your protein has a unique, accessible cysteine, maleimide (B117702) chemistry provides a highly specific conjugation strategy.[3]
"Shotgun" Labeling of Surface Residues: In the absence of a specific targeting strategy, the most accessible residues will be labeled first and most heavily, which may not be the desired outcome.	1. Controlled Stoichiometry: Carefully control the molar ratio of the labeling reagent to the protein to favor modification of the most reactive sites, which may be influenced by both accessibility and the local chemical environment. 2. Consider Alternative Chemistries: Explore different conjugation chemistries that target other amino acid residues which may be less abundant or located in more desirable positions.

Data Presentation: Impact of Linker Length on Conjugation

The length of a PEG linker can significantly influence the outcome of a bioconjugation reaction. The following tables provide representative data on how PEG length can affect key parameters.

Table 1: Effect of PEG Linker Length on Drug-to-Antibody Ratio (DAR) in ADCs

Linker	PEG Units	Average DAR	Conjugate Solubility
Short Linker	4	2.8	Moderate
Medium Linker	18	3.5	High
Long Linker	45	3.2	High

Note: Data is representative and actual results will vary depending on the specific antibody, drug, and reaction conditions.

Table 2: Influence of Linker Length on a Biotinylated Protein's Binding Affinity

Linker	Linker Length (Å)	Binding Affinity (Kd)
No Linker	0	1.5 µM
Short Alkane	~5 Å	0.8 µM
PEG4	~15 Å	0.2 µM
PEG18	~67 Å	0.1 µM

Note: This table illustrates a general trend where increasing linker length can reduce steric hindrance and improve binding affinity, up to an optimal length.

Experimental Protocols

Protocol 1: General Procedure for Protein Labeling with an NHS-Ester-PEG Linker

This protocol describes a general method for conjugating an NHS-ester functionalized PEG linker to primary amines (e.g., lysine residues) on a protein.

• Protein Preparation:

  • Prepare the protein solution in an amine-free buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5) at a concentration of 1-10 mg/mL.[7]

  • If the protein is in an incompatible buffer (like Tris), perform a buffer exchange using a desalting column.[11]

• NHS-Ester-PEG Linker Preparation:

  • Immediately before use, dissolve the NHS-Ester-PEG linker in anhydrous DMSO or DMF to a stock concentration of 10-50 mg/mL.[3][7]

• Conjugation Reaction:

  • Add a 10- to 20-fold molar excess of the dissolved PEG-NHS ester to the protein solution.[3]

  • Mix gently and incubate for 1-2 hours at room temperature or overnight at 4°C.[3]

• Quenching (Optional):

  • To stop the reaction, add a quenching buffer (e.g., 1 M Tris-HCl, pH 8.0) to a final concentration of 50-100 mM.[3]

  • Incubate for 15-30 minutes.[3]

• Purification:

  • Remove excess, unreacted PEG linker and byproducts using size-exclusion chromatography (SEC) or dialysis.[3]

• Characterization:

  • Analyze the purified conjugate using SDS-PAGE, mass spectrometry, and HPLC to confirm conjugation and assess purity.[3]

Protocol 2: General Procedure for Protein Labeling with a Maleimide-PEG Linker

This protocol outlines the steps for conjugating a maleimide-functionalized PEG linker to a free sulfhydryl group (cysteine) on a protein.

• Protein Preparation (Reduction of Disulfides):

  • If the target cysteine is in a disulfide bond, reduce the protein with a 10-20 fold molar excess of a reducing agent like TCEP for 30 minutes at room temperature.[12] DTT can also be used, but must be completely removed before adding the maleimide.[8]

  • Immediately remove the reducing agent using a desalting column equilibrated with a reaction buffer (e.g., phosphate-buffered saline, pH 6.5-7.5, with EDTA).[3][8]

• Maleimide-PEG Linker Preparation:

  • Dissolve the maleimide-PEG linker in anhydrous DMSO or DMF immediately before use.[8]

• Conjugation Reaction:

  • Add a 10- to 20-fold molar excess of the dissolved maleimide-PEG linker to the reduced protein solution.[8][12]

  • Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C.[12]

• Quenching (Optional):

  • Add a quenching reagent like cysteine or β-mercaptoethanol to a final concentration of ~10 mM to react with any excess maleimide.[12]

  • Incubate for 15 minutes.[12]

• Purification:

  • Purify the conjugate using size-exclusion chromatography (SEC) to remove unreacted linker and protein.[3]

• Characterization:

  • Analyze the purified conjugate by SDS-PAGE and mass spectrometry to confirm successful conjugation.

Visualizations

Caption: Troubleshooting workflow for low bioconjugation yield due to steric hindrance.

Caption: Role of a PEG linker in overcoming steric hindrance between two bulky molecules.

Caption: Experimental workflow for NHS-Ester-PEG conjugation to a protein.

References

• 1. benchchem.com [benchchem.com]
• 2. what is steric hindrance and hyper conjugation? pls do answer my last - askIITians [askiitians.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. precisepeg.com [precisepeg.com]
• 6. PEG Linkers Explained: Types, Uses, and Why They Matter in Bioconjugation | AxisPharm [axispharm.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. vectorlabs.com [vectorlabs.com]
• 10. benchchem.com [benchchem.com]
• 11. Troubleshooting Guides - Creative Biolabs [creative-biolabs.com]
• 12. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the HPLC Analysis of t-butyl ester-PEG4-CH2COOH Reaction Products

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) for the analysis of t-butyl ester-PEG4-CH2COOH and its reaction products against other analytical techniques. Detailed experimental protocols and supporting data are presented to assist researchers in selecting the most appropriate method for their specific needs.

Introduction to t-butyl ester-PEG4-CH2COOH Analysis

t-butyl ester-PEG4-CH2COOH is a heterobifunctional polyethylene (B3416737) glycol (PEG) linker widely used in bioconjugation and drug delivery. The presence of a carboxylic acid and a protected carboxylic acid (t-butyl ester) allows for sequential conjugation reactions. Monitoring the purity of the starting material and the progress of reactions involving this linker is critical for the successful development of PEGylated therapeutics. This guide focuses on the analytical methodologies available for this purpose, with a primary emphasis on HPLC.

High-Performance Liquid Chromatography (HPLC) Analysis

Reverse-phase HPLC (RP-HPLC) is the most common and effective method for the analysis of t-butyl ester-PEG4-CH2COOH and its reaction products. The separation is based on the differential partitioning of the analytes between a nonpolar stationary phase and a polar mobile phase.

Anticipated Analytes in a Reaction Mixture

A typical reaction may involve the deprotection of the t-butyl ester to yield the corresponding di-acid or a conjugation reaction at the free carboxylic acid terminus. Therefore, a robust analytical method should be able to separate the following species:

• t-butyl ester-PEG4-CH2COOH: The starting material.

• HOOC-PEG4-CH2COOH: The di-acid byproduct resulting from the cleavage of the t-butyl ester.

• Unreacted starting materials: Any other reactants used in the conjugation.

• Conjugated Product: The desired product from the reaction.

• Potential Side-Products: Including dimers or products of reactions with impurities.

• Synthesis-Related Impurities: Such as PEGs of different lengths, ethylene (B1197577) oxide, 1,4-dioxane, and formaldehyde.[1][2]

Chromatographic System and Conditions

A standard HPLC system equipped with a gradient pump, autosampler, column oven, and a suitable detector is required.

• Column: A C18 or C8 column is recommended for the separation of these relatively polar molecules.

• Mobile Phase: A gradient of water and a more nonpolar organic solvent, such as acetonitrile (B52724) or methanol, is typically used. The addition of an acid, like trifluoroacetic acid (TFA) or formic acid, to the mobile phase can improve peak shape and resolution.

• Detection: Since PEG molecules lack a strong UV chromophore, conventional UV detection can be challenging.[3] More universal detectors are preferred:

  • Charged Aerosol Detector (CAD): Provides a response that is largely independent of the chemical structure of the analyte, making it ideal for quantifying PEGylated compounds.[3][4]

  • Evaporative Light Scattering Detector (ELSD): Another universal detector suitable for non-volatile analytes.

  • Refractive Index (RI) Detector: Can be used, but it is generally less sensitive and not compatible with gradient elution.

Experimental Workflow for HPLC Analysis

The following diagram illustrates a typical workflow for the HPLC analysis of t-butyl ester-PEG4-CH2COOH reaction products.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Quantitative Detection of PEGylated Biomacromolecules in Biological Fluids by NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantitative Detection of PEGylated Biomacromolecules in Biological Fluids by NMR. | Semantic Scholar [semanticscholar.org]

Mass Spectrometry Approaches for Characterizing Drug-Linker Conjugates: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The characterization of drug-linker conjugates, particularly antibody-drug conjugates (ADCs), is a critical aspect of their development, ensuring efficacy, safety, and batch-to-batch consistency. Mass spectrometry (MS) has emerged as an indispensable tool for this purpose, providing detailed insights into the drug-to-antibody ratio (DAR), drug distribution, and overall structural integrity of these complex biotherapeutics. This guide provides an objective comparison of various mass spectrometry-based techniques for ADC analysis, supported by experimental data and detailed protocols.

Overview of Key Analytical Techniques

The primary challenge in ADC analysis lies in their heterogeneity, arising from variations in the number of conjugated drugs and the site of conjugation. Several analytical techniques are employed to characterize this heterogeneity, with mass spectrometry playing a central role. The most common approaches involve coupling liquid chromatography (LC) with high-resolution mass spectrometry.

Comparison of Mass Spectrometry-Based Methods

The choice of a mass spectrometry method for ADC characterization depends on the specific information required, the nature of the ADC (e.g., cysteine vs. lysine (B10760008) conjugation), and the desired throughput. The following table summarizes the key characteristics and performance of the most prevalent MS-based techniques.

Feature	Native Size-Exclusion Chromatography-MS (SEC-MS)	Denaturing Reversed-Phase Liquid Chromatography-MS (RPLC-MS)	Hydrophobic Interaction Chromatography-MS (HIC-MS)	Ion Mobility-Mass Spectrometry (IM-MS)
Principle	Separates ADCs based on size under non-denaturing conditions, followed by MS analysis of the intact, folded conjugate.	Separates ADC subunits (light and heavy chains) under denaturing conditions based on hydrophobicity, followed by MS analysis.	Separates ADC species based on hydrophobicity under non-denaturing conditions, with more hydrophobic, higher DAR species eluting later.	Separates ions in the gas phase based on their size, shape, and charge, providing an additional dimension of separation before mass analysis.
Information Provided	Average DAR, drug distribution (for cysteine-linked ADCs), and detection of aggregates. Preserves non-covalent interactions.[1][2]	Average DAR, drug distribution, and precise mass of light and heavy chains with attached drug-linkers.[3]	Average DAR and drug load distribution.[4] HIC is a reference method for quality control of interchain cysteinyl-linked ADCs.[2]	Average DAR, drug distribution, and conformational information (Collision Cross Section - CCS). Can separate species with the same mass but different shapes.[1][2]
Advantages	- Preserves the native structure of the ADC.[5] - Suitable for cysteine-linked ADCs where non-covalent interactions hold the molecule together.[2][5] - Simple and rapid online buffer exchange.[1]	- High resolution and sensitivity. - Provides detailed information on drug loading on individual chains. - Well-established for both cysteine and lysine-linked ADCs.	- Analysis under mild, non-denaturing conditions.[6] - Reference technique for DAR determination of cysteine-linked ADCs.[6]	- Provides an additional dimension of separation, enhancing peak capacity. - Can resolve isobaric species. - Offers insights into the conformational changes upon drug conjugation.[7][8]
Limitations	- May not resolve different DAR species for lysine-linked ADCs due to high heterogeneity. - Lower chromatographic resolution compared to RPLC.	- Denaturing conditions disrupt non-covalent interactions, making it unsuitable for intact analysis of some cysteine-linked ADCs.	- Historically challenging to couple with MS due to the use of non-volatile salts.[4][9] However, recent methods using MS-compatible salts like ammonium (B1175870) tartrate have been developed.[4][9]	- Requires specialized instrumentation. - Data analysis can be more complex.
Typical Mass Accuracy	< 50 ppm[10]	High mass accuracy achievable with Orbitrap or Q-TOF analyzers.	Dependent on the MS detector used.	High mass accuracy achievable with TOF analyzers.
Analysis Time	~10-20 minutes per sample.[5]	~15-30 minutes per sample.	~20-40 minutes per sample.	Varies depending on the complexity of the experiment.

Quantitative Data Comparison

Accurate determination of the drug-to-antibody ratio (DAR) is a critical quality attribute for ADCs. The following table presents a comparison of average DAR values obtained for a cysteine-linked ADC using different analytical techniques, demonstrating the general concordance between the methods.

ADC Sample	HIC-UV/Vis (Average DAR)	RPLC-MS (Q-TOF) (Average DAR)	RPLC-MS (Orbitrap) (Average DAR)	MALDI-TOF-MS (Average DAR)	Native SEC-MS (Average DAR)
ADC Batch 1 (Low Drug Load)	2.7	2.8	2.8	2.7	2.70
ADC Batch 2 (Medium Drug Load)	4.4	4.5	4.5	4.4	4.37
ADC Batch 3 (High Drug Load)	6.0	6.1	6.1	6.0	6.07

Note: The data in this table is a representative compilation from multiple sources and aims to illustrate the comparative performance of the techniques. Actual results may vary depending on the specific ADC, instrumentation, and experimental conditions.[3]

Experimental Workflows and Protocols

Detailed and standardized protocols are crucial for obtaining reliable and reproducible results in ADC characterization. Below are diagrams and protocols for the most common mass spectrometry-based workflows.

Native SEC-MS Workflow

Caption: Workflow for Native SEC-MS analysis of ADCs.

Detailed Protocol for Native SEC-MS:

• Sample Preparation:

  • Thaw the ADC sample stored at -80°C.

  • Dilute the sample to a final concentration of 2 µg/µL using a volatile buffer such as 50 mM ammonium acetate (NH4OAc) in water.[11]

• LC Conditions:

  • Column: ACQUITY UPLC Protein BEH SEC Column, 200Å, 1.7 µm, 2.1 mm x 150 mm.[5]

  • Mobile Phase: Isocratic elution with 50 mM ammonium acetate.[5]

  • Flow Rate: 0.2 mL/min.

  • Column Temperature: 25°C.

  • Injection Volume: 5 µL.

• MS Conditions:

  • Instrument: A high-resolution mass spectrometer such as a Q-TOF or Orbitrap system.

  • Ion Source: Electrospray Ionization (ESI) operated in positive ion mode.

  • Capillary Voltage: 3.0 kV.

  • Sampling Cone: 180 V.

  • Source Temperature: 120°C.

  • Mass Range: m/z 1000-7000.

  • Data Acquisition: Acquire data in native (or non-denaturing) mode.

• Data Analysis:

  • Combine the mass spectra across the chromatographic peak.

  • Deconvolute the raw spectra to obtain the zero-charge mass spectrum.

  • Calculate the average DAR and the relative abundance of each DAR species from the deconvoluted spectrum.

Denaturing RPLC-MS Workflow

Caption: Workflow for Denaturing RPLC-MS analysis of ADCs.

Detailed Protocol for Denaturing RPLC-MS:

• Sample Preparation (for subunit analysis):

  • To a 100 µg aliquot of the ADC, add a reducing agent such as dithiothreitol (B142953) (DTT) to a final concentration of 10 mM.

  • Incubate at 37°C for 30 minutes to reduce the interchain disulfide bonds.

• LC Conditions:

  • Column: A reversed-phase column suitable for large proteins (e.g., Agilent PLRP-S, 2.1 x 150 mm, 5 µm).[12]

  • Mobile Phase A: 0.1% Formic Acid in Water.[12]

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[12]

  • Flow Rate: 0.3 mL/min.[12]

  • Column Temperature: 80°C.[12]

  • Gradient: A suitable gradient to elute the ADC species (e.g., 20-60% B over 15 minutes).[12]

• MS Conditions:

  • Instrument: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).[12]

  • Ion Source: Electrospray Ionization (ESI) operated in positive ion mode.

  • Capillary Voltage: 4000 V.

  • Fragmentor Voltage: 350 V.

  • Gas Temperature: 350°C.

  • Mass Range: m/z 500-4000.

• Data Analysis:

  • Extract the mass spectra for the light chain and heavy chain peaks.

  • Deconvolute the spectra to determine the masses of the unconjugated and conjugated chains.

  • Calculate the average DAR based on the relative intensities of the different drug-loaded species.

Conclusion

Mass spectrometry is a powerful and versatile tool for the in-depth characterization of drug-linker conjugates. Native SEC-MS is ideal for analyzing intact, non-covalently assembled ADCs, while denaturing RPLC-MS provides high-resolution information at the subunit level. HIC-MS offers a valuable orthogonal approach, particularly for cysteine-linked ADCs. The emergence of ion mobility-mass spectrometry provides an additional dimension of analysis, enabling the separation of complex mixtures and providing insights into the conformation of these important biotherapeutics. The choice of the most suitable technique will depend on the specific analytical question and the properties of the drug-linker conjugate being investigated. A multi-faceted approach, employing a combination of these techniques, will ultimately provide the most comprehensive understanding of ADC structure and heterogeneity.

References

• 1. Analysis of ADCs by Native Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 2. researchgate.net [researchgate.net]
• 3. diva-portal.org [diva-portal.org]
• 4. Online native hydrophobic interaction chromatography-mass spectrometry of antibody-drug conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. lcms.cz [lcms.cz]
• 6. agilent.com [agilent.com]
• 7. mdpi.com [mdpi.com]
• 8. State-of-the-Art Native Mass Spectrometry and Ion Mobility Methods to Monitor Homogeneous Site-Specific Antibody-Drug Conjugates Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. Native RP-LC-HRMS Method for Antibody-Drug Conjugates | Phenomenex [phenomenex.com]
• 11. lcms.cz [lcms.cz]
• 12. benchchem.com [benchchem.com]

A Head-to-Head Comparison: t-butyl ester-PEG4-CH2COOH Versus Other PEG Linkers in Bioconjugation

For researchers, scientists, and drug development professionals, the selection of an appropriate linker is a critical determinant of a bioconjugate's success. Polyethylene (B3416737) glycol (PEG) linkers are widely favored for their ability to enhance solubility, stability, and pharmacokinetic profiles. Among the diverse array of PEG linkers, t-butyl ester-PEG4-CH2COOH presents a unique set of properties. This guide provides an objective comparison of t-butyl ester-PEG4-CH2COOH with other commonly used PEG linkers, supported by experimental data to inform the selection process for applications such as antibody-drug conjugates (ADCs) and PROTACs.

The t-butyl ester-PEG4-CH2COOH linker is a heterobifunctional molecule featuring a carboxylic acid at one terminus and a t-butyl protected carboxylic acid at the other, connected by a 4-unit polyethylene glycol spacer. The terminal carboxylic acid allows for conjugation to primary amines, while the t-butyl ester serves as a protecting group that can be removed under acidic conditions to reveal a second carboxylic acid for further modification. This linker offers enhanced water solubility to the conjugate, a common feature of PEG linkers.

At a Glance: Key Properties of t-butyl ester-PEG4-CH2COOH

Property	Description
Functional Groups	Terminal Carboxylic Acid (-COOH) and t-butyl protected Carboxylic Acid (-COOtBu)
Spacer Arm	1.4 nm (PEG4)
Reactivity	The terminal carboxylic acid reacts with primary amines in the presence of activators (e.g., EDC, HATU) to form a stable amide bond.
Key Feature	The acid-labile t-butyl protecting group allows for staged or differential conjugation strategies.
Primary Applications	Antibody-Drug Conjugates (ADCs), PROTACs, and other bioconjugates requiring a hydrophilic spacer and a protected carboxylic acid functionality.

Performance Comparison: t-butyl ester-PEG4-CH2COOH vs. Other PEG Linkers

The choice of a PEG linker significantly impacts the physicochemical properties and in vivo performance of a bioconjugate. Below is a comparative analysis of t-butyl ester-PEG4-CH2COOH against other common PEG linkers with different functionalities and properties.

Reactivity and Conjugation Efficiency

The terminal carboxylic acid of t-butyl ester-PEG4-CH2COOH requires activation (e.g., with EDC/NHS) to react with primary amines. This two-step process offers control but can be less direct than using pre-activated linkers like NHS esters.

Linker Type	Reactive Group	Reaction Target	Key Considerations
t-butyl ester-PEG4-CH2COOH	Carboxylic Acid	Primary Amines	Requires activation. The t-butyl group is stable under these conditions.
NHS-ester-PEG4-COOH	N-hydroxysuccinimide ester	Primary Amines	Direct reaction, typically faster. Susceptible to hydrolysis.
Maleimide-PEG4-COOH	Maleimide	Thiols (e.g., Cysteine)	Highly specific reaction. The resulting thioether bond can be subject to retro-Michael reaction, leading to deconjugation.[1][2]
Aldehyde-PEG4-COOH	Aldehyde	Primary Amines	Forms a Schiff base, which is then reduced to a stable secondary amine.

Stability of the Resulting Conjugate

The stability of the bond formed between the linker and the biomolecule is crucial for the overall stability of the bioconjugate.

Linker Conjugate	Bond Type	Stability Profile
Amide bond (from -COOH or NHS ester)	Amide	Generally very stable under physiological conditions.
Thioether bond (from Maleimide)	Thioether (in a succinimide (B58015) ring)	The succinimide ring is susceptible to hydrolysis (stabilizing) and retro-Michael reaction (destabilizing).[1][2]
Secondary Amine (from Aldehyde)	Secondary Amine	Stable under physiological conditions.

Experimental Data Summary

Impact of PEG Linker Length on Pharmacokinetics

While direct comparative data for t-butyl ester-PEG4-CH2COOH is limited, studies on ADCs with varying PEG linker lengths demonstrate a clear trend. Longer PEG chains generally decrease systemic clearance and increase drug exposure.[3]

ADC Linker	Clearance Rate (mL/hr/kg)
Non-PEGylated	~0.35
PEG2	~0.25
PEG4	~0.20
PEG8	~0.15
PEG12	~0.15
Data synthesized from studies on ADCs with a drug-to-antibody ratio (DAR) of 8. The clearance rates are approximate and can vary based on the antibody, payload, and conjugation site.

In Vitro Cytotoxicity as a Function of PEG Linker Length

The inclusion of a PEG linker can sometimes impact the in vitro potency of a conjugate. This effect can be dependent on the specific targeting moiety and payload.

Conjugate	PEG Length	Relative Fold Reduction in Cytotoxicity
ZHER2-SMCC-MMAE	No PEG	1
ZHER2-PEG4K-MMAE	4 kDa	4.5
ZHER2-PEG10K-MMAE	10 kDa	22
Data from a study on affibody-drug conjugates.[4] This illustrates that while longer PEG chains can improve pharmacokinetics, they may also sterically hinder the interaction of the payload with its target, leading to reduced in vitro cytotoxicity.

Experimental Protocols

Protocol 1: General Procedure for Antibody Conjugation using t-butyl ester-PEG4-CH2COOH

Materials:

• Antibody in a suitable buffer (e.g., PBS, pH 7.4)

• t-butyl ester-PEG4-CH2COOH

• N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC)

• N-hydroxysuccinimide (NHS)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Quenching solution (e.g., 1M Tris-HCl, pH 8.0)

• Purification column (e.g., Size-Exclusion Chromatography - SEC)

Procedure:

• Activation of t-butyl ester-PEG4-CH2COOH:

  • Dissolve t-butyl ester-PEG4-CH2COOH, EDC, and NHS in anhydrous DMSO to prepare a concentrated stock solution. A typical molar ratio is 1:1.2:1.2 (Linker:EDC:NHS).

  • Incubate the activation mixture at room temperature for 15-30 minutes.

• Conjugation to Antibody:

  • Add the activated linker solution to the antibody solution. The final concentration of DMSO should typically be below 10% (v/v) to maintain antibody integrity. The molar excess of the linker over the antibody will determine the drug-to-antibody ratio (DAR) and needs to be optimized.

  • Incubate the reaction mixture for 2 hours at room temperature with gentle mixing.

• Quenching the Reaction:

  • Add the quenching solution to the reaction mixture to stop the conjugation reaction.

• Purification:

  • Purify the resulting antibody-linker conjugate using an SEC column to remove unreacted linker and other small molecules.

Protocol 2: Deprotection of the t-butyl Ester Group

Materials:

• Antibody-linker conjugate with the t-butyl ester group

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Scavenger (optional, e.g., triisopropylsilane (B1312306) - TIS)

• Cold diethyl ether

Procedure:

• Cleavage Reaction:

  • Dissolve the lyophilized conjugate in a solution of TFA in DCM (e.g., 50% TFA v/v). If the conjugate contains acid-sensitive residues like tryptophan or methionine, a scavenger cocktail (e.g., 95% TFA, 2.5% water, 2.5% TIS) is recommended.

  • Stir the mixture at room temperature for 2-4 hours. Monitor the reaction progress by HPLC or mass spectrometry.

• Work-up and Purification:

  • Remove the TFA and DCM under reduced pressure.

  • Precipitate the deprotected conjugate by adding cold diethyl ether.

  • Centrifuge to pellet the product and wash with cold diethyl ether.

  • Further purification can be performed using chromatography if necessary.

Visualizing the Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. Frontiers | Stability of Maleimide-PEG and Mono-Sulfone-PEG Conjugation to a Novel Engineered Cysteine in the Human Hemoglobin Alpha Subunit [frontiersin.org]
• 3. m.youtube.com [m.youtube.com]
• 4. PEG Linker Improves Antitumor Efficacy and Safety of Affibody-Based Drug Conjugates - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: t-butyl ester-PEG4-CH2COOH vs. Maleimide-PEG4-acid for Thiol Conjugation

For the Researcher at the Forefront of Bioconjugation and Drug Development

The strategic linkage of molecules to proteins and peptides is a cornerstone of modern therapeutics, diagnostics, and research. The choice of linker can profoundly impact the stability, efficacy, and safety of the resulting conjugate. This guide provides a detailed, objective comparison of two distinct PEGylated linkers for thiol conjugation: the traditional maleimide-PEG4-acid and the multi-step approach utilizing t-butyl ester-PEG4-CH2COOH.

Executive Summary

Maleimide-PEG4-acid offers a direct and highly efficient pathway for conjugating to thiol groups, prized for its rapid reaction kinetics and high specificity under physiological conditions. However, the stability of the resulting thioether bond is a well-documented concern, with the potential for retro-Michael addition leading to deconjugation. In contrast, t-butyl ester-PEG4-CH2COOH represents a more indirect route to thiol conjugation, typically proceeding through the formation of a more stable amide or a less stable thioester bond. This multi-step process, involving deprotection and activation, offers greater versatility but at the cost of increased complexity and potentially lower overall yield. The selection between these two linkers hinges on the specific application's requirements for stability, reaction efficiency, and procedural simplicity.

At a Glance: Performance Comparison

Feature	Maleimide-PEG4-acid	t-butyl ester-PEG4-CH2COOH
Thiol Reactivity	Direct and highly reactive	Indirect; requires deprotection and activation
Reaction Speed	Fast (minutes to a few hours)	Slow (multi-step, hours to days)
Specificity	High for thiols at pH 6.5-7.5	Dependent on the activation chemistry (NHS esters are amine-specific)
Conjugate Stability	Moderate; susceptible to retro-Michael reaction and hydrolysis	High (amide bond) or Low (thioester bond)
Procedural Complexity	Low (typically a single step)	High (multiple steps: deprotection, activation, conjugation)
Potential Side Reactions	Reaction with amines at pH > 7.5, hydrolysis of maleimide (B117702) group, thiazine (B8601807) rearrangement with N-terminal cysteines	Alkylation from t-butyl cation during deprotection, side reactions of EDC/NHS chemistry

Delving into the Chemistry: Reaction Mechanisms

The fundamental difference between these two linkers lies in their approach to thiol conjugation.

Maleimide-PEG4-acid undergoes a Michael addition reaction with a thiol group, forming a succinimidyl thioether linkage. This reaction is highly efficient and proceeds readily at or near neutral pH.[1][2]

References

• 1. benchchem.com [benchchem.com]
• 2. Thioester and thioacid synthesis by acylation of thiols (thiolation) [organic-chemistry.org]

The Strategic Advantage of t-Butyl Ester Protection in Complex Synthesis

In the intricate landscape of multi-step organic synthesis, particularly in pharmaceutical and peptide chemistry, the judicious selection of protecting groups is paramount to achieving high yields and purity. Among the arsenal (B13267) of protecting groups for carboxylic acids, the tert-butyl (t-butyl or OtBu) ester stands out for its unique combination of stability and selective lability. This guide provides a comprehensive comparison of t-butyl ester protection against other common alternatives, supported by experimental data, to inform strategic decisions in complex synthetic routes.

The primary advantage of the t-butyl ester lies in its remarkable stability across a wide range of reaction conditions, including basic, nucleophilic, and hydrogenolytic environments.[1][2] This robustness allows for extensive chemical transformations on other parts of a molecule without premature cleavage of the protecting group. However, its most valued characteristic is its facile removal under specific acidic conditions, a property that forms the basis of its use in orthogonal protection strategies.[1]

Orthogonal Deprotection: A Key Strategic Element

The t-butyl group is a cornerstone of the widely employed Fmoc/tBu orthogonal protection strategy in solid-phase peptide synthesis (SPPS).[3] In this approach, the N-terminus of the peptide is protected by the base-labile 9-fluorenylmethoxycarbonyl (Fmoc) group, while reactive amino acid side chains, including carboxylic acids, are protected with acid-labile t-butyl groups.[1][3] This orthogonality allows for the selective removal of the Fmoc group with a mild base (e.g., piperidine) to enable peptide chain elongation, while the t-butyl groups remain intact until the final cleavage from the resin with a strong acid like trifluoroacetic acid (TFA).[1][3]

A similar orthogonal relationship exists with the hydrogenolysis-labile benzyloxycarbonyl (Cbz) group, often used for amine protection. A Cbz group can be selectively removed in the presence of a t-butyl ester, and conversely, the t-butyl ester can be cleaved with acid without affecting the Cbz group.[1]

Fig. 1: Orthogonal deprotection strategies involving t-butyl esters.

Comparative Analysis with Alternative Protecting Groups

The choice of a carboxylic acid protecting group is highly dependent on the overall synthetic strategy. A comparison with other common protecting groups highlights the specific advantages of the t-butyl ester.

Protecting Group	Typical Cleavage Conditions	Stability	Key Advantages	Disadvantages
t-Butyl Ester	Strong acids (TFA, HCl), Lewis acids (ZnBr₂), thermal[2][4][5]	Stable to bases, nucleophiles, hydrogenolysis[1][2]	Excellent for orthogonal strategies (Fmoc/tBu, Cbz/tBu); mild, non-hydrolytic cleavage[1][3]	Requires strong acid for cleavage, which may not be suitable for highly acid-sensitive substrates[6]
Benzyl (B1604629) Ester	Hydrogenolysis (H₂, Pd/C), strong acids (HF, HBr)[7][8]	Stable to mild acids and bases[8]	Orthogonal to acid- and base-labile groups; useful in Boc/Bzl SPPS[8]	Requires specialized hydrogenation equipment; catalyst can be poisoned[1]
Methyl/Ethyl Ester	Acid or base-catalyzed hydrolysis (e.g., LiOH, HCl)[7]	Less stable to nucleophilic attack than t-butyl or benzyl esters	Simple to introduce and remove	Cleavage conditions are not mild and can affect other functional groups; risk of epimerization with base[9]
Silyl Ester	Fluoride ions (TBAF), mild acid or base[7][10]	Generally labile	Very mild cleavage conditions	Can be too labile for multi-step synthesis; potential for silicon-containing byproducts[10]

Quantitative Comparison of Deprotection Yields

The efficiency of deprotection is a critical factor. The following table summarizes typical reported yields for the cleavage of different ester protecting groups under various conditions.

Substrate	Protecting Group	Deprotection Reagent/Conditions	Yield (%)	Reference
N-Boc-L-Alanine t-Butyl Ester	t-Butyl	TFA/DCM	>95%	[3]
Di-t-butyl succinate	t-Butyl	Magic Blue, HSiEt₃	95%	[11]
N-Boc-Asp(OBzl)-OH	Benzyl	H₂, 10% Pd/C	85-95%	[8]
N-Cbz-Phe-OtBu	t-Butyl	ZnBr₂ in DCM	Good	[4]
Aromatic t-Butyl Esters	t-Butyl	p-TsOH, Microwave	High	[12]

Experimental Protocols

Protection of a Carboxylic Acid as a t-Butyl Ester

Method 1: Reaction with Isobutylene (B52900) This method is widely used for the large-scale synthesis of t-butyl esters.[13]

• To a solution of the carboxylic acid (1.0 equiv) in dichloromethane (B109758) (DCM) or dioxane at -20 °C, add a catalytic amount of a strong acid such as sulfuric acid or trifluoromethanesulfonic acid (triflic acid).[13][14]

• Add condensed isobutylene (1.5-2.0 equiv) to the cooled solution.

• Allow the reaction mixture to slowly warm to room temperature and stir for 1-4 hours, monitoring by TLC.

• Upon completion, quench the reaction with a mild base such as triethylamine.[14]

• Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude t-butyl ester, which can be further purified by chromatography.

Fig. 2: Mechanism of t-butyl ester formation using isobutylene.

Deprotection of a t-Butyl Ester

Method 1: Acid-Catalyzed Cleavage with TFA This is the most common method, especially in peptide synthesis.[2]

• Dissolve the t-butyl ester-protected compound in a suitable solvent such as dichloromethane (DCM).

• Add trifluoroacetic acid (TFA), typically in a mixture with DCM (e.g., 25-50% TFA in DCM).[2] Scavengers such as triisopropylsilane (B1312306) (TIS) or water may be added to trap the released t-butyl cation, especially with sensitive substrates.

• Stir the reaction at room temperature for 30 minutes to 2 hours, monitoring by TLC or LC-MS.

• Once the reaction is complete, concentrate the mixture in vacuo to remove the TFA and solvent.

• The resulting carboxylic acid can be purified by standard methods such as crystallization or chromatography.

Method 2: Mild Cleavage with Zinc Bromide This Lewis acid-mediated method can offer chemoselectivity in the presence of other acid-labile groups.[4]

• Dissolve the N-protected amino acid t-butyl ester (1.0 equiv) in dichloromethane (DCM).

• Add zinc bromide (ZnBr₂) (5.0 equiv) to the stirred solution at room temperature.[4]

• Stir the reaction for 24 hours, monitoring its progress by TLC.

• Upon completion, add water to the reaction mixture and stir for an additional 10 minutes.

• Extract the aqueous layer with an organic solvent, dry the combined organic layers, and concentrate to yield the deprotected acid.

Fig. 3: General workflow for the deprotection of t-butyl esters.

Conclusion

The t-butyl ester is a versatile and highly effective protecting group for carboxylic acids in multi-step synthesis. Its stability to a broad range of reagents, combined with its selective removal under acidic conditions, makes it an invaluable tool for implementing orthogonal protection strategies. While alternatives such as benzyl and simple alkyl esters have their applications, the t-butyl ester often provides a superior balance of stability and controlled cleavage, particularly in the complex and sensitive environments encountered in peptide synthesis and drug development. The choice of protecting group will always be context-dependent, but a thorough understanding of the advantages offered by the t-butyl ester allows for more robust and efficient synthetic planning.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Reagent-free continuous thermal tert-butyl ester deprotection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. benchchem.com [benchchem.com]
• 9. youtube.com [youtube.com]
• 10. Thieme E-Books & E-Journals [thieme-connect.de]
• 11. pubs.acs.org [pubs.acs.org]
• 12. tandfonline.com [tandfonline.com]
• 13. Thieme E-Books & E-Journals [thieme-connect.de]
• 14. US4921999A - Method for making tertiary butyl esters - Google Patents [patents.google.com]

A Comparative Guide to the Biological Activity of t-butyl ester-PEG4-CH2COOH Conjugates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of t-butyl ester-PEG4-CH2COOH conjugates, primarily utilized as linkers in the development of advanced therapeutics such as Proteolysis Targeting Chimeras (PROTACs) and Antibody-Drug Conjugates (ADCs). We will delve into their biological activity, compare them with alternative linkers, and provide detailed experimental protocols for their assessment.

Introduction to t-butyl ester-PEG4-CH2COOH Conjugates

The t-butyl ester-PEG4-CH2COOH molecule is a heterobifunctional linker. The polyethylene (B3416737) glycol (PEG) component, with four repeating units (PEG4), imparts increased hydrophilicity and flexibility to the conjugates, which can enhance solubility and improve pharmacokinetic properties.[1][2] The t-butyl ester serves as a protecting group for the carboxylic acid, which can be deprotected under acidic conditions to allow for further conjugation.[3]

While t-butyl ester-PEG4-CH2COOH is a critical component in the synthesis of complex bioactive molecules, it is generally considered to be a biologically inert spacer. Studies on the cytotoxicity of PEG derivatives suggest that short-chain PEGs are largely safe and biocompatible.[4][5] However, the biological activity of the final conjugate is predominantly determined by the properties of the warhead (the molecule targeting the protein of interest) and the E3 ligase ligand (in the case of PROTACs).

Comparison with Alternative Linkers

The choice of linker is crucial in the design of PROTACs and other drug conjugates as it significantly influences the efficacy, selectivity, and pharmacokinetic properties of the molecule.[1] The most common alternatives to PEG linkers are alkyl chains.

Key Differences:

• Solubility: PEG linkers are more hydrophilic than alkyl linkers, which can improve the solubility of the overall conjugate, a common challenge in drug development.[1]

• Flexibility: Both PEG and alkyl chains are flexible linkers, which is often advantageous for the formation of a stable ternary complex in PROTACs.[6][7]

• Metabolic Stability: Alkyl-based linkers may offer greater metabolic stability compared to PEG linkers.[1]

The optimal linker is highly dependent on the specific target protein and E3 ligase pair, necessitating empirical testing of various linker types and lengths.[7]

Quantitative Data Comparison

The efficacy of a PROTAC is often measured by its DC50 (the concentration required to degrade 50% of the target protein) and Dmax (the maximum percentage of target protein degradation). The following tables summarize representative data comparing the performance of PROTACs with PEG and alkyl linkers.

Linker Type	Target Protein	E3 Ligase Ligand	DC50 (nM)	Dmax (%)	Reference
PEG	BRD4	CRBN	< 0.5	> 90	[8]
Alkyl	CRBN	VHL	Concentration-dependent decrease	Not specified	[7]
PEG	BTK	CRBN	10 - 100	> 80	[9]
Alkyl/Ether	Not specified	Not specified	No degradation (<12 atoms)	Not applicable	[7]
PEG	PI3K/mTOR	VHL	42.23 - 227.4	71.3 - 88.6	[10]

Linker Composition	Target Protein	Degradation Efficacy	Reference
Flexible (PEG)	Parent PROTAC 54	Exhibited degradation	[7]
Rigid (Disubstituted Alkyne)	Parent PROTAC 54	More potent than flexible linker	[7]
Alkyl Chain (9 atoms)	CRBN	Concentration-dependent decrease	[7]
PEG (3 units)	CRBN	Weak degradation	[8]

Experimental Protocols

Accurate assessment of the biological activity of drug conjugates is essential. Below are detailed protocols for key experiments.

Parallel Artificial Membrane Permeability Assay (PAMPA)

This assay is used to predict the passive permeability of a compound across the gastrointestinal tract or the blood-brain barrier.[11][12][13]

Materials:

• PAMPA plate with a lipid-infused artificial membrane

• Donor and acceptor plates

• Test compound solution (typically 50 µM in a buffer containing 0.5% DMSO)

• Buffer solution (e.g., PBS)

• UV/Vis plate reader or LC-MS/MS for quantification

Protocol:

• Coat the filter of the donor plate with a lipid solution (e.g., 1% lecithin (B1663433) in dodecane) and allow the solvent to evaporate.

• Add the buffer solution to the acceptor plate wells.

• Add the test compound solution to the donor plate wells.

• Assemble the PAMPA sandwich by placing the donor plate on top of the acceptor plate.

• Incubate at room temperature for a specified period (e.g., 1 to 18 hours).[12][14]

• After incubation, separate the plates and quantify the concentration of the compound in both the donor and acceptor wells using a suitable analytical method.

• Calculate the apparent permeability coefficient (Papp).

Western Blot Analysis for PROTAC-Mediated Protein Degradation

This technique is used to quantify the amount of a target protein in cells after treatment with a PROTAC.[15][16]

Materials:

• Cell line expressing the target protein

• PROTAC of interest

• Cell lysis buffer (e.g., RIPA buffer)

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer system (e.g., wet or semi-dry)

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibody against the target protein and a loading control (e.g., GAPDH or β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Protocol:

• Cell Treatment: Seed cells in multi-well plates and treat with varying concentrations of the PROTAC for a desired time course (e.g., 4, 8, 16, 24 hours). Include a vehicle control (e.g., DMSO).[15]

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay.

• SDS-PAGE: Normalize the protein concentrations and run the samples on an SDS-PAGE gel to separate the proteins by size.

• Protein Transfer: Transfer the separated proteins to a membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Add the ECL substrate and capture the chemiluminescent signal using an imaging system.

• Analysis: Quantify the band intensities and normalize the target protein levels to the loading control. Calculate the percentage of protein degradation relative to the vehicle control to determine DC50 and Dmax values.[16]

Signaling Pathway and Experimental Workflow Diagrams

Visualizing the complex biological processes and experimental procedures is crucial for understanding. Below are diagrams created using the DOT language.

Caption: Mechanism of PROTAC-mediated protein degradation.

Caption: General experimental workflow for PROTAC evaluation.

References

• 1. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 2. dokumen.pub [dokumen.pub]
• 3. Folate-PEG-PROTAC Micelles for Enhancing Tumor-Specific Targeting Proteolysis In Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Cytotoxicity study of polyethylene glycol derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. academic.oup.com [academic.oup.com]
• 9. Efficient Targeted Degradation via Reversible and Irreversible Covalent PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Parallel Artificial Membrane Permeability Assay (PAMPA) - Creative Biolabs [creative-biolabs.com]
• 12. enamine.net [enamine.net]
• 13. Parallel Artificial Membrane Permeability Assay (PAMPA) Protocol - Creative Bioarray [dda.creative-bioarray.com]
• 14. bioassaysys.com [bioassaysys.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]

The Crucial Balancing Act: How Linker Chemistry Dictates ADC Efficacy

A Comparative Guide for Researchers and Drug Development Professionals

Antibody-Drug Conjugates (ADCs) represent a paradigm shift in targeted cancer therapy, wedding the specificity of monoclonal antibodies to the potent cytotoxicity of small-molecule drugs. At the heart of this tripartite construct lies the linker, a chemical bridge whose design is paramount to the overall efficacy and safety of the ADC. The choice of linker chemistry is a critical determinant of an ADC's therapeutic index, governing its stability in circulation, the mechanism and efficiency of payload release at the tumor site, and its pharmacokinetic profile. This guide provides a comprehensive comparison of the impact of different linker strategies on ADC performance, supported by experimental data and detailed methodologies.

The Great Divide: Cleavable vs. Non-Cleavable Linkers

The fundamental distinction in ADC linker technology lies in the mechanism of payload release, broadly categorizing linkers as either cleavable or non-cleavable.

Cleavable linkers are designed to be labile under specific physiological conditions prevalent within the tumor microenvironment or inside cancer cells. This targeted release mechanism aims to maximize payload delivery to the tumor while minimizing systemic exposure. Common cleavage strategies include:

• Enzyme-sensitive linkers: These linkers, such as the widely used valine-citrulline (vc) dipeptide, are cleaved by proteases like cathepsin B, which are upregulated in the lysosomes of tumor cells.

• pH-sensitive linkers: Hydrazone linkers, for example, are designed to be stable at the physiological pH of blood (around 7.4) but hydrolyze in the acidic environment of endosomes and lysosomes (pH 4.5-6.5).

• Redox-sensitive linkers: Disulfide linkers can be cleaved in the reducing intracellular environment, which has a higher concentration of glutathione (B108866) than the bloodstream.

Non-cleavable linkers , in contrast, form a stable covalent bond between the antibody and the payload. The release of the cytotoxic agent is entirely dependent on the proteolytic degradation of the antibody backbone within the lysosome after the ADC is internalized by the target cell.[1] This results in the release of the payload still attached to the linker and an amino acid residue.

Quantitative Comparison of Linker Performance

The choice between a cleavable and a non-cleavable linker profoundly impacts several key performance parameters of an ADC. The following tables summarize quantitative data from preclinical and clinical studies, offering a comparative overview.

Table 1: In Vitro Cytotoxicity (IC50) of ADCs with Different Linkers

ADC Construct	Linker Type	Cell Line	Target Antigen	IC50 (ng/mL)	Citation
Trastuzumab-vc-MMAE	Cleavable (vc)	SK-BR-3 (HER2-positive)	HER2	Potent	[2]
Trastuzumab-DM1 (T-DM1)	Non-cleavable (SMCC)	SK-BR-3 (HER2-positive)	HER2	Potent	[2]
Anti-CD22-MCC-DM1	Non-cleavable	NHL cell lines	CD22	Effective	[3]
Anti-CD79b-MCC-DM1	Non-cleavable	NHL cell lines	CD79b	Effective	[3]
Exo-Linker ADC (Trastuzumab-exo-EVC-exatecan)	Cleavable	NCI-N87 (gastric cancer)	HER2	Comparable to T-DXd	[4]
Trastuzumab deruxtecan (B607063) (T-DXd)	Cleavable (GGFG)	NCI-N87 (gastric cancer)	HER2	Potent	[4]

Table 2: In Vivo Efficacy (Tumor Growth Inhibition) in Xenograft Models

ADC Construct	Linker Type	Xenograft Model	Efficacy Outcome	Citation
Anti-CD22 & Anti-CD79b ADCs	Non-cleavable	NHL xenografts	Complete tumor regression	[3]
Exo-Linker ADC (Trastuzumab-exo-EVC-exatecan)	Cleavable	NCI-N87 (gastric cancer)	Comparable tumor inhibition to T-DXd	[4]
Trastuzumab deruxtecan (T-DXd)	Cleavable (GGFG)	NCI-N87 (gastric cancer)	Significant tumor growth inhibition	[4]
EGCit Linker ADC (anti-HER2)	Cleavable (EGCit)	Multiple xenografts	Greater antitumor efficacy than Kadcyla and Enhertu	[5]

Table 3: Plasma Stability of ADCs with Different Linkers

Linker Type	ADC Example	Plasma Half-life (Species)	Key Findings	Citation
Hydrazone	Gemtuzumab ozogamicin	Variable	Susceptible to hydrolysis in plasma, leading to premature drug release.	[6]
Disulfide (hindered)	Anti-HER2-SSNPP-DM4	Longer than less hindered disulfide linkers	Increased steric hindrance improves stability.	[7]
Peptide (Val-Cit)	Brentuximab vedotin	~2-3 days (Human)	Generally high plasma stability.	[1]
β-Glucuronide	-	-	Highly stable in plasma with specific release at the tumor site.	[8]
Non-cleavable (Thioether)	Trastuzumab emtansine (T-DM1)	~3-4 days (Human)	High plasma stability.	[1]

Table 4: Pharmacokinetic (PK) Parameters of Approved ADCs

ADC	Linker Type	Clearance (mL/day/kg)	Volume of Distribution (L)	Half-life (days)	Citation
Brentuximab vedotin (Adcetris®)	Cleavable (vc)	29.8 (monkey)	5.8 (monkey)	4.0 (monkey)	[7]
Trastuzumab emtansine (Kadcyla®)	Non-cleavable (SMCC)	11.3 (monkey)	3.1 (monkey)	4.0 (monkey)	[7]

The Bystander Effect: A Double-Edged Sword

A key advantage of many cleavable linkers is their ability to induce a "bystander effect".[9] This occurs when the released, membrane-permeable payload diffuses out of the target antigen-positive cell and kills neighboring antigen-negative tumor cells.[][11] This is particularly beneficial in treating heterogeneous tumors where antigen expression can be varied.[9] In contrast, the payload-linker-amino acid complex released from non-cleavable ADCs is often charged and less membrane-permeable, resulting in a limited or absent bystander effect.[11] However, this localized cytotoxicity can also lead to a more favorable safety profile with reduced off-target toxicity.[12] A study comparing T-DM1 (non-cleavable) and T-DXd (cleavable) highlighted that T-DXd induced significant cytotoxicity in HER2-negative cells in a co-culture experiment, demonstrating a strong bystander effect not observed with T-DM1.[2]

Experimental Protocols

Reproducible and standardized experimental protocols are essential for the accurate comparison of different ADC constructs. Below are detailed methodologies for key in vitro and in vivo assays.

In Vitro Cytotoxicity Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of an ADC in antigen-positive and antigen-negative cancer cell lines.

Methodology:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined optimal density and incubate overnight to allow for cell attachment.

• ADC Treatment: Prepare serial dilutions of the ADC and control articles (e.g., unconjugated antibody, free payload) in cell culture medium. Add the dilutions to the respective wells.

• Incubation: Incubate the plate for a period that allows for ADC internalization and payload-induced cytotoxicity (typically 72-120 hours).

• Viability Assessment: Measure cell viability using a suitable assay, such as the MTT or XTT assay.

  • MTT Assay: Add MTT solution to each well and incubate for 2-4 hours. Solubilize the resulting formazan (B1609692) crystals with a solubilization solution (e.g., DMSO) and measure the absorbance at 570 nm.

  • XTT Assay: Add the XTT reagent mixture to each well and incubate for 2-4 hours. Measure the absorbance of the soluble formazan product at 450-500 nm.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and plot against the ADC concentration to determine the IC50 value.

In Vivo Tumor Growth Inhibition (TGI) Study in a Xenograft Model

Objective: To evaluate the anti-tumor efficacy of an ADC in a preclinical animal model.

Methodology:

• Tumor Implantation: Subcutaneously implant human tumor cells into immunocompromised mice.

• Tumor Growth and Randomization: Monitor tumor growth. Once tumors reach a specified volume (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• ADC Administration: Administer the ADC, vehicle control, and other control articles (e.g., unconjugated antibody) to the respective groups via an appropriate route (e.g., intravenous injection).

• Tumor Volume and Body Weight Measurement: Measure tumor dimensions and mouse body weight regularly (e.g., twice weekly) throughout the study. Calculate tumor volume using the formula: (Length x Width²) / 2.

• Endpoint: The study is typically terminated when tumors in the control group reach a predetermined maximum size or if mice show signs of excessive toxicity.

• Data Analysis: Plot the mean tumor volume over time for each group to assess tumor growth inhibition. Calculate the percentage of tumor growth inhibition (%TGI) for each treatment group compared to the vehicle control group.

Visualizing the Impact of Linker Chemistry

The following diagrams illustrate key concepts and workflows related to the assessment of ADC efficacy.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. ashpublications.org [ashpublications.org]
• 4. Biological Evaluation of Cleavable Linkers in Exatecan-Based Antibody–Drug Conjugates: A Comparative Study of DXd and Exo-Linker Platforms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Collection - Data from An Enzymatically Cleavable Tripeptide Linker for Maximizing the Therapeutic Index of Antibody–Drug Conjugates - Molecular Cancer Therapeutics - Figshare [figshare.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. The Bystander Effect of ADCs | Biopharma PEG [biochempeg.com]
• 11. cdn.technologynetworks.com [cdn.technologynetworks.com]
• 12. Cleavable vs. Non-Cleavable Linkers | BroadPharm [broadpharm.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for t-butyl ester-PEG4-CH2COOH

Ensuring the safe and environmentally responsible disposal of laboratory chemicals is a critical component of research and development. This document provides a comprehensive, step-by-step guide for the proper disposal of t-butyl ester-PEG4-CH2COOH, a polyethylene (B3416737) glycol (PEG) derivative commonly used in bioconjugation and drug delivery research. Adherence to these procedures is essential for maintaining a safe laboratory environment and complying with regulatory standards.

Immediate Safety and Handling

Before handling t-butyl ester-PEG4-CH2COOH, it is imperative to consult the material's Safety Data Sheet (SDS). While many polyethylene glycol (PEG) compounds are considered to have low toxicity, it is crucial to be aware of any potential hazards, including those from impurities from the manufacturing process.

Personal Protective Equipment (PPE):

• Gloves: Wear appropriate chemical-resistant gloves.

• Eye Protection: Use safety glasses with side shields or goggles. A face shield may be necessary if there is a risk of splashing.

• Lab Coat: A standard laboratory coat is required to prevent skin contact.

• Respiratory Protection: If there is a potential for generating aerosols or dust, a NIOSH-approved respirator may be necessary.

Waste Characterization and Segregation

The first step in proper disposal is to determine if the waste is hazardous.

• Uncontaminated Waste: If the t-butyl ester-PEG4-CH2COOH is in its pure form and has not been mixed with any other substances, it may not be classified as hazardous waste. However, this should be confirmed with your institution's Environmental Health and Safety (EHS) department.

• Contaminated Waste: If the t-butyl ester-PEG4-CH2COOH has been mixed with or is contaminated by any substance classified as hazardous (e.g., flammable, corrosive, reactive, or toxic), the entire mixture must be treated as hazardous waste.

Always err on the side of caution. If the composition of the waste is unknown or uncertain, it should be managed as hazardous waste.

Spill and Emergency Procedures

In the event of a spill, the following steps should be taken:

• Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity and ensure adequate ventilation.

• Containment: For large spills, contain the spill using appropriate absorbent materials to prevent it from spreading or entering drains.

• Absorption: Absorb the spilled material with a non-combustible, inert absorbent material such as sand, earth, or vermiculite.

• Collection: Carefully collect the absorbed material and place it into a clearly labeled, sealed container for hazardous waste.

• Decontamination: Clean the spill area thoroughly with an appropriate solvent or detergent and water. Dispose of all cleaning materials as hazardous waste.

Disposal Protocol

All chemical waste must be disposed of in accordance with local, state, and federal regulations. It is illegal and unsafe to dispose of potentially hazardous chemicals down the drain or in regular trash.

• Containerization:

  • Place the t-butyl ester-PEG4-CH2COOH waste into a compatible, leak-proof container with a secure lid.

  • Ensure the container is properly labeled with the words "Hazardous Waste," the full chemical name (t-butyl ester-PEG4-CH2COOH), and any other components in the mixture.

• Storage:

  • Store the waste container in a designated satellite accumulation area within the laboratory.

  • Ensure the storage area is secure and away from incompatible materials.

• Arrange for Pickup:

  • Contact your institution's EHS department to schedule a pickup for the hazardous waste. Do not attempt to transport or dispose of the waste yourself.

• Incineration:

  • In most cases, the preferred method of disposal for this type of chemical waste is high-temperature incineration by a licensed hazardous waste disposal facility. Incineration effectively destroys organic compounds, minimizing their environmental impact.[1][2][3]

Safety and Disposal Parameters

Parameter	Guideline
Hazard Classification	Generally not classified as hazardous in pure form, but waste mixtures should be evaluated.
Personal Protective Equipment	Chemical-resistant gloves, safety glasses/goggles, lab coat. Respirator if aerosols are generated.
Spill Cleanup	Absorb with inert material, collect in a sealed container, and decontaminate the area.
Primary Disposal Method	High-temperature incineration through a licensed hazardous waste facility.[1][2][3]
Regulatory Compliance	Adhere to all local, state, and federal regulations for hazardous waste disposal.

Disposal Workflow

Caption: Workflow for the proper disposal of t-butyl ester-PEG4-CH2COOH.

References

• 1. Laboratory Incinerators | Inciner8 [inciner8.com]
• 2. waste-spectrum.com [waste-spectrum.com]
• 3. Incident Waste Decision Support Tool (I-WASTE DST) | US EPA [iwaste.epa.gov]

Personal protective equipment for handling t-butyl ester-PEG4-CH2COOH

Essential Safety and Handling Guide for t-Butyl ester-PEG4-CH2COOH

Disclaimer: A specific Safety Data Sheet (SDS) for t-butyl ester-PEG4-CH2COOH was not located. The following guidance is based on safety protocols for structurally similar PEGylated carboxylic acids and tert-butyl esters. It is imperative to treat this compound with caution as a potentially hazardous substance. This guide is intended for researchers, scientists, and drug development professionals to ensure a safe laboratory environment.

This document provides immediate, essential safety and logistical information for handling t-butyl ester-PEG4-CH2COOH, including personal protective equipment (PPE), step-by-step operational procedures, and a comprehensive disposal plan.

Personal Protective Equipment (PPE)

To minimize exposure and ensure safety, the following personal protective equipment is mandatory when handling t-butyl ester-PEG4-CH2COOH:

Body Part	Personal Protective Equipment	Material/Standard & Rationale
Eyes/Face	Chemical safety goggles or a face shield	Essential for protecting eyes from splashes. Standard safety glasses do not provide adequate protection.[1][2][3]
Hands	Chemical-resistant gloves (e.g., nitrile, neoprene)	Inspect gloves for any signs of degradation or perforation before use. Dispose of contaminated gloves immediately and wash hands thoroughly after removal.[2][4]
Body	Laboratory coat	A fully fastened lab coat provides a barrier against accidental spills.[2]
Respiratory	Use in a well-ventilated area or chemical fume hood	To minimize the inhalation of any potential vapors or aerosols, all handling of the compound should be performed within a certified chemical fume hood.[1][2]
Feet	Closed-toe shoes	Protects feet from spills and falling objects.[2]

Operational Plan: Step-by-Step Handling Protocol

Adherence to the following procedural steps is critical for the safe handling of t-butyl ester-PEG4-CH2COOH.

1. Preparation:

• Read and understand the safety information for structurally similar compounds.

• Ensure a chemical fume hood is operational and available.

• Verify that an eyewash station and safety shower are readily accessible.[5]

• Prepare your designated workspace within the chemical fume hood, ensuring it is clean and uncluttered.[2]

• Assemble all necessary equipment and reagents before handling the compound.

2. Handling:

• Don the appropriate personal protective equipment as outlined in the table above.

• When transferring the compound, do so carefully to avoid generating dust or aerosols.[2][4]

• Keep the container tightly sealed when not in use to prevent the release of any potential vapors.[1][2]

• Avoid direct contact with skin, eyes, and clothing.[1][2][6]

• The terminal carboxylic acid can react with primary amine groups, and the t-butyl group can be deprotected under acidic conditions; handle accordingly to avoid unintended reactions.[7]

3. Cleanup:

• After handling, decontaminate all work surfaces with an appropriate cleaning agent.

• Carefully remove and dispose of contaminated PPE as hazardous waste.[2][4]

• Wash hands and any exposed skin thoroughly with soap and water.[1][2][4]

First Aid Measures

In the event of exposure, follow these first aid protocols:

Exposure Route	First Aid Procedure
Inhalation	Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration and consult a physician immediately.[4]
Skin Contact	Immediately wash off with soap and plenty of water. Remove contaminated clothing. Consult a physician if irritation persists.[4]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes and consult a physician.[1][4]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and consult a physician.[4]

Disposal Plan

Proper disposal of chemical waste is crucial for environmental safety and regulatory compliance. All waste materials containing t-butyl ester-PEG4-CH2COOH must be treated as hazardous waste.

Waste Segregation and Collection:

• Do not dispose of t-butyl ester-PEG4-CH2COOH down the sink or in regular trash.[8]

• Collect all waste, including the chemical itself, contaminated absorbents, and disposable PPE, in a dedicated, properly labeled, and sealed container.[8][9] The container must be chemically compatible with organic esters.[8]

• Label the waste container clearly as "Hazardous Waste" and list the full chemical name: "t-butyl ester-PEG4-CH2COOH".[8] If mixed with other compatible waste, list all components and their approximate percentages.[8]

Storage and Disposal:

• Store the sealed waste container in a designated satellite accumulation area that is cool and well-ventilated.[10]

• Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed waste disposal contractor.[8]

Disposal of Empty Containers:

• Empty containers that previously held the compound should be handled with care.[8] Rinse the container three times with a suitable solvent. Collect the rinsate as hazardous waste. Once decontaminated, the container can be disposed of according to institutional guidelines, which may include defacing the label before disposal.

Workflow for Handling t-Butyl ester-PEG4-CH2COOH

Caption: Workflow for Safe Handling of t-Butyl ester-PEG4-CH2COOH.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. benchchem.com [benchchem.com]
• 3. hsa.ie [hsa.ie]
• 4. angenechemical.com [angenechemical.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. benchchem.com [benchchem.com]
• 9. WERCS Studio - Application Error [assets.thermofisher.com]
• 10. chemicalbook.com [chemicalbook.com]